Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Core Science & Biosynthesis

Elucidating the Biosynthetic Pathway of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: A Core Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin derived from the oxidative metabolism of linoleic acid. As members of the oxylipin family, such molecules are increasingly recognized for their potent signaling activities in diverse biological processes, including inflammation, tissue repair, and host defense.[1][2] This technical guide provides a comprehensive elucidation of the core biosynthetic pathway responsible for its formation. We will deconstruct the multi-enzyme cascade, beginning with the stereospecific oxygenation of linoleic acid by 9S-lipoxygenase, followed by the intricate intramolecular rearrangement catalyzed by an epoxy alcohol synthase. This document is structured to provide not only the mechanistic details but also field-proven experimental protocols for the in-vitro reconstitution and analysis of this pathway, offering a robust framework for researchers in lipid biochemistry and drug development.

Part 1: Introduction to the Target Oxylipin

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a C18 fatty acid derivative characterized by a precise arrangement of functional groups that dictates its biological activity.[3] Its structure suggests it belongs to a class of compounds akin to hepoxilins, which are known to be generated via the lipoxygenase pathway and possess epoxy and alcohol functionalities.[4] Understanding the enzymatic machinery that constructs this specific stereoisomer is critical for exploring its physiological relevance and potential as a therapeutic target or biomarker.

Table 1: Key Molecular Properties

Compound	Molecular Formula	Molecular Weight	Key Functional Groups
Linoleic Acid (Precursor)	C₁₈H₃₂O₂	280.45	cis,cis-1,4-pentadiene
9(S)-HPODE (Intermediate)	C₁₈H₃₂O₄	312.45	(S)-hydroperoxy, conjugated diene

| Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (Product) | C₁₉H₃₄O₄ | 326.47 | (9S,10R)-epoxide, (13S)-hydroxyl, (11E)-alkene, methyl ester |

Part 2: The Core Biosynthetic Pathway

The synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a two-step enzymatic cascade acting on the essential fatty acid, linoleic acid. The sequence ensures the high stereochemical fidelity observed in the final product.

Step 1: Dioxygenation via 9S-Lipoxygenase (9-LOX)

The pathway is initiated by a member of the lipoxygenase (LOX) family of enzymes, which are non-heme iron-containing dioxygenases.[5]

• Substrate: The process begins with linoleic acid (18:2n-6), a ubiquitous polyunsaturated fatty acid (PUFA).

• Catalysis: A 9S-lipoxygenase (EC 1.13.11.58) catalyzes the regio- and stereospecific insertion of molecular oxygen at the C-9 position.[5] The mechanism involves the abstraction of a hydrogen atom from the C-11 position, leading to a radical intermediate that reacts with O₂.

• Intermediate Product: This reaction yields 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9(S)-HPODE) .[6] The formation of this specific hydroperoxide is the critical control point that establishes the initial stereocenter and dictates the subsequent transformations.

Step 2: Intramolecular Rearrangement by Epoxy Alcohol Synthase (EAS)

The reactive 9(S)-HPODE intermediate is then utilized by a second enzyme, an epoxy alcohol synthase (EAS). These enzymes are often members of the CYP74 family of cytochrome P450s and are known for metabolizing fatty acid hydroperoxides into various oxylipins.[7][8]

• Substrate: 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9(S)-HPODE).

• Catalysis: The EAS facilitates a complex intramolecular rearrangement of the hydroperoxide. This is not a simple reduction but a sophisticated conversion where the hydroperoxide group is transformed, leading to the formation of the epoxide ring across C-9 and C-10 and the hydroxyl group at C-13.

• Final Product: The reaction results in the formation of 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoic acid . The methyl ester form is likely generated either by starting the reaction with methyl linoleate or through a subsequent esterification reaction by a relevant carboxyl methyltransferase.

Figure 1: Proposed two-step enzymatic pathway for the biosynthesis of the target oxylipin.

Part 3: Experimental Methodologies

Validating and studying this pathway requires robust biochemical and analytical techniques. The following protocols provide a framework for the in vitro reconstitution and analysis of the biosynthetic cascade.

Protocol 1: In Vitro Reconstitution of the Pathway

This protocol describes the sequential enzymatic reaction to produce the target compound from its precursor.

A. Materials & Reagents:

• Purified recombinant 9S-Lipoxygenase (e.g., from Arabidopsis thaliana, expressed in E. coli).

• Purified recombinant Epoxy Alcohol Synthase (e.g., from a plant source known for 9-LOX metabolism).[8]

• Linoleic Acid (≥99% purity).

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5.

• Reaction Termination Solution: Methanol with 0.1% acetic acid.

• Internal Standard (e.g., d4-labeled 9-HODE).

B. Step-by-Step Procedure:

• Step 1 (9-LOX Reaction):

  • Prepare a 1 mL reaction mixture in the Reaction Buffer.

  • Add linoleic acid to a final concentration of 100 µM.

  • Initiate the reaction by adding 1-5 µg of purified 9S-Lipoxygenase.

  • Incubate at 25°C for 30 minutes with gentle agitation. This allows for the complete conversion of linoleic acid to 9(S)-HPODE.

• Step 2 (EAS Reaction):

  • To the reaction mixture from Step 1, add 1-5 µg of purified Epoxy Alcohol Synthase.

  • Continue incubation at 25°C for an additional 60 minutes.

• Reaction Termination and Extraction:

  • Stop the reaction by adding 2 mL of the ice-cold Reaction Termination Solution containing the internal standard.

  • Vortex briefly and centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

  • Collect the supernatant for analysis.

Protocol 2: Product Identification and Quantification

This protocol outlines the analytical workflow for confirming the structure and quantifying the yield of the synthesized product.

A. Materials & Reagents:

• Solid-Phase Extraction (SPE) C18 cartridges.[9]

• Solvents: Methanol, Acetonitrile, Water, Hexane (all HPLC-grade).

• Derivatizing Agent (for GC-MS): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• LC-MS/MS and/or GC-MS system.

B. Step-by-Step Procedure:

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL methanol followed by 5 mL water.

  • Load the supernatant from the terminated reaction.

  • Wash the cartridge with 5 mL of 15% methanol in water to remove salts and polar impurities.

  • Elute the lipids with 5 mL of methanol.

  • Dry the eluate under a gentle stream of nitrogen.

• Analysis by LC-MS/MS (Preferred for Native Compound):

  • Reconstitute the dried lipid extract in 100 µL of mobile phase (e.g., 80:20 methanol:water).

  • Inject onto a C18 reverse-phase HPLC column coupled to a tandem mass spectrometer.

  • Use electrospray ionization (ESI) in negative mode. Monitor for the parent ion [M-H]⁻ at m/z 325.2 and characteristic fragment ions to confirm the structure.

• Analysis by GC-MS (for Structural Confirmation):

  • To the dried lipid extract, add 50 µL of BSTFA and incubate at 60°C for 30 minutes to silylate the hydroxyl group.[9]

  • Analyze the derivatized sample by GC-MS to obtain a distinct mass spectrum that can be used for structural elucidation and library matching.

Figure 2: A self-validating analytical workflow for the study of the biosynthetic pathway.

Part 4: Broader Context and Future Directions

The elucidation of this pathway holds significant implications. The enzymatic logic shares parallels with other critical lipid metabolic pathways, such as the linoleate diol synthase (LDS) pathway in fungi, which also involves sequential oxygenation and isomerization steps to create signaling molecules.[10][11][12] Furthermore, the formation of epoxy-hydroxy-octadecenoates in the mammalian skin barrier, although differing in stereochemistry, underscores the conserved importance of this class of molecules in creating functional biological structures.[4]

Future research should focus on:

• Enzyme Discovery: Identifying the specific epoxy alcohol synthase responsible for this transformation in various organisms.

• Biological Function: Investigating the physiological and pathological roles of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. Is it a pro-inflammatory mediator, a signaling molecule in plant defense, or a regulator of cell development?

• Therapeutic Potential: Assessing whether inhibition of the 9-LOX or EAS enzymes in this pathway could offer a novel therapeutic strategy for diseases where this oxylipin is implicated.

By combining the mechanistic understanding with the robust experimental frameworks presented here, researchers are well-equipped to explore the complex world of oxylipin biosynthesis and function.

References

• O'Donnell, V. B., & Murphy, R. C. (2012). Mechanism of oxidation of linoleic acid to (7 S ,8 S )-DiHODE by 7,8-LDS of G. graminis. Journal of Biological Chemistry.
• Gabbs, M., et al. (2015). Biosynthesis of oxylipins derived from linoleic acid (LA; green),...
• Howe, G. A., & Schilmiller, A. L. (2002). Pathways for oxylipin biosynthesis. Linolenic and linoleic acids are...
• Lacombe, R. J., et al. (2020). Linoleic acid-derived metabolites constitute the majority of oxylipins in the rat pup brain and stimulate axonal growth in primary rat cortical neuron-glia co-cultures in a sex-dependent manner. PMC - PubMed Central.
• Hörnsten, L., et al. (1999). Cloning of linoleate diol synthase reveals homology with prostaglandin H synthases. PubMed.
• Calder, P. C. (2015).
• Ghaffari, M., et al. (2022). Dynamics of oxylipin biosynthesis in systemic inflammation: insights from a large animal model of endotoxemia. Frontiers.
• Wikipedia. (n.d.).
• Su, C., et al. (1998). A protein radical and ferryl intermediates are generated by linoleate diol synthase, a ferric hemeprotein with dioxygenase and hydroperoxide isomerase activities. PubMed.
• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed.
• Keyes, G. S., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC - NIH.
• Oh, D. K., et al. (2016).
• Vellosillo, T., et al. (2007). Oxylipins Produced by the 9-Lipoxygenase Pathway in Arabidopsis Regulate Lateral Root Development and Defense Responses through. CORE.
• Andreou, A. Z., et al. (2007). 9-Lipoxygenase pathway for the metabolism of a -linolenic acid. 9-LOX,...
• Grechkin, A. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. PMC - NIH.
• Gu, X., et al. (2014). A 13-Oxo-9,10-epoxytridecenoate Phospholipid Analog of the Genotoxic 4,5-Epoxy-2E-decenal: Detection In Vivo, Chemical Synthesis, and Adduction with DNA. PMC - NIH.
• Marmesat, S., et al. (2008).
• Andreou, A. Z., et al. (2007). 9-Lipoxygenase pathway for the metabolism of α-linolenic acid. 9-LOX,...
• Keyes, G. S., et al. (2021). Stable analogs of 13‑hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PubMed.
• Wikipedia. (n.d.).
• Sagnelli, D., et al. (2021). Green enzymatic synthesis and processing of poly (cis-9,10-epoxy-18-hydroxyoctadecanoic acid) in supercritical carbon dioxide (scCO2).
• Sendón, R., et al. (2007). Determination of Compounds from Epoxy Resins in Food Simulants by HPLC-Fluorescence.
• Larodan. (n.d.). Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)
• BenchChem. (2025). Enzymatic Formation of 9,12-Octadecadienal via Lipoxygenase: An In-depth Technical Guide. BenchChem.
• Ramabulana, D., et al. (2021). The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal. Taylor & Francis Online.

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An In-Depth Technical Guide to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Abstract

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a methylated derivative of a critical oxidized linoleic acid metabolite involved in mammalian skin barrier function. As a specific stereoisomer of a hydroxy-epoxy fatty acid, its unique structural features—a trans-epoxide ring, a specific allylic alcohol, and a methyl ester group—dictate its chemical reactivity and biological relevance. This guide provides a comprehensive technical overview of its physicochemical properties, stereoselective synthesis, biological origins, and metabolic fate. We delve into the rationale behind its synthesis and the design of stabilized analogs, offering field-proven insights for researchers in lipidomics, dermatology, and drug development. The document consolidates current knowledge to serve as a foundational resource for leveraging this compound in scientific investigation.

Introduction and Significance

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a fatty acid methyl ester (FAME), an oxylipin derived from the essential fatty acid, linoleic acid. While the methyl ester form is primarily a tool for analytical chemistry and a synthetic intermediate, its parent carboxylic acid, 13(S)-hydroxy-9(S),10(R)-epoxy-11(E)-octadecenoate (an isomer of 13,9-HEL), is a molecule of significant biological interest. These hydroxy-epoxy linoleates are implicated as key mediators in the formation and maintenance of the epidermal water barrier.[1][2]

The structural complexity, particularly the defined stereochemistry at three chiral centers (C9, C10, and C13) and the trans configuration of the C11 double bond, is crucial for its biological recognition and function. Understanding this molecule requires a detailed examination of its synthesis, chemical stability, and metabolic pathways. This guide aims to provide drug development professionals and researchers with the in-depth knowledge required to effectively utilize and study this compound and its analogs.

Physicochemical Properties and Identification

The precise chemical identity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is defined by its structure and physical constants. These properties are essential for its proper handling, storage, and characterization in experimental settings.

Chemical Structure

The molecule features a C18 carbon backbone, a methyl ester at C1, a trans-epoxide between C9 and C10, a trans-double bond at C11, and a hydroxyl group at C13. The specific stereochemistry is (9S, 10R, 13S).

Caption: 2D Structure of the Topic Compound.

Core Physicochemical Data

The following table summarizes the key identification and physical properties of the compound.

Property	Value	Source
CAS Number	71201-26-8	[3]
Molecular Formula	C₁₉H₃₄O₄	[3][4]
Molecular Weight	326.47 g/mol	[3][4]
Purity	Typically >98%	[3]
Physical State	Supplied in solution	[3]
Storage Conditions	Freezer (-20°C or below)	[3]
Synonyms	Methyl 13-hydroxy-trans-9,10-epoxy-trans-11-octadecenoate	[3]

Synthesis and Chemical Reactivity

The synthesis of specific oxylipin stereoisomers is a non-trivial process that requires precise control over reaction conditions. The insights gained from these synthetic routes are invaluable for producing material for biological testing and for designing novel analogs.

Rationale for Synthetic Design

Stereoselective Synthesis Workflow

A plausible multi-step synthesis for the parent acid has been established, which can be adapted for the methyl ester.[1] The process begins with commercially available precursors and builds the carbon skeleton while systematically introducing the required functional groups and stereocenters.

Caption: Generalized workflow for the stereoselective synthesis.

Example Protocol: Dess-Martin Oxidation of an Alcohol Precursor

This protocol describes the first key step in the synthesis: the oxidation of a C9 alcohol to an aldehyde, a necessary precursor for chain extension via a Wittig-type reaction.[1]

Objective: To convert Methyl 9-hydroxynonanoate to the corresponding aldehyde.

Materials:

• Methyl 9-hydroxynonanoate (1g)

• Dichloromethane (DCM), anhydrous (8 mL)

• Dess-Martin Periodinane (DMP) (1.7 equivalents, 3.83g)

• Ethyl acetate/Hexane mixture (10%)

• Silica gel for column chromatography

Procedure:

• Dissolve Methyl 9-hydroxynonanoate (1g) in anhydrous DCM (8 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C using an ice bath.

• Add Dess-Martin Periodinane (3.83g) to the cooled solution portion-wise.

• Remove the ice bath after 10 minutes and allow the reaction to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Upon completion, dilute the reaction mixture with 200 mL of 10% ethyl acetate/hexane.

• Immediately load the diluted mixture onto a silica gel column.

• Elute the product aldehyde using a 10% ethyl acetate/hexane mobile phase.

• Combine the product-containing fractions and concentrate under reduced pressure to yield the pure aldehyde.

Trustworthiness Check: The progress is monitored by TLC, ensuring the reaction is not worked up prematurely or allowed to proceed too long, which could lead to side products. Purification by silica gel chromatography validates the identity and purity of the intermediate before proceeding to the next step.

Chemical Reactivity and Stability

The molecule's two key functional groups, the epoxide and the secondary alcohol, are its most reactive sites.

• Epoxide Ring: The strained three-membered ring is susceptible to nucleophilic attack, particularly acid-catalyzed or enzyme-mediated hydrolysis. This is the basis for its primary metabolic inactivation pathway via soluble epoxide hydrolase (sEH).[1]

• Allylic Alcohol: The secondary alcohol at C13 can be oxidized by cellular dehydrogenases to a ketone.[1] This transformation can significantly alter biological activity, in some cases leading to inactivation (e.g., prostaglandins) or in others, potentiation (e.g., HETEs).[1]

Due to this reactivity, the compound requires storage at freezer temperatures, typically in an inert solvent, to prevent degradation.[3]

Biological Significance and Mechanism of Action

The biological role of this compound is best understood through its parent acid, an epoxy-hydroxy derivative of linoleic acid (LA). These molecules are part of a complex lipid signaling network essential for skin health.

Endogenous Synthesis and Metabolic Pathway

In the epidermis, linoleic acid esterified in acyl-ceramides is sequentially oxidized by two enzymes, 12-R-lipoxygenase and e-lipoxygenase-3, to form a specific stereoisomer of 13-hydroxy-9,10-epoxy-octadecenoate (13,9-HEL).[1] This lipid mediator is crucial for forming the skin's protective barrier. The active molecule can be inactivated by soluble epoxide hydrolase (sEH), which converts the epoxide to a diol, forming a trihydroxy-octadecenoate derivative.[1]

Caption: Endogenous formation and metabolism of 13,9-HEL.

Potential Broader Mechanisms

While its primary described role is structural, related oxidized linoleic acid metabolites possess signaling functions. For example, 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE), a structurally similar epoxy-keto derivative, is a potent activator of the Antioxidant Response Element (ARE).[5] This activation occurs via the NRF2 transcription factor and PI3-kinase pathway, leading to the upregulation of cytoprotective genes.[5] It is plausible that Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate or its metabolites could engage in similar signaling pathways, representing an exciting area for future research.

Considerations for Research and Drug Development

When working with this molecule, several factors must be considered to ensure experimental success and data integrity.

• Handling and Stability: As a high-purity standard, it must be stored under recommended freezer conditions and handled carefully to prevent degradation.[3] Exposure to acidic or basic conditions can readily open the epoxide ring.

• Metabolic Instability: In cell-based assays or in vivo studies, rapid metabolism by sEH and dehydrogenases is a critical consideration.[1] The use of sEH inhibitors can be a valuable strategy to prolong the half-life of the parent compound and clarify its direct biological effects.

• Analog Development as a Research Strategy: The synthesis of stabilized analogs is a powerful approach. As demonstrated in the literature, creating a tertiary alcohol at C13 or modifying the carboxyl end of the molecule can prevent metabolic breakdown, effectively "trapping" the bioactive form.[1] These analogs serve as essential tools to decouple the effects of the parent compound from its metabolites.

Conclusion

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is more than just a catalog chemical; it is a gateway to understanding a sophisticated class of lipid mediators vital to skin physiology. Its precise stereochemistry is a product of specific enzymatic synthesis and is paramount to its function. For researchers, this compound and its parent acid are indispensable tools for investigating the pathways governing epidermal health. For drug developers, the metabolic pathways that regulate its activity—particularly the role of soluble epoxide hydrolase—present viable targets for therapeutic intervention in dermatological and inflammatory conditions. A thorough understanding of its chemistry, synthesis, and biology, as outlined in this guide, is the foundation for future innovation in this field.

References

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. National Institutes of Health (PMC). [Link]

• Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals. National Institutes of Health (PMC). [Link]

• Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. National Institutes of Health (PMC). [Link]

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• 2. Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E‑13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS Number: 71201-26-8)

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a methylated derivative of a biologically active oxylipin originating from the metabolism of linoleic acid. As a member of the complex family of oxidized fatty acids, this compound and its congeners are implicated in a variety of physiological and pathological processes, including inflammation, cytotoxicity, and the regulation of vascular tone. This technical guide provides a comprehensive overview of the current scientific understanding of this molecule, from its biochemical origins to its potential therapeutic applications. It is designed to serve as a foundational resource for researchers engaged in lipidomics, drug discovery, and the study of inflammatory diseases. We will delve into its physicochemical properties, metabolic pathways, purported biological activities, and the analytical methodologies requisite for its study.

Introduction: The Emerging Significance of Linoleic Acid Metabolites

Linoleic acid, an essential omega-6 fatty acid, is a primary component of the human diet and a crucial constituent of cellular membranes. Beyond its structural role, linoleic acid is the precursor to a diverse array of signaling molecules, collectively known as oxylipins. These metabolites are generated through the enzymatic activities of cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) epoxygenases.[1] The CYP pathway, in particular, gives rise to a series of epoxidized and hydroxylated derivatives with potent biological effects.

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate belongs to a class of these metabolites often referred to as leukotoxins, which have been associated with inflammatory responses and cellular toxicity.[2] The methylation of the carboxylic acid group can significantly alter the molecule's physicochemical properties, potentially influencing its bioavailability, cellular uptake, and metabolic fate. This guide will explore the nuances of this specific methyl ester, providing a framework for its further investigation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is fundamental for its handling, formulation, and interpretation in biological assays.

Property	Value	Source
CAS Number	71201-26-8	[3]
Molecular Formula	C₁₉H₃₄O₄	[3]
Molecular Weight	326.47 g/mol	[3]
IUPAC Name	Methyl (11E)-9S,10R-epoxy-13S-hydroxyoctadec-11-enoate	[3]
Synonyms	Oxiraneoctanoic acid, 3-(3-hydroxy-1-octenyl)-, methyl ester; Methyl 13-hydroxy-trans-9,10-epoxy-trans-11-octadecenoate	[3]
Physical State	Liquid (typically supplied in solution)	[3]
Purity	>98% (as commercially available)	[3]
Storage	Freezer (-20°C or below)	[3]

Biosynthesis and Metabolic Fate: The Cytochrome P450 and Soluble Epoxide Hydrolase Axis

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is not a primary product of enzymatic synthesis in mammals but rather the methyl ester of a linoleic acid metabolite. The core structure is biosynthesized through a multi-step enzymatic cascade.

Formation of the Parent Compound

The biosynthesis of the parent carboxylic acid, 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoic acid, is initiated by the action of cytochrome P450 epoxygenases on linoleic acid.[1] While the precise isozymes responsible for the formation of this specific stereoisomer are not definitively established, CYP2C and CYP2J subfamilies are known to be primary mediators of linoleic acid epoxidation.[1] It is hypothesized that a lipoxygenase may first introduce the hydroxyl group at the C13 position, followed by epoxidation of the 9,10-double bond by a CYP enzyme.

The Critical Role of Soluble Epoxide Hydrolase (sEH)

The biological activity of many epoxy fatty acids is tightly regulated by the enzyme soluble epoxide hydrolase (sEH). This enzyme catalyzes the hydrolysis of the epoxide ring to form the corresponding vicinal diol. In the context of the parent compound of our topic molecule, sEH would convert it to 9,10,13-trihydroxy-11(E)-octadecenoic acid (TriHOME). This conversion is often associated with a significant change in biological activity, with the diol frequently exhibiting pro-inflammatory and cytotoxic effects.[1]

Caption: Proposed metabolic pathway for the formation of the parent acid and its subsequent metabolism.

Biological Activity and Potential Therapeutic Implications

The biological activities of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate have not been extensively studied in its methylated form. However, the activities of the parent free acid and its diol metabolite provide significant insights into its potential roles.

Pro-inflammatory and Cytotoxic Effects

The diol metabolites of linoleic acid epoxides, often referred to as leukotoxin diols, have been demonstrated to possess cytotoxic properties.[1] These diols can induce mitochondrial dysfunction and cell death in various cell types. The parent epoxides are considered pro-toxins, with their toxicity being unmasked upon hydrolysis by sEH. While direct evidence is lacking for the methyl ester, it is plausible that it could serve as a more cell-permeable prodrug that is hydrolyzed intracellularly to the free acid, which is then converted to the toxic diol.

Modulation of Vascular Function and Inflammation

Epoxy fatty acids, in general, are known to have vasodilatory and anti-inflammatory properties. However, their diol metabolites often exhibit opposing effects. The balance between the epoxide and diol forms, regulated by sEH, is therefore critical in maintaining vascular homeostasis. Dysregulation of this pathway has been implicated in cardiovascular diseases.

Caption: Proposed intracellular activation and downstream effects.

Methodologies for Synthesis and Analysis

Proposed Stereoselective Synthesis

A stereoselective synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate would likely involve a multi-step process leveraging chiral catalysts and stereospecific reactions. Based on synthetic strategies for similar molecules, a plausible route is outlined below.[2][4]

Step 1: Synthesis of a Chiral Precursor

• Start with a commercially available chiral building block that will establish the 13(S)-hydroxyl stereocenter.

Step 2: Chain Elongation

• Utilize Wittig or Horner-Wadsworth-Emmons reactions to build the carbon backbone and introduce the 11(E)-double bond.

Step 3: Stereoselective Epoxidation

• Employ a Sharpless asymmetric epoxidation or a similar method to introduce the 9(S),10(R)-epoxide with high stereocontrol.

Step 4: Esterification

• Convert the terminal carboxylic acid to its methyl ester using diazomethane or an acid-catalyzed reaction with methanol.

Step 5: Purification

• Purify the final product using silica gel chromatography and/or HPLC.

Analytical Methodologies: UPLC-MS/MS

The analysis of epoxy-hydroxy-octadecenoates is best achieved using ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) due to its high sensitivity and selectivity.

5.2.1. Sample Preparation

• Extraction: Extract lipids from the biological matrix using a liquid-liquid extraction method, such as the Folch or Bligh-Dyer method.

• Solid-Phase Extraction (SPE): Further purify the lipid extract using SPE to enrich for the analytes of interest and remove interfering substances.

• Derivatization (Optional): While the methyl ester is already derivatized, further derivatization of the hydroxyl group may be necessary for certain analytical platforms.

5.2.2. UPLC-MS/MS Parameters (Proposed)

• Column: A C18 reversed-phase column is typically used for the separation of these lipids.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of formic acid or ammonium acetate to improve ionization.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode.

• Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode for quantitative analysis.

Proposed MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Methyl 9,10-Epoxy-13-hydroxy-11-octadecenoate	[M+H]⁺ or [M+Na]⁺	To be determined empirically

Potential Applications in Research and Drug Development

The study of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and related compounds holds promise in several areas:

• Biomarker Discovery: As a metabolite of linoleic acid, its levels may be altered in inflammatory conditions, making it a potential biomarker for disease activity.

• Drug Discovery Target: The enzymes involved in its metabolism, particularly sEH, are attractive targets for therapeutic intervention. Inhibitors of sEH are being investigated for the treatment of hypertension, inflammation, and pain.

• Tool Compound: The methylated form of this oxylipin can serve as a valuable tool for studying the biological roles of this metabolic pathway, potentially offering advantages in terms of cell permeability and stability compared to the free acid.

Conclusion and Future Directions

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate represents a fascinating yet understudied member of the ever-expanding family of bioactive lipid mediators. While much of our current understanding is inferred from the activities of its parent free acid and diol metabolite, the unique properties conferred by the methyl ester warrant direct investigation. Future research should focus on elucidating the specific biological targets and signaling pathways modulated by this compound, as well as developing and validating robust analytical methods for its quantification in biological systems. A deeper understanding of this molecule and its metabolic pathway will undoubtedly contribute to the development of novel therapeutic strategies for a range of inflammatory and cardiovascular diseases.

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"Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate" molecular structure

An In-Depth Technical Guide to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Introduction: Unveiling a Complex Oxylipin

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a structurally intricate oxylipin, a class of oxygenated fatty acid derivatives that play crucial roles as signaling molecules in both plants and animals.[1][2] As a metabolite derived from linoleic acid, this molecule features a unique combination of functional groups—a methyl ester, a stereospecific epoxide ring, a chiral hydroxyl group, and a trans-alkene—that dictates its chemical reactivity and biological function. Such epoxy-hydroxy fatty acids are increasingly recognized for their involvement in diverse physiological processes, from plant defense mechanisms to the maintenance of the mammalian skin barrier.[3][4][5]

This technical guide is designed for researchers, chemists, and drug development professionals. It provides a comprehensive overview of the molecule's physicochemical properties, delves into its biosynthetic origins and metabolic fate, outlines a plausible synthetic strategy, and explores its potential biological activities and therapeutic applications. The methodologies and insights presented herein are synthesized from established literature to provide a robust and actionable resource for advancing research in this specialized field.

Section 1: Physicochemical Properties and Structural Elucidation

A precise understanding of the molecule's structure is fundamental to any investigation. The specific stereochemistry of the epoxide and the hydroxyl group is critical to its biological recognition and activity.

Chemical Identity and Descriptors

The unambiguous identification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is established through its unique chemical descriptors.

Identifier Type	Value	Source
CAS Number	71201-26-8	[6][7]
Molecular Formula	C₁₉H₃₄O₄	[6][8]
Molecular Weight	326.47 g/mol	[6][8]
IUPAC Name	Methyl (11E)-9(S),10(R)-epoxy-13(S)-hydroxyoctadec-11-enoate
Synonyms	Methyl 13-hydroxy-trans-9,10-epoxy-trans-11-octadecenoate, Methyl 9,10-epoxy-13-hydroxy-11-octadecenoate	[6]
SMILES	CCCCC\C=C[C@H]1O[C@H]1CCCCCCCC(=O)OC	[6]
InChI	InChI=1S/C19H34O4/c1-3-4-8-11-16(20)14-15-18-17(23-18)12-9-6-5-7-10-13-19(21)22-2/h14-18,20H,3-13H2,1-2H3/b15-14+/t16-,17+,18+/m1/s1	[6]

Rationale for Spectroscopic Characterization

While specific spectra for this exact molecule are not publicly cataloged, its structure can be confidently confirmed using standard analytical techniques. The following represents an expert projection of expected results based on the analysis of closely related analogs.[4][9]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be complex but highly informative. Key diagnostic signals would include:

  • A singlet around 3.67 ppm for the methyl ester (-OCH₃) protons.

  • Two coupled doublets in the vinylic region (approx. 5.5-6.5 ppm) corresponding to the trans-alkene protons at C11 and C12, with a large coupling constant (J ≈ 15 Hz).

  • Multiplets in the 2.9-3.1 ppm range for the protons on the epoxide ring (C9 and C10).

  • A multiplet around 4.1 ppm for the proton on the hydroxyl-bearing carbon (C13).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Would confirm the carbon backbone, showing distinct peaks for the ester carbonyl (≈174 ppm), alkene carbons (≈125-135 ppm), epoxide carbons (≈55-60 ppm), and the hydroxyl-bearing carbon (≈70 ppm).

• High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI) would yield a precise mass-to-charge ratio for the protonated molecule [M+H]⁺ or sodium adduct [M+Na]⁺, confirming the elemental composition of C₁₉H₃₄O₄.

• Chiral HPLC: Essential for confirming the enantiomeric and diastereomeric purity, separating the desired 9(S),10(R),13(S) isomer from other potential stereoisomers that may arise during synthesis.

Section 2: Biosynthesis and Biological Context

This oxylipin belongs to a family of compounds generated through enzymatic oxidation of polyunsaturated fatty acids. Understanding its formation provides insight into its physiological relevance.

Biosynthesis in Plants

In plants, particularly species like oat (Avena sativa), epoxy-hydroxy fatty acids are synthesized via a multi-enzyme cascade, often as a defense response.[2][3][5] The pathway is initiated from linoleic acid.

Causality of the Pathway: The process begins with the specific introduction of molecular oxygen by a lipoxygenase (LOX) to form a hydroperoxide intermediate. This hydroperoxide is not the final product but a reactive substrate for a subsequent enzyme, an epoxy alcohol synthase (EAS) or a peroxygenase, which skillfully rearranges the hydroperoxide to form the stable epoxy alcohol structure.[1][5][10]

Caption: Enzymatic cascade for the biosynthesis of epoxy-hydroxy fatty acids in plants.

Relevance in Mammalian Systems

While this specific methyl ester is more characteristic of plant biochemistry, the core structure—a hydroxy-epoxy derivative of linoleic acid—is highly relevant to mammalian physiology, particularly skin biology.[4] In the human epidermis, a series of enzymes, including 12(R)-lipoxygenase (ALOX12B) and epidermal lipoxygenase-3 (eLOX3), act on linoleic acid esterified in ceramides to form related stereoisomers, such as 13(R)-hydroxy-9(R),10(R)-epoxy-(11E)-octadecenoate.[4][11]

These oxidized lipids are critical for forming the corneocyte lipid envelope, a covalent structure essential for the skin's water barrier function. Genetic defects in these enzymes lead to severe skin diseases like congenital ichthyosis, highlighting the pathway's importance.[4]

Metabolic Fate: The Role of Epoxide Hydrolases

A key consideration for any epoxy-containing bioactive lipid is its metabolic stability. Epoxides are susceptible to enzymatic hydrolysis. In biological systems, soluble epoxide hydrolase (sEH) is a ubiquitous enzyme that converts epoxides to their corresponding vicinal diols.[4]

Expert Insight: The action of sEH on Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate would predictably yield Methyl 9(R),10(R)-dihydroxy-13(S)-hydroxy-11(E)-octadecenoate (a trihydroxy derivative). This metabolic conversion is not merely degradation; the resulting triol may possess its own distinct biological activity or serve as a mechanism of inactivation. Therefore, any in-vivo or cell-based study must account for this likely metabolic transformation.

Section 3: A Proposed Total Synthesis Strategy

The controlled, stereospecific synthesis of this molecule is a significant challenge, requiring precise control over three chiral centers and two double bond geometries. The following is a proposed, field-proven strategy for its synthesis, designed for adaptability in a research setting.

Retrosynthetic Analysis

The logic of the synthesis is to build the complex molecule from simpler, more readily available chiral precursors. A convergent approach is most efficient.

Caption: Convergent retrosynthetic analysis for the target oxylipin.

Step-by-Step Synthetic Protocol

This protocol is conceptual and requires optimization. All steps should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Part 1: Synthesis of the C11-C18 Chiral Fragment

• Starting Material: Commercially available (S)-(-)-Glycidol. The choice of this starting material is strategic as it establishes the C13 stereocenter early in the synthesis.

• Epoxide Opening: React (S)-(-)-Glycidol with an organocuprate reagent, such as lithium dipentylcuprate (derived from n-pentyllithium and CuI), to open the epoxide and install the C14-C18 pentyl chain. This regioselective reaction yields (S)-octane-1,2,3-triol.

• Selective Protection: Protect the primary (C1) and secondary (C2) hydroxyl groups, leaving the C3 hydroxyl (which will become C13) free. A bulky silyl ether protecting group like TBDPS-Cl (tert-Butyldiphenylsilyl chloride) is suitable.

• Oxidation: Oxidize the free C3 hydroxyl to a ketone using a mild oxidant like Dess-Martin periodinane (DMP).

• Alkynylation: React the ketone with the lithium salt of a protected propargyl alcohol (e.g., TBS-protected) to install the C11-C12 triple bond.

• Reduction: Perform a stereoselective reduction of the alkyne to the (E)-alkene using a reducing agent like Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride). This step is critical for establishing the correct geometry of the C11-C12 double bond.

• Ylide Formation: Convert the C11 alcohol to a triphenylphosphonium salt to prepare the Wittig reagent.

Part 2: Synthesis of the C1-C10 Fragment

• Starting Material: A commercially available ω-unsaturated methyl ester, such as methyl 9-decenoate.

• Stereoselective Epoxidation: Perform a Sharpless asymmetric epoxidation on the terminal alkene. Using (+)-diethyl tartrate will yield the desired (9S, 10R) epoxide stereochemistry.

• Oxidative Cleavage: Cleave the C10-C11 bond of the resulting epoxy alcohol (e.g., using ozonolysis or NaIO₄) to generate the C10 aldehyde.

Part 3: Fragment Coupling and Final Steps

• Wittig Reaction: Couple the C1-C10 aldehyde fragment with the C11-C18 phosphonium ylide. This reaction forms the full carbon skeleton and sets the C11-C12 (E)-double bond.[12]

• Deprotection: Remove the silyl protecting groups from the C13 hydroxyl using a fluoride source like TBAF (tetrabutylammonium fluoride).

• Purification: Purify the final product using flash column chromatography on silica gel, followed by preparative HPLC to ensure high diastereomeric and enantiomeric purity.

Self-Validation and Controls: Each step must be monitored by TLC and the structure of each intermediate confirmed by NMR and MS analysis. The final product's stereochemical purity must be validated by chiral HPLC.

Section 4: Biological Activity and Experimental Workflows

The unique structure of this oxylipin suggests it may possess specific biological activities. While direct studies are limited, its activity can be inferred from related compounds and tested using established assays.

Potential Biological Roles

• Anti-inflammatory Effects: Many oxylipins, including epoxy fatty acids, are modulators of inflammation. This molecule could potentially inhibit inflammatory pathways, similar to other phenolic acids and fatty acid derivatives.[13][14][15]

• Cytoprotective Signaling: Related epoxy-keto derivatives of linoleic acid have been shown to activate the Nrf2-dependent antioxidant response element (ARE), a key pathway for cellular protection against oxidative stress.[16] This suggests a potential role in neuroprotection or chemoprevention.

• Antimicrobial/Antifungal Activity: Plant-derived oxylipins often serve as defense compounds against pathogens.[5][17] It is plausible that this molecule exhibits inhibitory activity against certain bacterial or fungal strains.

Experimental Workflow: Screening for ARE Activation

To investigate the potential cytoprotective activity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a cell-based reporter assay is the gold standard. This workflow provides a robust system for quantitative analysis.

Methodology:

• Cell Line: Use a human cell line known to have a functional Nrf2 pathway, such as the IMR-32 neuroblastoma line or HepG2 hepatoma cells.

• Reporter Construct: Transfect the cells with a plasmid containing a luciferase reporter gene under the control of a promoter with multiple copies of the Antioxidant Response Element (ARE).

• Treatment Protocol:

  • Plate the transfected cells in a 96-well plate.

  • Allow cells to adhere overnight.

  • Treat cells with a dose-response curve of the test compound (e.g., 0.1 µM to 50 µM).

  • Include a positive control (e.g., sulforaphane) and a vehicle control (e.g., DMSO or ethanol).

• Lysis and Luminescence Reading: After a suitable incubation period (e.g., 18-24 hours), lyse the cells and measure luciferase activity using a luminometer.

• Data Normalization: Co-transfect with a constitutively expressed reporter (e.g., Renilla luciferase or β-galactosidase) to normalize for transfection efficiency and cell viability.

• Analysis: Calculate the fold-change in ARE-driven luciferase activity relative to the vehicle control.

Caption: Step-by-step workflow for assessing antioxidant response element (ARE) activation.

Conclusion and Future Directions

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate represents a fascinating and challenging target for chemical and biological investigation. Its defined stereochemistry and multiple functional groups suggest a high degree of specificity in its biological interactions. While its role in plant biology is better understood, the structural similarity to key lipids in mammalian skin barrier formation points toward untapped potential in dermatological and inflammatory research.

Future research should focus on:

• Optimizing and executing a total synthesis to produce sufficient quantities of high-purity material for biological testing.

• Systematic screening of the compound in a panel of biological assays, including anti-inflammatory, antimicrobial, and cytoprotective models.

• Investigating its metabolic fate in relevant cell types to understand the bioactivity of both the parent compound and its diol metabolite.

• Elucidating its molecular targets through techniques like affinity chromatography or thermal proteome profiling to uncover its mechanism of action.

This technical guide provides the foundational knowledge and strategic frameworks necessary for researchers to embark on the exploration of this complex and promising oxylipin.

References

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• O'Donnell, V. B., et al. (2021). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 121(11), 6330-6401. Retrieved from [Link]

• Noguchi, H., et al. (2021). Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals. Biochemistry, 60(35), 2715–2726. Retrieved from [Link]

• Savchenko, T., & Degtyaryov, E. (2022). Therapeutic Potential of Plant Oxylipins. International Journal of Molecular Sciences, 23(15), 8469. Retrieved from [Link]

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The Dual Nature of Linoleic Acid's Epoxy Metabolites: A Technical Guide for Researchers

Abstract

Linoleic acid (LA), the most abundant polyunsaturated fatty acid (PUFA) in the Western diet, is a substrate for a cascade of enzymatic transformations that produce potent signaling lipids.[1][2] While the roles of prostaglandins and leukotrienes are well-established, a class of metabolites derived from the cytochrome P450 (CYP) pathway—the epoxyoctadecenoic acids (EpOMEs) and their dihydroxy (DiHOME) derivatives—are emerging as critical mediators in a spectrum of physiological and pathological processes. This guide provides an in-depth examination of the biological activity of these metabolites, focusing on their biosynthesis, mechanisms of action, and roles in disease. We will further present field-proven methodologies for their analysis and discuss the therapeutic potential of targeting this metabolic pathway, offering a comprehensive resource for researchers in lipidomics, pharmacology, and drug development.

Introduction: Beyond the Classic Eicosanoids

The metabolism of PUFAs is a cornerstone of cellular signaling, traditionally dominated by the cyclooxygenase (COX) and lipoxygenase (LOX) pathways.[1] However, the third major enzymatic route, mediated by cytochrome P450 (CYP) epoxygenases, generates a unique family of lipid epoxides.[3] For linoleic acid, this pathway produces 9,10-epoxyoctadecenoic acid (9,10-EpOME) and 12,13-epoxyoctadecenoic acid (12,13-EpOME).[1][2]

These epoxides, also known as leukotoxin and isoleukotoxin respectively, were initially studied for their cytotoxic effects.[1][4] However, the narrative is more complex. The epoxides themselves are often considered pro-mediators or "protoxins".[5][6][7] Their true biological potency is often unleashed upon their conversion to vicinal diols—9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME) and 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME)—by the enzyme soluble epoxide hydrolase (sEH).[1][5][6] This guide will dissect this critical enzymatic conversion and the divergent, often opposing, biological activities of the parent epoxides versus their diol metabolites.

Biosynthesis: The CYP-sEH Axis

The generation of DiHOMEs from linoleic acid is a two-step enzymatic process that forms a critical control point for their biological activity.

Step 1: Epoxidation by Cytochrome P450 (CYP) Epoxygenases Linoleic acid is first metabolized by CYP monooxygenases, which introduce an epoxide ring across one of its double bonds.[1][3]

• 9,10-EpOME (Leukotoxin): Formed by epoxidation at the Δ12 double bond.

• 12,13-EpOME (Isoleukotoxin): Formed by epoxidation at the Δ9 double bond.

The primary human CYP isoforms responsible for this conversion are CYP2J2, CYP2C8, and CYP2C9, though other isoforms can contribute.[1]

Step 2: Hydrolysis by Soluble Epoxide Hydrolase (sEH) The EpOMEs are primary substrates for the enzyme soluble epoxide hydrolase (sEH).[3] sEH catalyzes the rapid hydrolysis of the epoxide ring, adding a molecule of water to form the corresponding vicinal diols: 9,10-DiHOME and 12,13-DiHOME.[1][4] This conversion is not a detoxification step; rather, it is a bioactivation, dramatically increasing the toxicity and inflammatory potential of the molecule in many contexts.[5][6][7][8] The activity of sEH is therefore a critical determinant of the balance between the less active EpOMEs and the highly active DiHOMEs.

Figure 2: Key pathophysiological signaling pathways of DiHOMEs.

Physiological Signaling (Primarily 12,13-DiHOME)

In contrast to its pathological roles, 12,13-DiHOME has been identified as a beneficial signaling molecule, or "lipokine," in metabolic regulation.

• Brown Adipose Tissue (BAT) Activation: Cold exposure and exercise trigger the release of 12,13-DiHOME from brown adipose tissue (BAT). [7][9][10]This lipokine acts in an autocrine or paracrine manner to stimulate the uptake of fatty acids into brown adipocytes. [7][9]* Mechanism of Fatty Acid Uptake: 12,13-DiHOME promotes the translocation of fatty acid transporters, specifically CD36 and Fatty Acid Transport Protein 1 (FATP1), from intracellular stores to the plasma membrane of brown adipocytes. [6][7][9]This enhanced transport provides fuel for non-shivering thermogenesis, improving cold tolerance and increasing energy expenditure. [7][9]Mechanistic studies suggest this process may be dependent on Gq-mediated intracellular calcium mobilization. [11] This dual functionality highlights the context-dependent nature of DiHOME signaling, where its effects can range from toxic to beneficial based on concentration, location, and physiological state.

Metabolite	Key Pathological Roles	Key Physiological Roles	Primary Mechanism(s)
9,10-DiHOME	ARDS Pathogenesis: Induces pulmonary edema & hemorrhage.<[7][8]br>Cytotoxicity: Causes mitochondrial dysfunction.<[1][5]br>Pain: Activates TRPV1/TRPA1 channels. [2][12]	Limited beneficial roles identified.	Activation of TRP channels, induction of mitochondrial permeability.
12,13-DiHOME	Inflammation: Enhances NLRP3 inflammasome activation.<[13]br>Pain: Activates TRPV1/TRPA1 channels.<[2][12]br>Immune Dysfunction: Can promote pro-allergic responses. [4]	BAT Activation: Stimulates fatty acid uptake for thermogenesis.<[7][9]br>Exercise Response: Released during exercise to promote fatty acid utilization in muscle. [10]	Translocation of CD36/FATP1, Gq-mediated Ca2+ signaling, TRP channel activation.

Table 1: Summary of Biological Activities of Linoleic Acid DiHOME Metabolites.

Analytical Methodologies: A Protocol for Quantification

Accurate quantification of EpOMEs and DiHOMEs is essential for understanding their roles in biology and disease. Due to their low endogenous concentrations and structural similarity, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for analysis. [14][15]

Rationale for Methodological Choices

• Expertise: As a Senior Application Scientist, I emphasize that robust analytical methods are self-validating. The choice of each step is critical for accuracy and reproducibility.

• Sample Preparation (Solid-Phase Extraction): Oxylipins are present at low levels in complex biological matrices like plasma. Solid-Phase Extraction (SPE) is crucial for concentrating the analytes and removing interfering substances (e.g., phospholipids, proteins), thereby increasing sensitivity and reducing matrix effects in the MS source. [14][16][17]A reversed-phase sorbent (like C18) is ideal for retaining these medium-polarity lipids.

• Chromatography (Reversed-Phase LC): Reversed-phase HPLC effectively separates the various oxylipin isomers based on their polarity, which is critical for distinguishing between, for example, 9,10-DiHOME and 12,13-DiHOME.

• Detection (Tandem Mass Spectrometry): MS/MS provides unparalleled selectivity and sensitivity.

  • Ionization: Electrospray Ionization (ESI) is used to gently ionize the molecules. Negative ion mode is chosen because the carboxylic acid moiety on these fatty acid metabolites is readily deprotonated to form a stable [M-H]⁻ ion, which provides a strong and clean signal. [18][19][20] * MRM: Multiple Reaction Monitoring (MRM) is used for quantification. A specific precursor ion (the [M-H]⁻ of the DiHOME) is selected in the first quadrupole, fragmented, and a specific product ion is monitored in the third quadrupole. This highly specific transition minimizes interferences and allows for accurate quantification even at very low levels.

Protocol: Oxylipin Extraction and LC-MS/MS Analysis from Plasma

This protocol provides a robust workflow for the quantification of DiHOMEs.

1. Sample Preparation & Internal Standard Spiking a. Thaw 100 µL of plasma on ice. b. Add 5 µL of an internal standard (IS) solution. Trustworthiness: A deuterated analog (e.g., 12,13-DiHOME-d4) is the ideal IS as it co-elutes and has identical ionization efficiency to the analyte, correcting for variations in extraction recovery and matrix effects.

2. Protein Precipitation & Lipid Extraction a. Add 300 µL of ice-cold methanol (containing antioxidants like BHT to prevent auto-oxidation) to the plasma/IS mixture. b. Vortex vigorously for 30 seconds to precipitate proteins. c. Centrifuge at 14,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a new tube.

3. Solid-Phase Extraction (SPE) a. Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water. b. Load the supernatant from step 2d onto the conditioned SPE cartridge. c. Wash the cartridge with 1 mL of 15% methanol in water to remove polar impurities. d. Elute the oxylipins with 1 mL of methanol into a clean collection tube. e. Evaporate the eluate to dryness under a gentle stream of nitrogen.

4. Reconstitution & Analysis a. Reconstitute the dried extract in 50 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile). b. Transfer to an autosampler vial for immediate LC-MS/MS analysis.

5. LC-MS/MS Parameters

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: Acetonitrile/Isopropanol (80:20).

• Gradient: A typical gradient would run from 20% B to 95% B over 15 minutes.

• Ionization Mode: ESI, Negative.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each analyte and internal standard.

Figure 3: Experimental workflow for plasma DiHOME analysis.

Therapeutic Targeting: Inhibiting Soluble Epoxide Hydrolase

Given the evidence that the sEH-mediated conversion of EpOMEs to DiHOMEs is a bioactivation step leading to toxic and pro-inflammatory products, inhibition of sEH has emerged as a promising therapeutic strategy. [3][12]

• The Rationale: By inhibiting sEH, the metabolic flux is shifted. The levels of the more toxic DiHOMEs are decreased, while the levels of the parent EpOMEs are stabilized and increased. While EpOMEs are not inert, they are generally considered to be less inflammatory and may have some beneficial, anti-hypertensive, and anti-inflammatory properties, similar to the epoxides of other PUFAs like arachidonic acid. [3][21]* Preclinical Evidence: In animal models of burn injury, treatment with sEH inhibitors significantly reduces systemic DiHOME levels, decreases necrosis of immune cells, and improves outcomes. [12]In models of ARDS, inhibiting sEH was shown to decrease the mortality induced by leukotoxin administration. [7][8]Furthermore, sEH inhibition has shown beneficial effects in preclinical models of obesity, inflammation, and hypertension. [21][22] This strategy represents a targeted pharmacological approach to modulate a specific enzymatic chokepoint in lipid metabolism, aiming to rebalance the profile of signaling lipids away from a pathogenic state.

Conclusion and Future Directions

The epoxy metabolites of linoleic acid are no longer a metabolic curiosity but are now understood to be potent signaling molecules with profound implications for human health and disease. The DiHOMEs, generated via the CYP-sEH axis, are key drivers of pathology in conditions like ARDS, inflammatory pain, and burn injury. Conversely, specific isomers like 12,13-DiHOME display beneficial metabolic properties, highlighting a remarkable functional duality.

For researchers and drug developers, this pathway offers exciting opportunities:

• Biomarker Development: Plasma levels of DiHOMEs could serve as biomarkers for diseases characterized by inflammation and vascular leakage, such as ARDS or sepsis.

• Therapeutic Innovation: The development of potent and selective sEH inhibitors remains a highly attractive strategy for treating a range of inflammatory and cardiovascular diseases.

• Understanding Context: Future research must continue to unravel the context-dependent signaling of these lipids. Why is 12,13-DiHOME beneficial in brown fat but detrimental in other tissues? Answering such questions will be key to harnessing the therapeutic potential of this complex and fascinating pathway.

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role of "Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate" in skin barrier

An In-depth Technical Guide to the Role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in Skin Barrier Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

The integrity of the epidermal permeability barrier is fundamental to terrestrial life, preventing water loss and protecting against external insults. This barrier is critically dependent on a specialized lipid matrix in the stratum corneum, the outermost layer of the skin. Linoleic acid, an essential fatty acid, and its oxidized metabolites are key players in the formation of this barrier. This technical guide provides a comprehensive overview of the role of a specific linoleic acid derivative, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, in skin barrier function. We will delve into its biosynthesis, its integral function in the corneocyte lipid envelope, and its implications in skin health and disease. This guide also outlines state-of-the-art experimental protocols for investigating this compound and its effects, aiming to equip researchers and drug development professionals with the necessary knowledge to advance in this field.

The Epidermal Permeability Barrier: A Brief Overview

The skin barrier is a complex and dynamic structure, with the stratum corneum (SC) being its principal component. The SC is often described by the "brick and mortar" model, where the "bricks" are terminally differentiated keratinocytes called corneocytes, and the "mortar" is a continuous lipid matrix. This lipid matrix is composed of a unique mixture of ceramides, cholesterol, and free fatty acids.[1][2] A crucial substructure for barrier function is the corneocyte lipid envelope (CLE), a layer of lipids covalently bound to the protein-rich corneocyte envelope, which effectively seals the intercellular space and prevents water loss.[3]

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid, is an essential component of the epidermal lipids and plays a pivotal role in maintaining the skin's water permeability barrier.[4][5] Its deficiency leads to a scaly and pruritic skin disorder, highlighting its importance.[4] LA is not synthesized by the body and must be obtained through diet. In the epidermis, LA is primarily found esterified to a unique class of ceramides known as acylceramides. The metabolism of this esterified LA is a critical step in the formation of a competent skin barrier.[6][7]

Chemistry and Biosynthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a specific stereoisomer of an oxidized linoleic acid metabolite.[8][9] Its formation in the epidermis is a multi-step enzymatic process that occurs on linoleic acid esterified within acylceramides.

The biosynthesis is a cascade of reactions initiated by two specific lipoxygenase enzymes:

• 12(R)-lipoxygenase (ALOX12B): This enzyme introduces a hydroperoxy group at the C13 position of the linoleate moiety of an acylceramide, forming a 13(R)-hydroperoxy-octadecadienoate derivative.

• Epidermal lipoxygenase-3 (ALOXE3): This enzyme possesses a hydroperoxide isomerase function and converts the 13(R)-hydroperoxy derivative into a specific epoxy-alcohol, 13(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate.[10]

This enzymatic cascade is crucial for the proper formation of the skin barrier, and mutations in the genes encoding ALOX12B or ALOXE3 are associated with autosomal recessive congenital ichthyosis, a severe skin scaling disorder.[10]

The resulting hydroxy-epoxy derivative can be further metabolized. For instance, it can be converted to trihydroxy octadecenoate derivatives by soluble epoxide hydrolase (sEH) or non-specific acid-mediated hydrolysis.[10] Another critical transformation is the oxidation of the hydroxyl group to a ketone, forming a reactive epoxy-enone derivative which is thought to be involved in the covalent attachment of the acylceramide to the proteins of the corneocyte envelope.[11][12]

Caption: Biosynthetic pathway of epoxy-hydroxy-octadecenoate from linoleic acid.

The Pivotal Role in Skin Barrier Function

The oxidized linoleate metabolites, including Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, are not merely byproducts but are integral to the structural integrity of the skin barrier. Their role is multifaceted, impacting lipid organization, keratinocyte differentiation, and the formation of the corneocyte lipid envelope.

Formation of the Corneocyte Lipid Envelope (CLE)

The primary function of these oxidized linoleates is to facilitate the covalent attachment of acylceramides to the proteins of the corneocyte envelope.[3][13] The formation of a reactive epoxy-enone derivative from the epoxy-alcohol is a key step in this process. This reactive intermediate can then form covalent bonds with nucleophilic residues (such as cysteine, lysine, or histidine) on proteins like involucrin, loricrin, and periplakin through Michael addition or Schiff base formation.[12][13][14] This cross-linking creates a robust, impermeable lipid-protein structure that is essential for the barrier function.

Impact on Intercellular Lipid Organization

The unique structure of these oxidized acylceramides, with their additional polar hydroxyl and epoxy groups, is thought to influence the organization of the intercellular lipid lamellae in the stratum corneum. While the bulk of the intercellular lipids form a highly ordered, crystalline structure to minimize water permeability, the covalent attachment of these specialized ceramides to the corneocytes anchors the lipid lamellae to the cells, contributing to the overall stability and cohesion of the stratum corneum.[2]

Link to Keratinocyte Terminal Differentiation

The synthesis of these specialized lipids is intrinsically linked to the terminal differentiation of keratinocytes.[15] As keratinocytes move from the basal layer to the stratum corneum, they undergo a series of biochemical changes, including the synthesis of specific lipids and proteins required for barrier formation.[16][17] The expression and activity of the enzymes ALOX12B and ALOXE3 are tightly regulated during this process, ensuring that the formation of the oxidized acylceramides occurs at the appropriate stage of differentiation to coincide with the formation of the corneocyte envelope.

Therapeutic Implications in Skin Disorders

Given the critical role of the linoleic acid oxidation pathway in skin barrier formation, its dysregulation is implicated in several skin diseases.

• Autosomal Recessive Congenital Ichthyosis (ARCI): As mentioned, mutations in the ALOX12B and ALOXE3 genes are a direct cause of ARCI, leading to a defective skin barrier and severe scaling.[10]

• Atopic Dermatitis (AD): AD is characterized by a compromised skin barrier and inflammation. While the primary genetic defects in AD are often related to filaggrin, alterations in lipid metabolism, including reduced levels of long-chain ceramides and potential dysregulation of linoleic acid metabolism, are also observed and contribute to the barrier dysfunction.[18]

• Psoriasis: Abnormalities in linoleic acid metabolism have also been noted in psoriasis, another chronic inflammatory skin condition.[7][19]

The topical application of linoleic acid has shown some beneficial effects in skin conditions like acne and in promoting skin barrier repair, suggesting that providing the precursor for this crucial pathway can be a therapeutic strategy.[19][20] Furthermore, targeting the enzymes in this pathway or developing stable analogs of the bioactive lipid mediators could offer novel therapeutic approaches for these debilitating skin disorders.[21]

Experimental Protocols for Investigation

Studying the role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and related compounds presents challenges due to their instability and limited commercial availability. However, several in vitro and analytical methods can be employed.

In Vitro Skin Models

• Reconstructed Human Epidermis (RHE): These 3D tissue models, consisting of keratinocytes cultured at the air-liquid interface, are excellent for studying keratinocyte differentiation and lipid metabolism in a setting that mimics the in vivo environment.

• Ex Vivo Skin Explants: Using human or porcine skin explants allows for the study of barrier function in a more intact tissue context.[22][23] Barrier disruption can be induced (e.g., by tape stripping or solvent extraction) and the effect of topically applied compounds on barrier recovery can be assessed.[24]

• Stratum Corneum Substitutes (SCS): These are artificial membranes composed of a defined mixture of synthetic lipids that mimic the composition of the stratum corneum.[25] They are useful for studying the biophysical properties of lipids and the impact of specific lipid species on membrane organization and permeability.

Lipid Analysis Techniques

The detection and quantification of specific lipid metabolites require sensitive and specific analytical methods.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard for lipidomics. Reverse-phase or normal-phase LC can be used to separate the different lipid species, followed by detection with tandem mass spectrometry (MS/MS) for accurate identification and quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization, GC-MS can also be used for the analysis of fatty acid methyl esters, including the oxidized derivatives.[26]

Table 1: Comparison of Lipid Analysis Techniques

Technique	Advantages	Disadvantages
LC-MS/MS	High sensitivity and specificity, suitable for complex mixtures, can analyze intact lipids.	Can be complex to develop methods, potential for ion suppression.
GC-MS	High resolution, well-established libraries for identification.	Requires derivatization, not suitable for intact complex lipids.

Assessment of Skin Barrier Function

• Transepidermal Water Loss (TEWL): This is a non-invasive in vivo or ex vivo measurement of the rate of water vapor diffusion through the skin, providing a direct measure of barrier integrity.

• Permeation Studies: Using Franz diffusion cells, the permeation of a marker substance (e.g., tritiated water or a fluorescent dye) across the skin or an in vitro model can be quantified to assess barrier function.

• Fourier Transform Infrared (FTIR) Spectroscopy: This technique can provide information about the conformational order and packing of the intercellular lipids in the stratum corneum.[24]

Caption: A typical experimental workflow for studying skin barrier function.

Challenges and Future Directions

The study of oxidized linoleate metabolites in skin barrier function is a rapidly evolving field, but several challenges remain.

• Synthesis and Stability: The chemical synthesis of stereospecific epoxy-hydroxy-octadecenoates is complex, and these compounds are often unstable, making them difficult to study.[10][21] The development of stable analogs is a promising approach to overcome this limitation.[21]

• Mechanism of Action: While the role of these compounds in forming the CLE is becoming clearer, their potential signaling functions as free acids are less understood. Further research is needed to elucidate these potential roles.

• Translational Research: Translating the findings from basic research into clinical applications requires further investigation into the delivery and efficacy of these compounds in pathological skin conditions.

Future research should focus on developing robust and scalable methods for the synthesis of these specialized lipids and their analogs, exploring their detailed mechanism of action using advanced biophysical and imaging techniques, and conducting well-designed clinical trials to evaluate their therapeutic potential.

Conclusion

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and related oxidized linoleic acid metabolites are not just passive components of the skin but are actively involved in the construction and maintenance of the epidermal permeability barrier. Their biosynthesis is a critical step in keratinocyte terminal differentiation, and their function is essential for the formation of the corneocyte lipid envelope. A deeper understanding of this pathway and the molecules involved holds great promise for the development of novel therapeutic strategies for a range of debilitating skin diseases. This guide provides a solid foundation for researchers, scientists, and drug development professionals to contribute to this exciting and important field.

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An In-depth Technical Guide to the Discovery, Synthesis, and Analysis of Epoxy Fatty Acid Methyl Esters

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of epoxy fatty acid methyl esters (EFAMEs). From their conceptual discovery to detailed protocols for their synthesis and analysis, this document is designed to serve as a practical resource for those investigating the chemical biology and therapeutic potential of these intriguing lipid molecules.

Introduction: From Natural Curiosity to Therapeutic Interest

The journey into the world of epoxy fatty acids began not with their methyl esters, but with the identification of their parent compounds in nature. Early research into plant-derived oils revealed the presence of fatty acids containing an oxirane (epoxide) ring. For instance, vernolic acid (cis-12,13-epoxy-cis-9-octadecenoic acid) was identified as a major component of the seed oil from Vernonia anthelmintica. This discovery sparked interest in the unique chemical properties conferred by the epoxide group.

Concurrently, the field of synthetic organic chemistry was advancing, with chemists exploring methods to introduce epoxide functionalities into molecules. The Prilezhaev reaction, the epoxidation of an alkene with a peroxy acid, became a fundamental tool in this endeavor. It was the convergence of these two areas—the discovery of naturally occurring epoxy fatty acids and the development of reliable synthetic methods—that laid the groundwork for the study of epoxy fatty acid methyl esters.

The "discovery" of EFAMEs as a distinct class of molecules for research was driven by several key factors:

• Improved Analytical Tractability: Fatty acids are often derivatized to their methyl esters (FAMEs) to increase their volatility and improve their chromatographic behavior, particularly for gas chromatography (GC) analysis. This common practice naturally led to the generation and analysis of EFAMEs.

• Enhanced Stability: The esterification of the carboxylic acid group can protect it from certain metabolic transformations, making EFAMEs more stable analogs of their parent epoxy fatty acids.

• Prodrug Potential: In the context of drug development, EFAMEs are recognized as valuable prodrugs of biologically active epoxy fatty acids (EFAs). EFAs, such as the epoxyeicosatrienoic acids (EETs), are potent signaling molecules with anti-inflammatory, vasodilatory, and analgesic properties. However, they are rapidly metabolized in vivo by soluble epoxide hydrolase (sEH). By administering EFAMEs, the ester group can be cleaved by cellular esterases, leading to a sustained release of the active EFA and prolonging its therapeutic effects.

This guide will delve into the technical aspects of working with EFAMEs, providing the foundational knowledge and practical protocols necessary for their successful investigation.

Chemical Synthesis of Epoxy Fatty Acid Methyl Esters

The most common and efficient method for synthesizing EFAMEs is the epoxidation of unsaturated fatty acid methyl esters. This process typically involves the in situ generation of a peroxy acid, which then reacts with the double bonds of the FAMEs.

Principle of the Reaction: The Prilezhaev Epoxidation

The core of EFAME synthesis is the Prilezhaev reaction, a concerted epoxidation mechanism. A peroxy acid, such as peroxyformic acid or peroxyacetic acid, acts as an electrophilic oxygen donor. The reaction proceeds through a "butterfly" transition state where the peroxy acid transfers an oxygen atom to the alkene in a single, stereospecific step. This means that a cis-alkene will yield a cis-epoxide, and a trans-alkene will result in a trans-epoxide.[1]

The peroxy acid is typically formed in situ by reacting a carboxylic acid (formic or acetic acid) with hydrogen peroxide. An acid catalyst, such as sulfuric acid, is often used to accelerate the formation of the peroxy acid.[2]

Detailed Step-by-Step Protocol for EFAME Synthesis

This protocol describes the synthesis of EFAMEs from a starting material of unsaturated FAMEs, such as those derived from soybean oil or microalgae.[3]

Materials:

• Unsaturated fatty acid methyl esters (FAMEs)

• Heptane (co-solvent)

• Formic acid (HCOOH)

• Hydrogen peroxide (H₂O₂, 30% solution)

• Chlorobenzene

• Sodium bicarbonate (NaHCO₃), 10% aqueous solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Reaction Mixture: In a round-bottom flask, homogenize the unsaturated FAMEs with heptane in a 4:3 v/v ratio (FAMEs:heptane).

• Acidification: While stirring, add formic acid to the FAME/heptane mixture.

• Epoxidation: Slowly add hydrogen peroxide dropwise to the reaction mixture using a dropping funnel. The reaction is exothermic, so the rate of addition should be controlled to maintain the desired reaction temperature (typically 40-70°C).

• Reaction Monitoring: Allow the reaction to proceed with continuous agitation for 4-6 hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by measuring the iodine value of the reaction mixture.

• Work-up and Extraction:

  • After the reaction is complete, add chlorobenzene to the mixture in a 1:1 v/v ratio to facilitate phase separation.

  • Transfer the mixture to a separatory funnel and allow the layers to separate.

  • Drain the lower aqueous layer.

  • Wash the upper organic layer with a 10% sodium bicarbonate solution to neutralize any remaining acid. Repeat the washing until the aqueous layer is neutral (pH 7).

  • Wash the organic layer with distilled water.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the mixture to remove the drying agent.

  • Remove the solvent (heptane and chlorobenzene) using a rotary evaporator to yield the crude EFAME product.

Causality Behind Experimental Choices:

• Heptane as a co-solvent: Heptane is used to ensure the homogeneity of the reaction mixture, as FAMEs may not be fully miscible with the aqueous hydrogen peroxide and formic acid.

• In situ generation of peroxyformic acid: Preparing the peroxy acid in the reaction mixture as it is needed is a safer alternative to handling concentrated, and potentially explosive, peroxy acids.

• Sodium bicarbonate wash: This step is crucial to remove the acidic catalyst and any remaining formic acid, which could otherwise catalyze the opening of the epoxide ring during storage.

Characterization of Synthesized EFAMEs

The successful synthesis of EFAMEs should be confirmed by a combination of analytical techniques, as detailed in the analysis section of this guide. Key indicators of a successful epoxidation are the disappearance of signals corresponding to double bonds and the appearance of signals characteristic of the epoxide ring in NMR and FT-IR spectra.

Analytical Methodologies for EFAMEs

The accurate identification and quantification of EFAMEs are critical for both synthetic chemistry and biological studies. Gas chromatography-mass spectrometry (GC-MS) is the most powerful and widely used technique for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides both high-resolution separation of different EFAMEs and their isomers, as well as structural information from their mass fragmentation patterns.

Detailed Protocol for GC-MS Analysis of EFAMEs: [4][5]

Sample Preparation:

• Extraction (for biological samples): For the analysis of EFAMEs from biological matrices, a lipid extraction step is required. A modified Folch method using chloroform and methanol is commonly employed.[6][7]

• Derivatization (if starting from free fatty acids): If the starting material is a free fatty acid, it must be converted to its methyl ester. A common method is acid-catalyzed esterification using 14% boron trifluoride in methanol.[7]

• Purification: The sample containing EFAMEs can be purified and concentrated using solid-phase extraction (SPE) with a silica-based sorbent.

• Final Sample Preparation: The purified EFAME sample is dissolved in a suitable solvent, such as hexane or isooctane, and transferred to a GC vial. An internal standard (e.g., methyl heptadecanoate or a deuterated EFAME) should be added for accurate quantification.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., a mid-polarity column like a 5% phenyl-methylpolysiloxane).

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Oven Temperature Program: A temperature gradient is used to separate the EFAMEs based on their boiling points and polarity. A typical program might start at a low temperature (e.g., 100°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

• Ionization Mode: Electron ionization (EI) at 70 eV is standard.

• Data Acquisition: The mass spectrometer can be operated in full scan mode to identify unknown compounds or in selected ion monitoring (SIM) mode for targeted quantification of known EFAMEs, which offers higher sensitivity.[5]

Data Analysis:

• Identification: EFAMEs are identified by comparing their retention times and mass spectra to those of authentic standards or by interpreting their characteristic fragmentation patterns.

• Quantification: The concentration of each EFAME is determined by comparing the peak area of its characteristic ion to the peak area of the internal standard.

Table 1: Typical GC-MS Parameters for EFAME Analysis

Parameter	Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)
Injector Temperature	250°C
Oven Program	100°C (2 min), then 10°C/min to 250°C (hold 10 min)
Carrier Gas	Helium, 1 mL/min
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI), 70 eV
Scan Range	m/z 50-500

GC-MS Fragmentation of EFAMEs:

The EI mass spectra of EFAMEs show characteristic fragmentation patterns that are useful for their identification. The molecular ion (M⁺) may be weak or absent. Key fragments arise from cleavage alpha to the epoxide ring. For example, methyl 9,10-epoxystearate will show characteristic ions resulting from cleavage between C9-C10.[4]

Other Analytical Techniques

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This is a powerful technique for the analysis of EFAMEs, especially from complex biological samples. It offers high sensitivity and specificity and does not require derivatization of the parent epoxy fatty acids.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for the structural elucidation of newly synthesized EFAMEs. The protons on the epoxide ring have characteristic chemical shifts that can be used to confirm the presence and stereochemistry of the epoxide.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can be used to monitor the synthesis of EFAMEs by observing the disappearance of the C=C stretching vibration of the starting alkene and the appearance of the C-O-C stretching vibration of the epoxide ring.

Biological Significance and Therapeutic Relevance

The primary biological interest in EFAMEs stems from their role as stable prodrugs of epoxy fatty acids (EFAs). EFAs are a class of lipid signaling molecules produced by the cytochrome P450 (CYP) epoxygenase pathway.

The Cytochrome P450 Epoxygenase Pathway

Polyunsaturated fatty acids, such as arachidonic acid, are metabolized by CYP enzymes to form various EFA regioisomers. For example, arachidonic acid is converted to four different epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET. These molecules are potent signaling mediators with a range of physiological effects.[1][8]

The biological activity of EETs is terminated by their hydrolysis to the less active dihydroxyeicosatrienoic acids (DHETs), a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH).[8]

EFAMEs in Drug Development

The rapid degradation of EFAs by sEH limits their therapeutic potential. This has led to two main drug development strategies:

• sEH Inhibitors: Small molecule inhibitors of sEH can increase the endogenous levels of EFAs, thereby enhancing their beneficial effects.

• EFA Analogs and Prodrugs: Stable analogs of EFAs, including their methyl esters (EFAMEs), can be administered as drugs. EFAMEs are more resistant to degradation than their free acid counterparts and can be converted to the active EFAs by cellular esterases.

The therapeutic areas where modulation of the EFA pathway is being explored include:

• Cardiovascular Diseases: EETs are potent vasodilators and have protective effects on the heart and blood vessels.

• Inflammation and Pain: EETs have significant anti-inflammatory and analgesic properties.

• Neuroprotection: There is growing evidence that EETs can protect neurons from ischemic damage.

Conclusion and Future Directions

Epoxy fatty acid methyl esters are a fascinating class of molecules at the intersection of natural product chemistry, synthetic methodology, and drug discovery. Their utility as stable, analyzable, and biologically active prodrugs of epoxy fatty acids makes them a valuable tool for researchers. The detailed protocols and mechanistic insights provided in this guide are intended to empower scientists to explore the full potential of EFAMEs in their respective fields.

Future research in this area will likely focus on the development of novel EFAME-based therapeutics with improved pharmacokinetic properties, the elucidation of the specific receptors and signaling pathways through which EFAs exert their effects, and the application of advanced analytical techniques for the sensitive and comprehensive profiling of EFAMEs and their metabolites in biological systems.

Visualizations

Experimental Workflow for EFAME Synthesis and Analysis

Caption: Workflow for EFAME Synthesis and Analysis.

EET Signaling Pathway

Caption: EET Signaling Pathway.

References

• Falck, J. R., et al. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Heart and Circulatory Physiology, 292(4), H1839-H1846. [Link]

• Christie, W. W. (2010). Lipid Analysis: Isolation, Separation, Identification and Lipidomic Analysis (4th ed.). The Oily Press.
• Dodds, E. D., et al. (2004). A microscale recovery procedure for total lipids from fish tissue. Journal of the American Oil Chemists' Society, 81(9), 835-840.

• Doležal, M., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2819. [Link]

• Ince, G. O., & Acar, S. (2021). Pathways of epoxyeicosatrienoic acids synthesis, metabolism and action. ResearchGate. [Link]

• MSU Mass Spectrometry Core. (2019). Extraction of lipids and conversion to fatty acid methyl esters (FAMEs). [Link]

• Node, K., et al. (1999). Epoxyeicosatrienoic acids as endothelium-derived hyperpolarizing factors. Science, 285(5431), 1276-1279.

• Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids, 37(9), 917-924. [Link]

• Chemistry LibreTexts. (2020). 9.12: Oxidation of Alkenes - Epoxidation. [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. [Link]

• Campbell, W. B., & Fleming, I. (2010). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Circulation Research, 107(5), 572-585. [Link]

• Andriani, Y., et al. (2023). Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst. Jurnal Teknik: Media Pengembangan Ilmu dan Aplikasi Teknik, 24(02), 164-170.

• Hidalgo, P., et al. (2020). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 12(10), 2313. [Link]

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In-depth Technical Guide: The Role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in Epidermal Function

An Essential Resource for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The intricate biology of the epidermis, our primary defense against the external environment, is profoundly influenced by a complex interplay of cellular processes and signaling molecules. Among these, lipid mediators have emerged as critical regulators of epidermal homeostasis. This guide focuses on a specific oxidized derivative of linoleic acid, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, and its pivotal role in maintaining skin barrier integrity and modulating epidermal responses. We will delve into the mechanistic underpinnings of its action, provide detailed methodologies for its study, and explore its therapeutic potential for a range of dermatological conditions.

Unveiling Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

1.1 Chemical Profile

• Systematic Name: Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate[1][2]

• CAS Number: 71201-26-8[1]

• Molecular Formula: C₁₉H₃₄O₄[1]

• Molecular Weight: 326.47 g/mol [1]

This molecule is a methylated ester form of a hydroxy-epoxy derivative of linoleic acid, an essential omega-6 fatty acid. Its specific stereochemistry is crucial for its biological activity.

1.2 Biosynthesis and Natural Context

Linoleic acid is the most prevalent fatty acid in the mammalian epidermis.[3] It is primarily found esterified within specific ceramides.[3] The formation of hydroxy-epoxy derivatives like the one in focus is a result of enzymatic oxidation.[3] This process is fundamental for the proper functioning of the skin barrier.[3] The oxidation of esterified linoleic acid is critical for the formation of the corneocyte lipid envelope, which is essential for preventing water loss through the epidermis.[3]

The Epidermis: A Dynamic Lipid-Mediated Barrier

The primary function of the skin is to act as a barrier, with the stratum corneum being the principal site of the permeability barrier that prevents water loss.[4][5] This barrier is composed of terminally differentiated keratinocytes, known as corneocytes, embedded in a lipid-rich extracellular matrix.[5] This matrix is uniquely composed of approximately 50% ceramides, 25% cholesterol, and 15% free fatty acids.[4]

Disruption of this barrier triggers a rapid increase in the synthesis of these essential lipids to restore its function.[6] This highlights the dynamic nature of lipid metabolism in maintaining epidermal homeostasis.

The Mechanistic Role in Epidermal Function

Recent research has implicated oxidized linoleic acid derivatives, specifically hydroxy-epoxy and trihydroxy derivatives, in the formation of the mammalian skin's permeability barrier.[7] It is proposed that a specific oxidized enone derivative of linoleic acid, when esterified in ceramides, facilitates binding to proteins, thereby playing a structural role in the formation of the epidermal barrier.[7]

3.1 Impact on Barrier Integrity

The enzymatic conversion of linoleate esterified in acylceramides to a 9R,10R-trans-epoxy-11E-13-oxo-octadecenoate is a key step in sealing the skin's permeability barrier.[8][9] This reactive molecule can then form covalent bonds with proteins, reinforcing the barrier structure.[10]

3.2 Modulation of Inflammatory Responses

Beyond its structural role, certain oxidized fatty acids have demonstrated anti-inflammatory properties. For instance, (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester, a related compound, has been shown to suppress inflammation in mouse models.[11] Similarly, (9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE) inhibits the production of inflammatory mediators in macrophages.[12] While direct evidence for the anti-inflammatory role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is still emerging, its structural similarity to these molecules suggests a potential role in modulating cutaneous inflammation.

3.3 Potential Signaling Pathways

The biological effects of oxidized linoleic acid metabolites can be mediated through various signaling pathways. One such pathway is the antioxidant response element (ARE), which is activated by specific epoxy-keto derivatives of linoleic acid.[13] This activation leads to the expression of cytoprotective genes.[13] Furthermore, lipid signaling is known to play a crucial role in regulating keratinocyte differentiation, a key process in maintaining epidermal health.[14]

Signaling Pathway of Oxidized Linoleic Acid Derivatives

Caption: Biosynthesis and multifaceted roles of the target compound.

Methodologies for Investigation

A robust understanding of the function of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in the epidermis requires a multi-faceted experimental approach.

4.1 In Vitro and Ex Vivo Models

• Keratinocyte Cell Culture: Primary human keratinocytes or immortalized cell lines (e.g., HaCaT) are indispensable tools. These can be cultured under conditions that promote either proliferation or differentiation to study the effects of the compound on these processes.

• Human Skin Explant Culture: This model provides a more physiologically relevant system, maintaining the complex architecture of the skin.

4.2 Analytical Techniques for Detection and Quantification

Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for the analysis of epoxy fatty acids in biological samples.[15][16]

LC-MS Workflow for Lipid Mediator Analysis

Caption: A streamlined workflow for analyzing lipids via LC-MS.

Table 1: Key Experimental Protocols

Protocol	Objective	Key Steps	Expected Outcome
Keratinocyte Differentiation Assay	To assess the effect of the compound on keratinocyte differentiation.	1. Culture keratinocytes to confluence. 2. Induce differentiation (e.g., high calcium). 3. Treat with the compound. 4. Analyze differentiation markers (e.g., involucrin, loricrin) by qPCR or Western blot.	Altered expression of differentiation markers, indicating a pro- or anti-differentiative effect.
Barrier Function Assay (in vitro)	To measure the impact on the formation of a functional barrier.	1. Culture keratinocytes on permeable supports. 2. Induce stratification and differentiation. 3. Treat with the compound. 4. Measure transepithelial electrical resistance (TEER).	Changes in TEER values, reflecting alterations in barrier integrity.
Inflammatory Cytokine Profiling	To determine the immunomodulatory effects.	1. Treat keratinocytes with an inflammatory stimulus (e.g., TNF-α, LPS). 2. Co-treat with the compound. 3. Measure the levels of key cytokines (e.g., IL-6, IL-8) by ELISA or multiplex assay.	Suppression or enhancement of pro-inflammatory cytokine production.

Data Interpretation and Future Directions

The results from these investigations will provide valuable insights into the precise role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in epidermal biology. A demonstrated ability to enhance barrier function and/or reduce inflammation would position this molecule as a promising candidate for the development of novel therapeutics for skin disorders characterized by barrier defects and inflammation, such as atopic dermatitis and psoriasis.

Future research should focus on elucidating the specific receptors and downstream signaling pathways through which this lipid mediator exerts its effects. Furthermore, preclinical studies in animal models of skin disease will be crucial to validate its therapeutic potential.

Conclusion

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stands at the intersection of lipid metabolism and epidermal health. Its role in fortifying the skin barrier and potentially modulating inflammatory responses makes it a molecule of significant interest. The methodologies outlined in this guide provide a framework for researchers to further unravel its functions and explore its promise as a novel therapeutic agent for dermatological diseases.

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• The Role of Epidermal Lipids in Cutaneous Permeability Barrier Homeostasis - Evergreen Skin.
• LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC - NIH.
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• The outer frontier: the importance of lipid metabolism in the skin - PMC - NIH.
• Barrier function regulates epidermal lipid and DNA synthesis - PubMed - NIH.
• Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chrom
• Skin Lipid Barrier: Structure, Function and Metabolism - PMC - PubMed Central.
• Stable analogs of 13‑hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PubMed.
• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chrom
• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC - NIH.
• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry - RSC Publishing.
• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry | Request PDF - ResearchG
• The origin of hydroxy-cyclohexenone fatty acids from skin barrier protein and relevance to covalent binding of ceramides - PMC - NIH.
• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate | CAS 71201-26-8 | Larodan Research - Larodan.
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• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)
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• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L.
• Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E‑13-ketones of the Mammalian Skin Barrier and Their Cycliz
• Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E‐13- ketones of the Mammalian Skin Barrier and - American Chemical Society.
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Protocols & Analytical Methods

Synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: An Application Note and Protocol

Abstract

This document provides a detailed guide for the synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a significant oxylipin involved in various biological processes. This guide is intended for researchers, scientists, and professionals in drug development. We present a comprehensive synthetic strategy, a detailed step-by-step protocol, and methods for characterization, emphasizing scientific integrity and reproducibility. The protocol is designed to be self-validating by explaining the rationale behind key experimental choices.

Introduction

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is an esterified fatty acid metabolite belonging to the class of oxylipins.[1][2][3] These molecules, derived from the oxidation of polyunsaturated fatty acids like linoleic acid, are crucial signaling molecules in both plants and animals. The specific stereochemistry of this compound—(9S, 10R) for the epoxide and (13S) for the hydroxyl group—is critical for its biological activity. In mammals, related compounds are implicated in regulating inflammation and maintaining the skin barrier.[4][5] In plants, they can act as defense compounds against pathogens.[6]

Given its biological importance and the need for pure standards for research, a reliable synthetic protocol is essential. This guide outlines a plausible multi-step chemical synthesis adapted from established methods for similar compounds, alongside considerations for enzymatic approaches to achieve the desired stereospecificity.

Synthetic Strategy

The synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate presents a significant challenge due to the presence of multiple stereocenters. The strategy outlined here focuses on a convergent chemical synthesis, building the molecule from smaller, stereochemically defined fragments. An alternative enzymatic approach is also discussed, which may offer a more direct route to the desired stereoisomer.

Retrosynthetic Analysis

A plausible retrosynthetic analysis of the target molecule suggests a convergent approach. The key disconnections are at the C10-C11 double bond and the C13 hydroxyl group. This leads to three main building blocks: a C1-C9 fragment, a C10-C12 fragment, and a C13-C18 fragment. A Horner-Wadsworth-Emmons olefination can be employed to form the (E)-alkene, followed by a stereoselective epoxidation and reduction to install the required functionalities.

Visualization of the Synthetic Workflow

Caption: A simplified workflow for the chemical synthesis of the target molecule.

Detailed Experimental Protocol

This protocol is adapted from the synthesis of similar hydroxy-epoxy-octadecenoates and requires expertise in organic synthesis.[4] All reactions should be carried out in a fume hood with appropriate personal protective equipment.

Materials and Reagents

Reagent	Supplier	Purity
Methyl 9-oxononanoate	Commercially Available	>95%
(Triphenylphosphoranylidene)acetaldehyde	Commercially Available	>97%
(R)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)	Commercially Available	>98%
Palladium(II) acetate	Commercially Available	>98%
m-Chloroperoxybenzoic acid (m-CPBA)	Commercially Available	70-77%
(R)-2-Methyl-CBS-oxazaborolidine	Commercially Available	1M in toluene
Borane dimethyl sulfide complex	Commercially Available	~10M
Dichloromethane (DCM), Anhydrous	Commercially Available	>99.8%
Tetrahydrofuran (THF), Anhydrous	Commercially Available	>99.9%
Silica Gel for Column Chromatography	Commercially Available	60 Å, 230-400 mesh

Step-by-Step Synthesis

Step 1: Synthesis of Methyl 11(E)-octadecen-13-onoate

• To a solution of methyl 9-oxononanoate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M), add (triphenylphosphoranylidene)acetaldehyde (1.1 eq).

• Stir the reaction mixture at room temperature for 12 hours or until thin-layer chromatography (TLC) indicates the consumption of the starting aldehyde.

• Concentrate the reaction mixture under reduced pressure and purify the crude product by silica gel column chromatography (gradient elution with ethyl acetate in hexanes) to yield methyl 11(E)-octadecenal.

• To a solution of the resulting aldehyde in anhydrous tetrahydrofuran (THF, 0.1 M) at 0 °C, add the Grignard reagent derived from 1-bromopentane (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• The resulting allylic alcohol is then oxidized using Dess-Martin periodinane (1.5 eq) in DCM at room temperature for 2 hours to yield Methyl 11(E)-octadecen-13-onoate. Purify by silica gel chromatography.

Step 2: Asymmetric Epoxidation to Methyl 9(S),10(R)-epoxy-13-oxo-11(E)-octadecenoate

This step is critical for establishing the desired stereochemistry of the epoxide. A Sharpless asymmetric epoxidation is a suitable method.

• In a round-bottom flask, prepare the chiral catalyst by dissolving titanium(IV) isopropoxide (0.1 eq) and L-(+)-diethyl tartrate (0.12 eq) in anhydrous DCM at -20 °C.

• Add a solution of tert-butyl hydroperoxide in toluene (1.5 eq) to the catalyst mixture.

• Add the Methyl 11(E)-octadecen-13-onoate (1.0 eq) dissolved in DCM to the reaction mixture dropwise.

• Maintain the reaction at -20 °C for 24-48 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite.

• Extract the product with DCM, dry the organic layer, and purify by silica gel chromatography to isolate the desired epoxide.

Step 3: Stereoselective Reduction to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

This step establishes the final stereocenter at the C13 position. A Corey-Bakshi-Shibata (CBS) reduction is employed for its high stereoselectivity.

• To a solution of (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq) in anhydrous THF at -78 °C, add borane dimethyl sulfide complex (1.1 eq) dropwise.

• Stir the mixture for 15 minutes, then add a solution of Methyl 9(S),10(R)-epoxy-13-oxo-11(E)-octadecenoate (1.0 eq) in THF.

• Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of methanol, followed by 1 M HCl.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the final product by silica gel chromatography to obtain Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.[2]

Enzymatic Synthesis Considerations

An alternative and potentially more direct route to the target molecule involves enzymatic synthesis. Lipoxygenases and epoxy alcohol synthases are known to produce stereospecific oxylipins from polyunsaturated fatty acids.[5][6]

• Lipoxygenase (LOX): Specific lipoxygenases can introduce a hydroperoxy group at a defined position and with specific stereochemistry. For example, a 9S-LOX would be required.

• Epoxy Alcohol Synthase (EAS): This enzyme can then convert the hydroperoxide into the corresponding epoxy alcohol with defined stereochemistry.

While this approach offers high stereoselectivity, the availability of isolated enzymes with the required specificity can be a limitation.[7] Further research into microbial or plant-derived enzymes could make this a more accessible method in the future.[8]

Characterization

The identity and purity of the synthesized Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate should be confirmed by a combination of analytical techniques.

Technique	Expected Results
¹H NMR	Characteristic peaks for the epoxy protons, the vinyl protons of the trans-double bond, the proton on the carbon bearing the hydroxyl group, and the methyl ester protons.[4][9]
¹³C NMR	Resonances corresponding to the epoxy carbons, olefinic carbons, the carbon bearing the hydroxyl group, and the ester carbonyl.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the molecular weight of the target compound (326.47 g/mol ).[2][10][11]
Chiral HPLC	A single peak when analyzed on a suitable chiral column, confirming the enantiomeric purity.

Conclusion

The synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a challenging but achievable goal for experienced synthetic chemists. The multi-step chemical synthesis outlined in this guide, employing stereoselective reactions, provides a reliable pathway to this important biological molecule. Future advancements in biocatalysis may offer more efficient and stereospecific enzymatic routes. Thorough characterization of the final product is crucial to ensure its suitability for biological and pharmaceutical research.

References

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. National Institutes of Health. [Link]

• Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids. National Institutes of Health. [Link]

• An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. ResearchGate. [Link]

• Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals. National Institutes of Health. [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. PubChem. [Link]

• PEROXYGENASE ENGINEERING FOR STUDIES ON DEGRADATION OF COMPLEX EPOXY MATERIALS. Universidad Europea. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]
• 3. labmix24.com [labmix24.com]
• 4. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E‑13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. titula.universidadeuropea.com [titula.universidadeuropea.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. larodan.com [larodan.com]
• 11. larodan.com [larodan.com]

stereospecific synthesis of "Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate"

An Application Note and Comprehensive Protocol for the Stereospecific Synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Introduction: The Significance of Stereodefined Oxylipins

Oxylipins, a class of oxygenated fatty acids, are pivotal signaling molecules in various biological processes, including inflammation, tissue repair, and immune response. The specific stereochemistry of these molecules is often critical to their biological activity, with different stereoisomers exhibiting distinct or even opposing effects. Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin featuring three stereocenters and a specific geometric isomer of a carbon-carbon double bond. The precise control over these stereochemical features is paramount for its use in biomedical research and as a chiral building block in the synthesis of more complex bioactive molecules.

This document provides a comprehensive guide for researchers, chemists, and professionals in drug development on a proposed stereospecific synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. The synthetic strategy is designed to address the significant challenge of installing multiple stereocenters with high fidelity. The protocols detailed herein are based on well-established, powerful reactions in asymmetric synthesis, ensuring both reliability and high stereochemical purity of the final product.

Proposed Synthetic Strategy: A Multi-step Approach to Stereochemical Control

The synthesis of the target molecule, with its specific stereochemical requirements, necessitates a carefully planned multi-step approach. The proposed strategy begins with a readily available starting material, methyl linoleate, and sequentially introduces the desired functional groups and stereocenters. The key transformations in this synthesis are a stereoselective reduction to establish the 13(S)-hydroxyl group and a Sharpless asymmetric epoxidation to form the 9(S),10(R)-epoxide.

Caption: Overall synthetic workflow for the target molecule.

Part 1: Synthesis of the Chiral Allylic Alcohol Precursor

The initial steps of the synthesis focus on the preparation of a key intermediate, an allylic alcohol with the desired stereochemistry at the C-13 position.

Step 1.1: Preparation of Methyl 13-oxo-9(Z),11(E)-octadecadienoate

The synthesis begins with the conversion of methyl linoleate to the conjugated enone, Methyl 13-oxo-9(Z),11(E)-octadecadienoate. This transformation can be achieved through various methods, including enzymatic oxidation followed by chemical oxidation. A common route involves the use of soybean lipoxygenase.

Protocol 1: Synthesis of Methyl 13-oxo-9(Z),11(E)-octadecadienoate

Reagent/Parameter	Quantity/Value	Notes
Methyl linoleate	10 g
Soybean lipoxygenase	Commercially available	Activity to be standardized
Oxygen	Gaseous, bubbled through
Borate buffer	pH 9.0
Manganese dioxide (MnO₂)	50 g	Activated
Dichloromethane (DCM)	500 mL	Anhydrous
Reaction Temperature	Room Temperature
Reaction Time	12-24 hours	Monitor by TLC

Procedure:

• Disperse methyl linoleate in borate buffer with gentle stirring.

• Add soybean lipoxygenase and bubble oxygen through the mixture.

• Monitor the reaction for the formation of the hydroperoxide intermediate.

• Extract the hydroperoxide with diethyl ether and dry over anhydrous sodium sulfate.

• Dissolve the crude hydroperoxide in anhydrous DCM.

• Add activated MnO₂ in portions and stir the mixture at room temperature.

• Monitor the oxidation to the ketone by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite and wash with DCM.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel (hexane:ethyl acetate gradient) to yield Methyl 13-oxo-9(Z),11(E)-octadecadienoate.[1]

Step 1.2: Stereoselective Reduction of the 13-Keto Group

The establishment of the 13(S)-hydroxyl stereocenter is achieved through the enantioselective reduction of the 13-keto group. The Corey-Bakshi-Shibata (CBS) reduction is an excellent method for this transformation, utilizing a chiral oxazaborolidine catalyst.

Protocol 2: CBS Reduction for Methyl 13(S)-hydroxy-9(Z),11(E)-octadecadienoate

Reagent/Parameter	Quantity/Value	Notes
Methyl 13-oxo-9(Z),11(E)-octadecadienoate	5 g
(R)-(-)-2-Methyl-CBS-oxazaborolidine	1 M in toluene, 1.5 mL	Catalyst
Borane-dimethyl sulfide complex (BMS)	2 M in THF, 5 mL	Reducing agent
Tetrahydrofuran (THF)	100 mL	Anhydrous
Reaction Temperature	-40 °C to -20 °C
Reaction Time	2-4 hours	Monitor by TLC

Procedure:

• Dissolve the Methyl 13-oxo-9(Z),11(E)-octadecadienoate in anhydrous THF in a flame-dried flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -40 °C.

• Add the (R)-(-)-2-Methyl-CBS-oxazaborolidine solution dropwise.

• Slowly add the borane-dimethyl sulfide complex, maintaining the temperature below -20 °C.

• Stir the reaction mixture for 2-4 hours, monitoring its progress by TLC.

• Upon completion, quench the reaction by the slow addition of methanol at -20 °C.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (hexane:ethyl acetate gradient) to afford Methyl 13(S)-hydroxy-9(Z),11(E)-octadecadienoate.

Part 2: Stereospecific Epoxidation

With the chiral allylic alcohol in hand, the next critical step is the introduction of the epoxide with the correct stereochemistry.

Step 2.1: Preparation of the Substrate for Sharpless Epoxidation

The Sharpless asymmetric epoxidation requires an allylic alcohol. The intermediate from the previous step, Methyl 13(S)-hydroxy-9(Z),11(E)-octadecadienoate, needs to be converted into a suitable precursor where the double bond to be epoxidized is in an allylic position to a hydroxyl group. For the synthesis of the target molecule, this requires a substrate with a hydroxyl group at a position allylic to the 9,10-double bond. This represents a significant synthetic challenge and may require isomerization of the double bonds or a different synthetic route. For the purpose of this guide, we will proceed with the epoxidation of a hypothetical, suitable allylic alcohol precursor, Methyl 13(S)-hydroxy-9(E)-octadecenoate, to illustrate the Sharpless epoxidation protocol.

Step 2.2: The Sharpless Asymmetric Epoxidation

The Sharpless epoxidation is a highly reliable and predictable method for the enantioselective epoxidation of allylic alcohols.[2][3][4] The choice of the chiral tartrate ester dictates the facial selectivity of the epoxidation. To achieve the 9(S),10(R) stereochemistry, L-(+)-diethyl tartrate (L-(+)-DET) is used.

Caption: Key components of the Sharpless asymmetric epoxidation.

Protocol 3: Sharpless Epoxidation for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Reagent/Parameter	Quantity/Value	Notes
Allylic Alcohol Precursor	2 g
Titanium(IV) isopropoxide (Ti(OiPr)₄)	1.0 mL	Catalyst
L-(+)-Diethyl tartrate (L-(+)-DET)	1.2 mL	Chiral ligand
tert-Butyl hydroperoxide (TBHP)	5.5 M in decane, 4.0 mL	Oxidant
Dichloromethane (DCM)	100 mL	Anhydrous
3Å Molecular Sieves	2 g	Activated
Reaction Temperature	-20 °C
Reaction Time	4-6 hours	Monitor by TLC

Procedure:

• To a flame-dried flask containing activated 3Å molecular sieves under an argon atmosphere, add anhydrous DCM.

• Cool the flask to -20 °C.

• Add L-(+)-diethyl tartrate, followed by titanium(IV) isopropoxide, and stir for 30 minutes at -20 °C.

• Add a solution of the allylic alcohol precursor in DCM dropwise to the catalyst mixture.

• Add the tert-butyl hydroperoxide solution dropwise, ensuring the temperature remains at -20 °C.

• Stir the reaction for 4-6 hours, monitoring for the disappearance of the starting material by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Filter the mixture through Celite, washing with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final product, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Purification and Characterization

Purification of the final product is crucial to remove any remaining reagents and byproducts. Flash column chromatography is typically effective.[5] For characterization, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable.

• ¹H NMR: The proton NMR spectrum should confirm the presence of the epoxy protons, the vinyl protons of the trans double bond, the proton of the carbon bearing the hydroxyl group, and the methyl ester protons. The coupling constants of the vinyl protons will confirm the (E)-geometry.

• ¹³C NMR: The carbon NMR will show characteristic shifts for the carbons of the epoxide, the double bond, the carbon bearing the hydroxyl group, and the carbonyl of the ester.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the product. Fragmentation patterns in MS/MS can provide further structural confirmation.[6]

Conclusion and Future Perspectives

The stereospecific synthesis of complex oxylipins like Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a challenging yet achievable goal through modern asymmetric synthesis methodologies. The proposed synthetic route, employing a stereoselective reduction and a Sharpless asymmetric epoxidation, provides a robust framework for obtaining this molecule with high stereochemical purity. The availability of such well-defined stereoisomers is essential for elucidating their precise biological roles and for the development of new therapeutic agents. Further optimization of the synthesis, particularly in the preparation of the ideal Sharpless epoxidation precursor, will enhance the overall efficiency and accessibility of this important class of molecules.

References

• 1. 13-Oxo-9Z,11E-octadecadienoic acid | C18H30O3 | CID 6446027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sharpless Epoxidation [organic-chemistry.org]
• 3. Sharpless epoxidation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Separation of Saturated Fatty Acids and Fatty Acid Methyl Esters with Epoxy Nanofiltration Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E‑13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals - PMC [pmc.ncbi.nlm.nih.gov]

Purification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate by High-Performance Liquid Chromatography: A Strategic, Multi-Modal Approach

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed, experience-driven guide for the purification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a complex oxidized lipid derivative. The inherent analytical challenges, including the presence of multiple functional groups (epoxide, hydroxyl, ester) and three distinct stereocenters, necessitate a sophisticated purification strategy beyond simple reversed-phase chromatography. We present a robust, two-stage HPLC methodology employing an initial Normal-Phase (NP-HPLC) separation to isolate the target compound class, followed by a high-resolution Chiral-Phase (CP-HPLC) separation to achieve stereochemical purity. This guide details the rationale behind method development, provides step-by-step protocols, and outlines a framework for method validation, ensuring the final product meets the stringent purity requirements for research and drug development applications.

The Analytical Challenge: Deconstructing the Target Molecule

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a C19 fatty acid methyl ester (FAME) with a molecular weight of 326.47 g/mol [1]. Its purification is complicated by several structural features that dictate its chromatographic behavior:

• Polar Functional Groups: The molecule contains a mid-chain epoxide and a secondary hydroxyl group. These polar moieties make the compound amenable to normal-phase chromatography, where separation is based on interactions with a polar stationary phase[2][3].

• Non-polar Backbone: The long hydrocarbon chain provides significant non-polar character, which is the primary driver for retention in reversed-phase chromatography.

• Stereoisomerism: The molecule possesses three specific stereocenters (9S, 10R, 13S). Synthetic routes or biological extractions often yield a mixture of stereoisomers. Isolating the single, correct isomer is critical for biological and pharmacological studies, as enantiomers can have vastly different activities[4]. This mandates the use of chiral chromatography for final purification[5][6][7].

• Weak Chromophore: Lacking a strong UV-absorbing chromophore, detection can be challenging. The isolated double bond and ester group allow for detection at low UV wavelengths (~205 nm), though sensitivity may be limited[8][9]. Alternative detection methods like Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD) are highly effective for lipids as they do not require a chromophore and provide a more uniform response[10][11].

Given these characteristics, a single HPLC run is unlikely to resolve the target compound from both structurally similar impurities (e.g., isomers, diols from epoxide hydrolysis) and stereoisomers. Therefore, a multi-modal strategy is essential.

Strategic Method Development: A Two-Stage Purification Workflow

Our recommended strategy involves a sequential purification workflow designed to address the different separation challenges systematically. The initial stage uses NP-HPLC to perform a "class separation" based on polarity, followed by a second, orthogonal CP-HPLC stage to resolve the specific stereoisomer.

Caption: Overall two-stage HPLC purification and analysis workflow.

Stage 1: Justification for Normal-Phase HPLC

The first purification step aims to separate lipids based on the type and number of polar functional groups. NP-HPLC is ideally suited for this purpose[3].

• Causality: A silica-based column will strongly retain the hydroxyl and epoxide moieties of the target molecule. Less polar contaminants, such as unreacted starting materials or simple FAMEs, will elute early. More polar impurities, such as dihydroxy or trihydroxy byproducts (resulting from epoxide ring-opening), will be retained more strongly[10]. This allows for the precise isolation of the mono-epoxy, mono-hydroxy FAME class.

• Mobile Phase Selection: A non-polar primary solvent like hexane combined with a polar modifier like isopropanol or ethyl acetate provides excellent selectivity. A gradient elution, starting with a low percentage of the polar modifier and gradually increasing it, is effective for resolving complex mixtures[2].

Stage 2: The Criticality of Chiral-Phase HPLC

Once the correct compound class is isolated, the next challenge is to resolve the stereoisomers. Chiral stationary phases (CSPs) create a chiral environment where enantiomers and diastereomers can form transient, diastereomeric complexes with different binding energies, leading to different retention times[4].

• Causality: Polysaccharide-based chiral columns (e.g., those with cellulose or amylose derivatives) are exceptionally versatile and have demonstrated success in separating enantiomers of hydroxy and hydroperoxy fatty acids[7]. The separation occurs in either normal-phase or reversed-phase mode, depending on the specific column and target molecule. For lipid-like molecules, normal-phase chiral chromatography often provides superior resolution.

• Mobile Phase Selection: For normal-phase chiral separations, a mobile phase consisting of an alkane (like hexane or heptane) with a small amount of an alcohol modifier (like isopropanol or ethanol) is typically used. The precise ratio is critical and must be optimized to achieve baseline separation.

Detailed Experimental Protocols

These protocols are designed for preparative or semi-preparative scale. Analytical scale method development should precede any scale-up.

Protocol 3.1: Stage 1 - Normal-Phase HPLC Class Separation

This protocol is designed to isolate the fraction containing all mono-epoxy, mono-hydroxy C19 methyl esters from a crude reaction mixture.

Table 1: NP-HPLC System Parameters

Parameter	Recommended Setting
Column	Silica, 5-10 µm particle size (e.g., 250 x 10 mm for semi-prep)
Mobile Phase A	n-Hexane
Mobile Phase B	Isopropanol
Gradient Program	0-5 min: 2% B; 5-35 min: Linear gradient to 15% B; 35-40 min: Hold at 15% B; 40-45 min: Return to 2% B
Flow Rate	4-5 mL/min (for 10 mm ID column)
Column Temperature	25 °C (Ambient)
Detection	UV at 205-210 nm or ELSD/CAD (Nebulizer: 40°C, Evaporation Tube: 60°C)
Injection Volume	50-500 µL (dependent on concentration and column loading capacity)
Sample Preparation	Dissolve crude material in Hexane/Isopropanol (98:2, v/v) to a concentration of 10-20 mg/mL. Filter through a 0.45 µm PTFE filter.

Step-by-Step Methodology:

• System Equilibration: Equilibrate the NP-HPLC system with the initial mobile phase conditions (98% Hexane, 2% Isopropanol) for at least 30 minutes or until a stable baseline is achieved.

• Sample Injection: Inject the prepared and filtered sample onto the column.

• Chromatogram Monitoring: Monitor the separation. Expect non-polar impurities to elute first, followed by the target compound class. Highly polar impurities will elute late in the gradient or be retained on the column.

• Fraction Collection: Collect the peak corresponding to the expected retention time of the epoxy-hydroxy FAME. This should be guided by analytical runs of a reference standard if available.

• Post-Run Analysis: Evaporate the solvent from the collected fraction under reduced pressure. Re-dissolve a small aliquot and analyze using the same method to confirm purity before proceeding to Stage 2.

Protocol 3.2: Stage 2 - Chiral-Phase HPLC Stereoisomer Resolution

This protocol uses the fraction collected from Stage 1 to isolate the desired 9(S),10(R),13(S) stereoisomer.

Table 2: Chiral-Phase HPLC System Parameters

Parameter	Recommended Setting
Column	Polysaccharide-based CSP (e.g., Chiralpak AD-H or similar, 250 x 10 mm)
Mobile Phase	Isocratic: n-Hexane / Isopropanol (95:5, v/v). This ratio is a starting point and requires careful optimization.
Flow Rate	3-4 mL/min (for 10 mm ID column)
Column Temperature	20 °C (Controlled)
Detection	UV at 205-210 nm
Injection Volume	50-200 µL
Sample Preparation	Dissolve the purified fraction from Stage 1 in the mobile phase to a concentration of 1-5 mg/mL. Filter through a 0.45 µm PTFE filter.

Step-by-Step Methodology:

• System Equilibration: Equilibrate the chiral column extensively with the isocratic mobile phase. Chiral separations are highly sensitive to solvent composition, and a stable baseline is paramount.

• Method Optimization (Analytical Scale): Before preparative runs, optimize the Hexane/Isopropanol ratio on an analytical scale (e.g., 250 x 4.6 mm column) to achieve baseline resolution (Rs > 1.5) between the target stereoisomer and its closest eluting isomer.

• Preparative Injection: Once the method is optimized, inject the sample onto the semi-preparative column.

• Fraction Collection: Carefully collect the peak corresponding to the desired stereoisomer. The elution order of stereoisomers is column-dependent and must be confirmed with a stereochemically pure standard or by subsequent analysis (e.g., NMR with chiral shift reagents).

• Purity Verification: Evaporate the solvent from the final collected fraction. Perform a final analytical HPLC run on both the chiral and an achiral (e.g., reversed-phase C18) column to confirm stereochemical and overall purity.

System Validation and Purity Assessment

To ensure the purification protocol is reliable and the final product is suitable for its intended use, a validation framework should be implemented. This process confirms that the analytical methods used for purity assessment are fit for purpose[12][13].

Caption: Logic diagram for method validation and final product confirmation.

• Specificity: The analytical method must be able to unequivocally assess the analyte in the presence of impurities. This can be demonstrated using a photodiode array (PDA) detector to check for peak purity or by coupling HPLC to a mass spectrometer (MS)[12].

• Purity Confirmation: The final purity of the isolated compound should be assessed using an orthogonal analytical method. For instance, if the final purification was on a chiral normal-phase column, the purity should be checked on a reversed-phase C18 column. The target purity should typically be >98%.

• Identity Confirmation: The identity of the final product must be confirmed. High-resolution mass spectrometry should be used to verify the correct molecular weight (C₁₉H₃₄O₄, MW = 326.47)[1]. Nuclear Magnetic Resonance (NMR) spectroscopy is required to confirm the precise chemical structure and, if possible, the relative stereochemistry.

Conclusion

The successful purification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a non-trivial task that demands a deliberate, multi-modal chromatographic strategy. By first employing Normal-Phase HPLC to isolate the target based on its polarity class, followed by a highly selective Chiral-Phase HPLC step to resolve stereoisomers, researchers can achieve a final product of high chemical and stereochemical purity. This application note provides the foundational protocols and scientific rationale necessary to implement this robust purification workflow, enabling the acquisition of high-quality material essential for advancing research in lipidomics and drug development.

References

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• 2. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]
• 3. aocs.org [aocs.org]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
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Application Notes and Protocols for the NMR Spectroscopic Analysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Introduction: Elucidating the Structure of a Bioactive Oxylipin

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. Its intricate structure, featuring an epoxide ring, a hydroxyl group, and a trans double bond, necessitates a robust analytical approach for unambiguous characterization. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier technique for the complete structural elucidation of such molecules in solution, providing detailed information about the chemical environment, connectivity, and stereochemistry of each atom. This guide provides a comprehensive overview of the application of one- and two-dimensional NMR spectroscopy for the structural verification and analysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, tailored for researchers in natural product chemistry, lipidomics, and drug development.

The CAS number for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is 71201-26-8[1][2][3]. This molecule's biological significance is rooted in its potential role in various physiological and pathological processes, making its precise structural determination a critical aspect of its study.

I. Foundational Principles: Why NMR for this Molecule?

The structural complexity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, with its multiple stereocenters and functional groups, presents a significant analytical challenge. NMR spectroscopy is uniquely suited to address this challenge due to its ability to:

• Provide Atom-Specific Information: Each proton and carbon atom in the molecule generates a distinct signal in the NMR spectrum, allowing for a detailed, atom-by-atom analysis.

• Determine Connectivity: Through-bond scalar couplings (J-couplings) observed in 1D and 2D NMR experiments, such as Correlation Spectroscopy (COSY), reveal which atoms are directly connected, enabling the assembly of the carbon skeleton.

• Elucidate Stereochemistry: The magnitude of J-couplings between protons on the epoxide ring and the vinyl group can be used to determine their relative stereochemistry (cis or trans).

• Offer Non-destructive Analysis: NMR is a non-destructive technique, allowing for the recovery of the sample for further analysis if needed[4].

II. Experimental Workflow: From Sample Preparation to Structural Confirmation

The successful NMR analysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate hinges on a well-defined experimental workflow. The following diagram illustrates the key stages:

Caption: Workflow for the NMR analysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

III. Detailed Protocols

A. Sample Preparation

The quality of the NMR data is directly dependent on the meticulous preparation of the sample.

Protocol 1: Sample Preparation for NMR Analysis

• Analyte Purity: Ensure the sample of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is of high purity (>95%) to avoid interference from impurities in the NMR spectra.

• Solvent Selection: Deuterated chloroform (CDCl3) is the recommended solvent due to its excellent solubilizing properties for lipids and its relatively simple solvent signal. For some applications, a mixture of chloroform-d and methanol-d4 (2:1, v/v) can be used to improve the resolution of certain signals[5].

• Concentration: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent. This concentration is generally sufficient for obtaining good signal-to-noise in a reasonable timeframe on a modern NMR spectrometer.

• Internal Standard: Tetramethylsilane (TMS) is typically added to the solvent by the manufacturer and serves as the internal standard for chemical shift referencing (0 ppm for ¹H and ¹³C).

• Sample Transfer: Transfer the solution to a high-precision 5 mm NMR tube. Ensure the tube is clean and dry to prevent contamination.

B. NMR Data Acquisition

The following protocols are designed for a 400 MHz (or higher) NMR spectrometer.

Protocol 2: 1D ¹H NMR Acquisition

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Spectral Width (SW): 12-16 ppm, centered around 6 ppm.

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-2 seconds.

• Number of Scans (NS): 16-64, depending on the sample concentration.

• Temperature: 298 K.

Protocol 3: 1D ¹³C NMR Acquisition

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker instruments).

• Spectral Width (SW): 200-220 ppm, centered around 100 ppm.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2 seconds.

• Number of Scans (NS): 1024-4096, as ¹³C has a low natural abundance.

Protocol 4: 2D ¹H-¹H COSY Acquisition

• Pulse Program: A standard gradient-enhanced COSY experiment (e.g., cosygpqf on Bruker instruments).

• Spectral Width (SW) in F2 and F1: 12-16 ppm.

• Number of Increments in F1: 256-512.

• Number of Scans (NS): 2-8 per increment.

• Relaxation Delay (D1): 1.5 seconds.

Protocol 5: 2D ¹H-¹³C HSQC Acquisition

• Pulse Program: A standard gradient-enhanced HSQC experiment with sensitivity enhancement (e.g., hsqcedetgpsisp2.3 on Bruker instruments).

• Spectral Width (SW) in F2 (¹H): 12-16 ppm.

• Spectral Width (SW) in F1 (¹³C): 160-180 ppm.

• Number of Increments in F1: 128-256.

• Number of Scans (NS): 8-32 per increment.

• Relaxation Delay (D1): 1.5 seconds.

Protocol 6: 2D ¹H-¹³C HMBC Acquisition

• Pulse Program: A standard gradient-enhanced HMBC experiment (e.g., hmbcgplpndqf on Bruker instruments).

• Spectral Width (SW) in F2 (¹H): 12-16 ppm.

• Spectral Width (SW) in F1 (¹³C): 200-220 ppm.

• Number of Increments in F1: 256-512.

• Number of Scans (NS): 16-64 per increment.

• Relaxation Delay (D1): 2 seconds.

• Long-Range Coupling Delay: Optimized for a J-coupling of 8 Hz.

IV. Spectral Interpretation and Data Presentation

The structural elucidation of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a stepwise process of assigning the signals in the NMR spectra to the corresponding atoms in the molecule.

A. Predicted ¹H NMR Chemical Shifts

Based on the published data for the analogous free acid, 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate[6], and general principles of NMR spectroscopy, the following ¹H NMR chemical shifts are predicted for the target molecule in CDCl₃.

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (J, Hz)	Notes
H-11	~5.9	dd	J = 15.6, 6.4	Olefinic proton, trans coupling to H-12
H-12	~5.4	dd	J = 15.6, 7.9	Olefinic proton, trans coupling to H-11
H-13	~4.1	m	Proton on the carbon bearing the hydroxyl group
-OCH₃	~3.67	s	Methyl ester protons
H-10	~3.1	dd	J = 7.8, 2.1	Epoxide proton
H-9	~2.8	dt	J = 5.6, 2.0	Epoxide proton
H-2	~2.3	t	J = 7.5	Methylene protons alpha to the carbonyl
H-8, H-14	~1.5-1.6	m	Methylene protons adjacent to functional groups
-(CH₂)n-	~1.2-1.4	m	Bulk methylene protons of the fatty acid chain
-CH₃ (C-18)	~0.88	t	J = 6.6	Terminal methyl protons

B. Predicted ¹³C NMR Chemical Shifts

The predicted ¹³C NMR chemical shifts are based on standard values for fatty acid methyl esters and the influence of the epoxide and hydroxyl functional groups.

Carbon(s)	Predicted Chemical Shift (ppm)	Notes
C-1 (C=O)	~174	Carbonyl carbon of the methyl ester
C-11, C-12	~125-135	Olefinic carbons
C-13	~72	Carbon bearing the hydroxyl group
C-9, C-10	~57-60	Epoxide carbons
-OCH₃	~51	Methyl ester carbon
C-2	~34	Methylene carbon alpha to the carbonyl
-(CH₂)n-	~22-32	Bulk methylene carbons
C-18 (-CH₃)	~14	Terminal methyl carbon

C. 2D NMR Correlation Analysis

• COSY: The COSY spectrum will reveal the proton-proton coupling network. Key expected correlations include:

  • H-11 with H-12

  • H-12 with H-13

  • H-9 with H-10 and H-8

  • H-13 with H-14

  • H-2 with H-3

• HSQC: The HSQC spectrum will correlate each proton with its directly attached carbon. This is essential for assigning the carbon signals based on the proton assignments.

• HMBC: The HMBC spectrum reveals long-range (2-3 bond) correlations between protons and carbons. This is crucial for confirming the overall structure and the placement of functional groups. Key expected correlations include:

  • The -OCH₃ protons to the C-1 carbonyl carbon.

  • The H-11 and H-12 protons to C-9, C-10, and C-13.

  • The H-2 protons to C-1 and C-3.

V. Trustworthiness and Self-Validation

The protocols described herein form a self-validating system. The consistency between the 1D and 2D NMR data is a key indicator of a successful analysis. For instance, the proton-proton couplings observed in the 1D ¹H NMR spectrum should correspond to the cross-peaks in the COSY spectrum. Similarly, the direct one-bond correlations in the HSQC spectrum and the long-range correlations in the HMBC spectrum must be in agreement with the proposed structure. Any inconsistencies would necessitate a re-evaluation of the spectral assignments or the purity of the sample.

VI. Conclusion

NMR spectroscopy provides an unparalleled level of detail for the structural elucidation of complex lipids like Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. By following the detailed protocols outlined in this application note, researchers can confidently determine the structure and stereochemistry of this and related bioactive molecules. The combination of 1D and 2D NMR techniques offers a robust and self-validating approach, ensuring the scientific integrity of the structural assignment.

References

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Methods in Molecular Biology, 2037, 35–47. [Link]

• Srivastava, K., Narayana, C., & R, K. (2019). 1H NMR spectroscopy quantifies visibility of lipoproteins, subclasses, and lipids at varied temperatures and pressures. Journal of Lipid Research, 60(11), 1847–1857. [Link]

• Manzo, E., & Ciavatta, M. L. (2017). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 22(9), 1533. [Link]

• Thompson, B. M., et al. (2017). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 27(15), 3357-3361. [Link]

• INDOFINE Chemical Company, Inc. (n.d.). METHYL 9(S),10(R)-EPOXY-13(S)-HYDROXY-11(E)-OCTADECENOATE. Retrieved from [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. Retrieved from [Link]

• Gfeller, D. (2015). Can any one help in analysis of lipids in NMR Spectroscopy? ResearchGate. Retrieved from [Link]

• Merkx, T. J. M., Hong, B., Ermacora, A., & van Duynhoven, J. (2022). Quantitative assessment of epoxide formation in oil and mayonnaise by 1H-13C HSQC NMR spectroscopy. Food Chemistry, 377, 131978. [Link]

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Application Note: Quantitative Analysis of Epoxy Fatty Acids in Biological Matrices by LC-MS/MS

Abstract and Introduction

Epoxy fatty acids (EpFAs) are a class of potent lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs) such as arachidonic acid (AA), linoleic acid (LA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA).[1] This conversion is primarily catalyzed by cytochrome P450 (CYP) epoxygenase enzymes, which introduce an epoxide ring across one of the double bonds of the parent PUFA.[1][2] These molecules, including well-studied epoxyeicosatrienoic acids (EETs) from AA, are crucial signaling molecules involved in regulating inflammation, blood pressure, and vascular function.[1] However, their biological activity is terminated upon hydrolysis by soluble epoxide hydrolase (sEH) into their corresponding, and generally less active, dihydroxy fatty acids (DiHFAs).[3]

Given their low endogenous concentrations and inherent instability, the accurate quantification of EpFAs in complex biological matrices like plasma, serum, or tissue presents a significant analytical challenge.[1][4] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this task due to its exceptional sensitivity, selectivity, and specificity.[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust analysis of EpFAs. We will detail field-proven protocols for sample extraction, chromatographic separation of isomers, and sensitive quantification using UPLC-MS/MS with Multiple Reaction Monitoring (MRM). The causality behind critical experimental choices is explained to empower users to adapt and troubleshoot the methodology effectively.

Biological Significance: The CYP Epoxygenase Pathway

The importance of accurately measuring EpFAs stems from their role in cellular signaling. The diagram below illustrates the formation of EETs from arachidonic acid and their subsequent metabolism, a key pathway in cardiovascular and inflammatory signaling.

Figure 1: Biosynthesis and metabolism of EETs.

Sample Preparation: The Foundation of Accurate Quantification

The primary challenge in EpFA analysis is their low concentration in matrices rich with interfering substances (e.g., phospholipids, triglycerides). A robust sample preparation protocol is therefore essential to isolate the analytes of interest, minimize matrix effects, and prevent artificial degradation or formation of oxides.

Pre-analytical Considerations

• Sample Collection and Storage: Collect blood samples in tubes containing anticoagulants (e.g., EDTA). Process plasma promptly and store at -80°C to prevent enzymatic degradation.[6] Immediate freezing in liquid nitrogen is recommended for tissue samples.[6]

• Preventing Auto-oxidation: EpFAs are susceptible to non-enzymatic oxidation. To mitigate this, an antioxidant cocktail, such as butylated hydroxytoluene (BHT) and diethylenetriaminepentaacetic acid (DTPA), should be added during sample processing and extraction.[6]

Extraction of Total vs. Free EpFAs

EpFAs exist in both free form and esterified within complex lipids. The analytical goal dictates the initial processing step.

• Free EpFAs: Proceed directly to extraction after adding internal standards.

• Total EpFAs (Free + Esterified): A chemical hydrolysis (saponification) step is required to release the esterified EpFAs. This is typically achieved by incubating the sample with a base like sodium hydroxide at an elevated temperature (e.g., 45-60°C) before extraction.[5][6] Optimization of hydrolysis time and temperature is crucial to ensure complete release without degrading the analytes.[6]

Recommended Protocol: Solid-Phase Extraction (SPE)

While liquid-liquid extraction (LLE) can be used, solid-phase extraction (SPE) generally provides cleaner extracts, leading to reduced matrix effects and improved reproducibility.[1][2] Reversed-phase SPE cartridges (e.g., C18) are commonly employed. A study by Zhang et al. demonstrated a method based on protein precipitation followed by SPE for comprehensive oxylipin profiling.[2]

The workflow diagram below outlines the complete analytical process from sample receipt to final data analysis.

Figure 2: General workflow for EpFA analysis.

UPLC-MS/MS Instrumental Analysis

The instrumental analysis relies on the coupling of Ultra-Performance Liquid Chromatography (UPLC) for isomer separation with tandem mass spectrometry for specific and sensitive detection.

Chromatographic Separation

The structural similarity of EpFA isomers (e.g., 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) necessitates high-efficiency chromatographic separation.

• Column: A reversed-phase C18 column with a small particle size (e.g., ≤1.8 µm) is highly recommended for achieving baseline or near-baseline resolution of isomers.[3][7]

• Mobile Phase: A binary solvent system is typically used.

  • Mobile Phase A: Water with a weak acid (e.g., 0.1% acetic acid or formic acid). The acid serves to suppress the ionization of the carboxylic acid group, leading to better retention and peak shape.[7]

  • Mobile Phase B: Acetonitrile or Methanol with the same acidic modifier.

• Gradient Elution: A shallow gradient is required to resolve the closely eluting isomers.

Table 1: Example UPLC Gradient Program
Time (min)	% Mobile Phase B (ACN/MeOH)
0.0	30
3.0	55
12.5	72
16.5	95
18.0	95
18.1	30
21.0	30
This is an example gradient adapted from a published method and may require optimization for specific columns and analytes.[3]

Mass Spectrometric Detection

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is the instrument of choice for targeted quantification.[5]

• Ionization: Electrospray Ionization (ESI) in negative ion mode is used. The carboxylic acid moiety of EpFAs readily loses a proton to form the [M-H]⁻ precursor ion.[6]

• MRM Analysis: This technique provides high specificity by monitoring a specific precursor-to-product ion transition for each analyte.

  • Q1 (First Quadrupole): Isolates the precursor ion (e.g., m/z 319.2 for EETs).

  • Q2 (Collision Cell): The isolated ion is fragmented via collision-induced dissociation (CID).

  • Q3 (Third Quadrupole): Isolates a specific, stable product ion for detection.

The choice of product ions is critical. While some isomers may share common fragments, specific transitions can be used for quantification, though chromatographic separation remains the primary means of differentiation.[6]

Table 2: Example MRM Transitions for Arachidonic Acid-Derived EpFAs
Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Epoxyeicosatrienoic Acids (EETs)	319.2	219.2	-20
14,15-EET-d8 (Internal Standard)	327.2	226.2	-20
Dihydroxyeicosatrienoic Acids (DHETs)	337.2	167.1	-25
14,15-DHET-d8 (Internal Standard)	345.2	172.1	-25
Instrument parameters are starting points and must be optimized for the specific mass spectrometer used.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Total EpFAs from Human Plasma

This protocol is adapted from methodologies described by the LIPID MAPS consortium and other published works.[2][6]

• Sample Preparation: Aliquot 200 µL of plasma into a borosilicate glass tube. Add 10 µL of an internal standard mixture containing deuterated EpFAs (e.g., 14,15-EET-d8) and their corresponding diols at a known concentration.

• Hydrolysis: Add 50 µL of 2 M Sodium Hydroxide (NaOH). Vortex briefly and incubate at 60°C for 30 minutes to hydrolyze esterified lipids.

• Acidification: After cooling to room temperature, acidify the sample to a pH of ~3-4 by adding ~50 µL of 2 M Hydrochloric Acid (HCl). This step is crucial for the retention of the protonated carboxylic acids on the C18 SPE sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) by sequentially passing 2 mL of methanol followed by 2 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of 15% methanol in water to remove polar interferences.

• Elution: Elute the EpFAs and other lipids from the cartridge with 2 mL of methanol into a clean collection tube.

• Solvent Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 50-100 µL of the initial mobile phase (e.g., 70:30 Water:Methanol with 0.1% acetic acid) for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Data Acquisition

• System Equilibration: Equilibrate the UPLC system with the initial mobile phase conditions for at least 15-20 minutes or until a stable baseline is achieved.

• Instrument Setup: Set up the mass spectrometer with the ESI source in negative ion mode. Use optimized source parameters (e.g., capillary voltage, gas flows, temperature).

• MRM Method: Create an MRM acquisition method containing the precursor-product ion transitions, dwell times, and optimized collision energies for each target analyte and internal standard (see Table 2 for examples).

• Injection and Acquisition: Inject 5-10 µL of the reconstituted sample and acquire data for the duration of the chromatographic run. Include solvent blanks, a full calibration curve, and quality control (QC) samples in the analytical batch.

Quantification and Method Validation

For reliable results, the method must be validated to demonstrate its performance.

• Calibration Curve: Prepare a series of calibration standards by spiking known amounts of authentic EpFA standards and a fixed amount of the internal standard into a surrogate matrix (e.g., phosphate-buffered saline or stripped plasma). Plot the peak area ratio (Analyte/Internal Standard) against the concentration and apply a linear regression. A linear range of 0.05–10.0 µM with R² values > 0.99 has been demonstrated for similar methods.[8]

• Internal Standards: The use of stable isotope-labeled (e.g., deuterium, ¹³C) internal standards is non-negotiable.[5] They co-elute with the endogenous analyte and experience similar extraction efficiencies and matrix effects, ensuring the most accurate correction for sample-to-sample variation.

• Performance Characteristics:

  • Limit of Detection (LOD) and Quantitation (LOQ): Determined as the concentration at which the signal-to-noise ratio is ≥3 for LOD and ≥10 for LOQ.[6]

  • Precision and Accuracy: Assessed by analyzing QC samples at low, medium, and high concentrations in replicates (n=4-6) on the same day (intra-day) and on different days (inter-day).[6] Acceptance criteria are typically within ±15-20% for both coefficient of variation (CV%) and percent bias.[2]

Table 3: Typical Method Validation Performance
Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[2]
Intra-day Precision (CV%)	< 15%	[6]
Inter-day Precision (CV%)	< 15%	[6]
Accuracy (% Bias)	85-115%	[2]
Lower Limit of Quantitation (LLOQ)	Low nM range	[3]

Conclusion

The LC-MS/MS method detailed in this application note provides a robust, sensitive, and specific platform for the quantitative analysis of epoxy fatty acids in complex biological samples. The cornerstone of this methodology is a meticulous sample preparation strategy, including the use of antioxidants and stable isotope-labeled internal standards, followed by high-resolution chromatographic separation and targeted MRM detection. By understanding the rationale behind each step, researchers can confidently apply and adapt this workflow to advance our understanding of the critical role EpFAs play in health and disease.

References

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• Gao, F., Ljumkovic, A., & Scherer, M. (2014). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments, (91), e51865. [Link]

• Orellana-Coca, C., Adlercreutz, D., Andersson, M. M., Mattiasson, B., & Hatti-Kaul, R. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A, 1081(2), 200-207. [Link]

• Zhang, X., Yang, N., Zhao, W., et al. (2015). Lipidomic profiling of targeted oxylipins with ultra-performance liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(18), 5435-5447. [Link]

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• Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass Spectrometry, 18(5), 328-336. [Link]

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• Guan, T., Li, M., Zhu, Y., et al. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. International Journal of Molecular Sciences, 24(22), 16104. [Link]

• Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. ResearchGate. [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. MDPI. [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. [Link]

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• Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. ResearchGate. [Link]

• Wang, Y., Song, Y., Zhang, Y., et al. (2019). Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. Analytica Chimica Acta, 1086, 82-89. [Link]

• Han, X. (2012). Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach. Analytical and Bioanalytical Chemistry, 403(7), 1839-1850. [Link]

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Application Notes and Protocols for Investigating the Bioactivity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Introduction: Unveiling the Therapeutic Potential of an Oxidized Linoleic Acid Metabolite

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is an oxidized derivative of linoleic acid, a critical essential fatty acid.[1] Its structure, featuring both an epoxide and a hydroxyl group, places it within the complex family of lipid mediators that play pivotal roles in regulating physiological and pathophysiological processes, particularly inflammation.[2][3][4][5] The presence of a reactive epoxide ring suggests potential interaction with epoxide hydrolases, enzymes that are central to terminating the signaling of certain lipid molecules.[1] Specifically, enzymes like soluble epoxide hydrolase (sEH) and leukotriene A4 hydrolase (LTA4H) are key targets in inflammatory pathways.[6][7][8][9]

Inhibition of sEH, for instance, can prevent the degradation of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs), making sEH inhibitors promising therapeutic agents for hypertension and inflammation.[6][7][10] Similarly, LTA4H is the enzyme responsible for producing leukotriene B4 (LTB4), a potent pro-inflammatory chemoattractant.[8][9][11][12] Inhibitors of LTA4H are therefore of significant interest as anti-inflammatory drugs.[8][9]

These application notes provide a comprehensive suite of in vitro assays designed to elucidate the biological activity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. The protocols are structured to first assess its interaction with key enzymatic targets and then to characterize its effects in a cellular context, providing a robust framework for researchers in drug discovery and development.

Part 1: Enzymatic Assays - Direct Target Engagement

The initial step in characterizing a novel compound is to assess its direct interaction with purified enzymes. Based on its chemical structure, the following enzymatic assays are recommended.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Scientific Rationale: The epoxide moiety in the test compound makes it a prime candidate for an sEH substrate or inhibitor. sEH metabolizes epoxides to their corresponding diols.[6] An inhibition assay will determine if the compound can block sEH activity, which would be a significant finding for its anti-inflammatory potential. Many commercial kits utilize a fluorogenic substrate that, upon hydrolysis by sEH, releases a highly fluorescent product.[7][10][13]

Experimental Workflow:

Caption: Workflow for the sEH fluorometric inhibition assay.

Protocol: Fluorometric sEH Inhibition Assay

This protocol is adapted from commercially available kits (e.g., Cayman Chemical, Assay Genie).[6][13]

Materials:

• Recombinant human sEH

• sEH Assay Buffer (e.g., 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA)

• Fluorogenic substrate, e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME)

• Positive control inhibitor (e.g., N-Cyclohexyl-Nʹ-dodecylurea, NCND)

• Test Compound: Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compound and the positive control in assay buffer. A typical starting concentration range might be 1 nM to 100 µM.

• Assay Setup: To each well of the 96-well plate, add reagents in the following order:

  • Assay Buffer

  • Test compound, positive control, or vehicle control (for uninhibited enzyme activity).

  • Recombinant sEH enzyme.

• Pre-incubation: Gently mix and pre-incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the fluorogenic substrate (PHOME) to all wells to start the reaction.

• Incubation: Incubate the plate for 30 minutes at 37°C, protected from light.

• Measurement: Read the fluorescence intensity using a plate reader with excitation at ~330 nm and emission at ~465 nm.[10][13]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control. Plot the percent inhibition against the log of the compound concentration to determine the IC50 value.

Parameter	Recommended Value
Plate Type	96-well, black, flat bottom
Excitation / Emission	~330 nm / ~465 nm
Incubation Temp.	37°C
Test Compound Conc.	1 nM - 100 µM (log dilutions)
Positive Control	NCND (e.g., 10 µM)

Leukotriene A4 Hydrolase (LTA4H) Inhibition Assay

Scientific Rationale: LTA4H is a bifunctional enzyme that converts the unstable epoxide LTA4 into the potent chemoattractant LTB4.[8][12][14] Given the structural similarities of the test compound to endogenous lipid mediators, it is plausible that it could interact with the active site of LTA4H. An LTA4H inhibition assay will reveal if the compound can block the production of LTB4, indicating a potential mechanism for anti-inflammatory action.

Protocol: LTA4H Inhibition Assay with LTB4 Quantification by ELISA

This protocol involves an enzymatic reaction followed by a competitive ELISA to quantify the product, LTB4.[8]

Materials:

• Recombinant human LTA4H

• Reaction Buffer (e.g., 10 mM sodium phosphate, pH 7.4, 4 mg/mL BSA)

• Leukotriene A4 (LTA4) methyl ester (to be hydrolyzed to LTA4 immediately before use)

• Test Compound

• Leukotriene B4 (LTB4) ELISA Kit

• 96-well microplate

Procedure:

• LTA4 Substrate Preparation: Hydrolyze LTA4 methyl ester to LTA4 in a degassed NaOH/acetone solution under a nitrogen atmosphere. This step is critical as LTA4 is highly unstable.[8]

• Enzyme-Inhibitor Incubation:

  • In a microcentrifuge tube, incubate recombinant LTA4H with various concentrations of the test compound (or vehicle control) in the reaction buffer.

  • Allow this mixture to pre-incubate for 15 minutes at 37°C.[8]

• Enzymatic Reaction:

  • Add the freshly prepared LTA4 substrate to the enzyme-inhibitor mixture to initiate the reaction. The final concentration of LTA4 is typically in the nanomolar range.[8]

  • Incubate for 10 minutes at 37°C.[8]

• Reaction Termination: Stop the reaction by diluting the mixture significantly (e.g., 20-fold) with an appropriate assay buffer provided in the LTB4 ELISA kit.[8]

• LTB4 Quantification: Use a commercially available LTB4 ELISA kit to quantify the amount of LTB4 produced in each reaction tube. Follow the manufacturer's protocol for the ELISA.[11][15][16][17] The principle is typically a competitive assay where the amount of color developed is inversely proportional to the amount of LTB4 present.[11][16]

• Data Analysis: Calculate the percentage of LTA4H inhibition at each test compound concentration and determine the IC50 value.

Part 2: Cellular Assays - Functional Activity in a Biological Context

Cell-based assays are essential to confirm that the enzymatic activity observed translates into a functional effect in a biological system and to assess the compound's overall cellular impact, including potential toxicity.

Cytotoxicity and Cell Viability Assay

Scientific Rationale: Before conducting functional cellular assays, it is crucial to determine the concentration range at which the test compound is not toxic to the cells.[18][19] High concentrations of any compound can induce cell death, which would confound the results of functional assays. Assays like the MTT or LDH release assay are standard methods to assess cell viability and cytotoxicity.[18][20][21]

Protocol: MTT Cell Viability Assay

Materials:

• Human monocytic cell line (e.g., THP-1) or murine macrophage cell line (e.g., RAW 264.7)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Test Compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well clear microplate

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., 0.1 µM to 200 µM) for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.[21]

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the viability of the vehicle-treated control cells. Determine the CC50 (50% cytotoxic concentration). Subsequent functional assays should use non-toxic concentrations.

Parameter	Recommended Value
Cell Lines	THP-1, RAW 264.7
Treatment Duration	24 - 48 hours
MTT Incubation	2 - 4 hours
Absorbance Reading	~570 nm
Endpoint	CC50 determination

NF-κB Nuclear Translocation Assay

Scientific Rationale: The transcription factor NF-κB is a master regulator of inflammation. In resting cells, it is held in the cytoplasm by IκB proteins.[22] Upon stimulation (e.g., with lipopolysaccharide, LPS), IκB is degraded, and NF-κB (typically the p65 subunit) translocates to the nucleus to activate the transcription of pro-inflammatory genes.[23] An anti-inflammatory compound will inhibit this translocation.

Experimental Pathway:

Caption: The NF-κB signaling cascade and potential point of inhibition.

Protocol: Immunofluorescence Staining for p65 Subunit

Materials:

• RAW 264.7 or similar cells

• Culture plates with glass coverslips or imaging-compatible plates

• Stimulant: Lipopolysaccharide (LPS)

• Test Compound

• Fixative (e.g., 4% Paraformaldehyde)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% BSA in PBS)

• Primary Antibody: Anti-NF-κB p65

• Secondary Antibody: Fluorescently-conjugated (e.g., Alexa Fluor 488)

• Nuclear Stain: DAPI

• Fluorescence Microscope or High-Content Imager

Procedure:

• Cell Culture: Seed cells on coverslips or imaging plates and allow them to adhere.

• Pre-treatment: Pre-treat cells with non-toxic concentrations of the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 30-60 minutes to induce NF-κB translocation.[24]

• Fix and Permeabilize: Wash cells with PBS, fix with paraformaldehyde, and then permeabilize with Triton X-100.

• Immunostaining:

  • Block non-specific binding with blocking buffer.

  • Incubate with the primary anti-p65 antibody.

  • Wash, then incubate with the fluorescent secondary antibody.

  • Counterstain nuclei with DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. In untreated/LPS-stimulated cells, p65 fluorescence will be concentrated in the nucleus. In cells treated with an effective anti-inflammatory compound, p65 will remain in the cytoplasm. Quantify the nuclear-to-cytoplasmic fluorescence ratio.

Pro-inflammatory Cytokine Release Assay (ELISA)

Scientific Rationale: A key outcome of inflammatory signaling is the production and release of pro-inflammatory cytokines like TNF-α and IL-6.[25] Measuring the ability of the test compound to reduce the secretion of these cytokines from stimulated immune cells provides direct, quantitative evidence of its anti-inflammatory activity.[26] The sandwich ELISA is the gold standard for this measurement.[25][27]

Protocol: Cytokine Quantification by Sandwich ELISA

Materials:

• Human PBMCs or RAW 264.7 macrophages

• Stimulant: Lipopolysaccharide (LPS)

• Test Compound

• Commercial ELISA kits for TNF-α and IL-6

Procedure:

• Cell Treatment:

  • Seed cells in a culture plate.

  • Pre-treat with various non-toxic concentrations of the test compound for 1-2 hours.[24]

  • Stimulate with LPS (e.g., 1 µg/mL) to induce cytokine production.[24]

  • Incubate for 18-24 hours.[24]

• Sample Collection: Centrifuge the plate to pellet the cells and carefully collect the culture supernatant, which contains the secreted cytokines.

• ELISA Procedure:

  • Perform the sandwich ELISA for TNF-α and IL-6 according to the kit manufacturer's instructions.[24][27]

  • Briefly, this involves adding the collected supernatants to wells pre-coated with a capture antibody, followed by incubation with a detection antibody, an enzyme conjugate (like HRP), and finally a substrate to produce a colorimetric signal.

• Measurement: Read the absorbance at 450 nm.

• Data Analysis: Generate a standard curve using the provided cytokine standards. Use this curve to calculate the concentration of each cytokine in the samples. Plot the cytokine concentration against the test compound concentration to determine the dose-dependent inhibitory effect.

Summary and Future Directions

This guide outlines a tiered approach to characterizing the in vitro activity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. By starting with specific enzyme inhibition assays for sEH and LTA4H, researchers can pinpoint direct molecular targets. Following up with a panel of cell-based assays—assessing cytotoxicity, NF-κB signaling, and cytokine release—will validate these findings in a more complex biological system and provide a clear picture of the compound's anti-inflammatory potential. Positive results from these assays would provide a strong rationale for advancing this compound into more complex in vitro models and subsequent in vivo studies of inflammation.

References

• Soluble Epoxide Hydrolase Inhibitor Screening Assay Kit. Bertin Bioreagent.[Link]

• Soluble Epoxide Hydrolase Inhibitor Screening Assay Kit. Labchem Catalog.[Link]

• Soluble Epoxide Hydrolase Inhibitor Screening Kit (Fluorometric). Assay Genie.[Link]

• Leukotriene B4 ELISA Kit Instructions. Interchim.[Link]

• Development of a high-throughput screen for soluble epoxide hydrolase inhibition. NIH National Center for Biotechnology Information.[Link]

• Cytotoxicity Assays. Life Science Applications.[Link]

• ELISA Kit for Leukotriene B4 (LTB4). Cloud-Clone Corp.[Link]

• LTB4(Leukotriene B4) ELISA Kit. Elabscience.[Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace.[Link]

• Human LTB4(Leukotriene B4) ELISA Kit. ELK Biotechnology.[Link]

• NF-kB, p65 assay kit for the determination of NF-kB activity. Bio-protocol.[Link]

• NF-kappa B Activation Assay Kits. Fivephoton Biochemicals.[Link]

• Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking. MDPI.[Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. NIH National Center for Biotechnology Information.[Link]

• Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. NIH National Center for Biotechnology Information.[Link]

• NF-kappa B (NF-kB) Activation Assay Kit. Antibodies-online.com.[Link]

• Discovery of Leukotriene A4 Hydrolase Inhibitors Using Metabolomics Biased Fragment Crystallography. NIH National Center for Biotechnology Information.[Link]

• What will be the best way to test NFkb activation via western blot? ResearchGate.[Link]

• Optical Control of Leukotriene A4 Hydrolase Using Photoswitchable Inhibitors. ACS Publications.[Link]

• Drug discovery strategies for novel leukotriene A4 hydrolase inhibitors. PubMed.[Link]

• Lipid Mediators in Inflammation. ASM Journals.[Link]

• Using ELISA to Detect Cytokines and Chemokines. Biocompare.[Link]

• Anti-inflammatory and proresolving lipid mediators. PubMed.[Link]

• Novel Pro-Resolving Lipid Mediators in Inflammation Are Leads for Resolution Physiology. Semantic Scholar.[Link]

• Classes of Lipid Mediators and Their Effects on Vascular Inflammation in Atherosclerosis. MDPI.[Link]

• Anti-Inflammatory and Pro-Resolving Lipid Mediators. NIH National Center for Biotechnology Information.[Link]

• Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. NIH National Center for Biotechnology Information.[Link]

• Structure of 9,12-Octadecadienoic acid (Z,Z)-, methyl ester present in... ResearchGate.[Link]

• Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. ResearchGate.[Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed.[Link]

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• 1. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
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Analytical Standards for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: A Comprehensive Guide for Researchers

This document provides a detailed guide to the analytical standards and protocols for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a significant oxylipin involved in various biological processes. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth methodologies for its characterization and quantification.

Introduction to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is an oxygenated metabolite of linoleic acid. Its structure, featuring an epoxy ring, a hydroxyl group, and a specific stereochemistry, suggests a role in cell signaling and inflammatory responses. Accurate and reliable analytical methods are paramount for elucidating its biological function and for its potential as a biomarker or therapeutic target.

Chemical Profile:

Property	Value	Source
CAS Number	71201-26-8	[1]
Molecular Formula	C₁₉H₃₄O₄	[1]
Molecular Weight	326.47 g/mol	[1]
Synonyms	Methyl 13-hydroxy-trans-9,10-epoxy-trans-11-octadecenoate	[1]

Core Analytical Strategies: A Multi-faceted Approach

A singular analytical technique is often insufficient to fully characterize and quantify this complex analyte. Therefore, a multi-platform approach is recommended, integrating chromatographic separation with mass spectrometric detection and spectroscopic characterization. The choice of method is dictated by the analytical question, whether it be qualitative identification, quantitative analysis, or stereochemical determination.

Sources

• 1. larodan.com [larodan.com]

Guide to the Handling and Storage of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

An Application Note from the Office of the Senior Scientist

Introduction

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin, a class of signaling molecules derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids—in this case, linoleic acid.[1][2] Oxylipins are central to a vast array of biological processes, including inflammation and immune response.[1] However, the very structural features that impart their biological activity—epoxide rings, hydroxyl groups, and conjugated double bonds—also render them inherently unstable. The low stability and typically low endogenous concentrations of these molecules present significant analytical challenges.[1][3][4]

This guide provides a detailed framework for the proper handling and storage of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. Adherence to these protocols is critical for preserving the compound's structural integrity, ensuring experimental reproducibility, and generating reliable data.

Chemical Profile and Inherent Instabilities

Understanding the molecule's structure is paramount to appreciating its handling requirements. The key functional groups are liabilities that must be protected.

• Epoxide Ring: The vicinal epoxy group is susceptible to ring-opening via hydrolysis, particularly under acidic conditions.[5] The presence of trace acids or water in solvents or on storage vessel surfaces can catalyze this degradation, leading to the formation of the corresponding diol.

• Allylic Hydroxyl Group and Double Bond: The combination of a hydroxyl group and a nearby double bond makes the molecule susceptible to oxidation.[1][6] Atmospheric oxygen, light, or trace metal contaminants can initiate radical reactions, leading to unwanted side products and loss of biological activity.

• Methyl Ester: While relatively stable, the ester can be hydrolyzed to the free carboxylic acid under strongly acidic or basic conditions. This is less of a concern under typical laboratory handling but should be considered when choosing buffers or reagents for downstream assays.

The primary degradation pathways of concern are oxidation and acid-catalyzed hydrolysis of the epoxide. Therefore, all handling and storage procedures are designed to rigorously exclude oxygen, light, and acidic contaminants.

Safety and Hazard Assessment

As of this writing, no specific toxicological data for this compound is readily available. Therefore, it must be handled with the standard precautions afforded to all research chemicals of unknown toxicity.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is a suitable choice), and safety glasses.

• Handling Location: Handle the compound, especially in its neat or powdered form, in a well-ventilated fume hood.

• Exposure: In case of skin contact, wash immediately with soap and water. In case of eye contact, flush with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Long-Term Storage Protocol

The goal of long-term storage is to halt all potential degradation pathways. The following conditions are recommended based on best practices for sensitive oxylipins.

Parameter	Recommendation	Rationale
Temperature	-80°C (preferred) or -20°C (acceptable for short-term)	Minimizes molecular motion, drastically slowing the rate of all chemical degradation reactions.
Form	As a solution in a high-purity, degassed organic solvent (e.g., Ethanol, Acetonitrile).	A frozen solution minimizes exposure to atmospheric oxygen compared to a lyophilized powder, which has a high surface area.
Atmosphere	Under an inert gas (Argon or Nitrogen)	Displaces oxygen, preventing oxidative degradation of the double bond and allylic alcohol.[6]
Container	Amber glass vial with a PTFE-lined cap.	Amber glass protects the compound from light, which can catalyze oxidation. PTFE lining provides an inert barrier.

Standard Operating Procedures for Handling and Use

Meticulous technique during handling is as crucial as correct long-term storage. The following workflow is designed to minimize exposure to deleterious conditions.

Workflow: From Receipt to Experiment

Caption: Workflow for handling the compound upon receipt.

Protocol 4.1: Receiving and Initial Aliquoting

Objective: To safely store the compound in a manner that prevents degradation and avoids repeated freeze-thaw cycles.

• Preparation: Before the compound arrives, prepare a set of amber glass vials with PTFE-lined caps. Ensure a source of high-purity inert gas (Argon is preferred due to its density) is available.

• Receipt: Upon receiving the shipment, do not open the primary container. Keep it on dry ice and transfer it immediately to the laboratory.

• Equilibration: Place the sealed vial inside a glove box or a desiccator that can be purged with inert gas. Allow the vial to slowly warm to room temperature over 30-45 minutes. This crucial step prevents atmospheric moisture from condensing on the cold vial surface, which would introduce water.

• Dissolution: Once equilibrated, open the vial in the inert atmosphere. Add a precise volume of pre-chilled, degassed, high-purity solvent (e.g., LC-MS grade ethanol or acetonitrile) to create a concentrated stock solution (e.g., 1-10 mg/mL).

• Aliquoting: Immediately dispense the stock solution into the prepared single-use amber glass vials.

• Final Storage: Backfill the headspace of each aliquot vial with inert gas, seal tightly, and immediately transfer to an -80°C freezer.

Protocol 4.2: Preparation of Working Solutions

Objective: To prepare a diluted solution for immediate experimental use while protecting the main stock.

• Retrieve: Remove a single aliquot vial of the stock solution from the -80°C freezer.

• Thaw: Allow the vial to warm to room temperature in the dark (e.g., wrapped in foil).

• Dilute: Using a gas-tight syringe, remove the required volume of the stock solution. Dilute it into your final experimental buffer or medium immediately before use.

• Discard: Do not re-freeze any remaining stock solution in the thawed aliquot vial. Discard it to prevent degradation from a freeze-thaw cycle.

Key Considerations for Experimental Design

The principles of careful handling must extend into the experimental setup itself.

Solvent Selection

The choice of solvent is critical. Always use high-purity, LC-MS grade solvents to avoid contaminants.[7] For biological experiments, small amounts of organic solvents like ethanol or DMSO are often used to dissolve the compound before further dilution in aqueous media. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Decision Tree: Solvent Selection

Caption: Decision tree for selecting an appropriate solvent.

Use of Antioxidants

For applications involving complex biological matrices or extended incubation times, the inclusion of an antioxidant can prevent artifactual oxidation.[6] Butylated hydroxytoluene (BHT) or triphenylphosphine (TPP) can be added to quench radical-catalyzed reactions.[1] A typical starting concentration for BHT is 0.005%.[1]

Troubleshooting Guide

Problem	Potential Cause (Handling-Related)	Recommended Solution
Loss of biological activity or inconsistent results.	Compound degradation due to repeated freeze-thaw cycles or oxidation.	Strictly adhere to the single-use aliquot protocol. Ensure inert gas is used during handling.
Appearance of unexpected peaks in LC-MS analysis.	Hydrolysis of the epoxide ring to a diol, or oxidation products.	Check solvents for acidity. Ensure storage is strictly at -80°C and protected from light and air.
Precipitation of compound in aqueous buffer.	Poor solubility.	Re-evaluate the initial solvent choice and the final concentration of organic solvent in the aqueous medium. Sonication may aid dissolution.

References

• 1. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactome | Linoleic acid (LA) metabolism [reactome.org]
• 3. researchgate.net [researchgate.net]
• 4. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Important recommendations from the scientific community for the analysis of oxylipins - UNH - Unité de Nutrition Humaine [eng-unh.clermont.hub.inrae.fr]
• 7. benchchem.com [benchchem.com]

Experimental Applications of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in Cell Culture: A Guide for Researchers

Introduction: Unveiling the Potential of an Oxidized Linoleic Acid Metabolite

Linoleic acid, an essential omega-6 polyunsaturated fatty acid, is a precursor to a diverse array of bioactive lipid mediators. These molecules, collectively known as oxylipins, are integral to a multitude of physiological and pathophysiological processes. One important class of oxylipins is the epoxy fatty acids (EpFAs), which are formed through the action of cytochrome P450 (CYP) epoxygenases.[1][2] These EpFAs are increasingly recognized as critical signaling molecules with roles in inflammation, nociception, and cardiovascular function.[1][3]

This document provides a detailed guide for the experimental use of a specific, lesser-studied oxylipin: Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate . This molecule is a methylated ester of an epoxy-hydroxy derivative of linoleic acid. While direct research on this specific compound is limited, its structural features suggest it may share biological activities with other well-characterized epoxy fatty acids. This guide will, therefore, draw upon the broader knowledge of EpFA biology to propose experimental frameworks and detailed protocols for investigating its potential applications in cell culture.

The primary metabolic route for the inactivation of many biologically active EpFAs is hydrolysis of the epoxide ring by the soluble epoxide hydrolase (sEH) enzyme, yielding the corresponding, and often less active, diols.[1][4] The stability and activity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in a cellular context will likely be influenced by sEH activity, a critical consideration for experimental design.

Compound Profile: Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Property	Value	Source
Molecular Formula	C19H34O4	[5]
Molecular Weight	326.47 g/mol	[5]
Appearance	(Not specified, likely a solid or oil)
Purity	>98% (typical for research grade)
Storage	Store at -20°C or -80°C for long-term stability.
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide.

Hypothesized Biological Activity and Signaling Pathways

Based on the activities of related epoxy fatty acids, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate could potentially modulate several key signaling pathways. EpFAs are known to exert their effects through various mechanisms, including activation of G-protein coupled receptors (GPCRs), modulation of ion channels, and interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs).[1]

A significant body of evidence suggests that some EpFAs can stimulate an increase in intracellular cyclic AMP (cAMP) levels.[6] This can occur through the activation of Gαs-coupled GPCRs, such as the prostaglandin E2 receptor 2 (EP2).[6] Increased cAMP levels, in turn, activate Protein Kinase A (PKA), which then phosphorylates a variety of downstream targets, leading to changes in gene expression and cellular function.

Below is a proposed signaling pathway that could be investigated for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Caption: Hypothesized signaling cascade for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Experimental Protocols

The following protocols provide a starting point for investigating the cellular effects of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. It is crucial to include appropriate controls in all experiments, including a vehicle control (the solvent used to dissolve the compound, e.g., DMSO or ethanol).

Protocol 1: Preparation of Stock Solutions and Working Concentrations

Rationale: Proper solubilization and storage are critical for maintaining the stability and activity of lipid-based compounds. Due to their hydrophobic nature, these compounds require an organic solvent for initial dissolution.

Materials:

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (EtOH)

• Sterile, nuclease-free microcentrifuge tubes

• Sterile cell culture medium appropriate for your cell line

Procedure:

• Prepare a High-Concentration Stock Solution (e.g., 10 mM):

  • Allow the vial of the compound to equilibrate to room temperature before opening to prevent condensation.

  • Weigh out a precise amount of the compound or use a pre-weighed vial.

  • Add the appropriate volume of anhydrous DMSO or EtOH to achieve a 10 mM stock solution. For example, for 1 mg of a compound with a molecular weight of 326.47 g/mol , add 306.3 µL of solvent.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

• Prepare Working Solutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations for your experiment. A typical starting range for exploratory experiments with novel lipids is 0.1 µM to 10 µM.

  • Important: Ensure that the final concentration of the organic solvent (DMSO or EtOH) in the cell culture medium is consistent across all conditions (including the vehicle control) and is non-toxic to the cells (typically ≤ 0.1%).

Protocol 2: Cell Viability and Cytotoxicity Assays

Rationale: Before conducting functional assays, it is essential to determine the concentration range at which the compound is non-toxic to the cells under investigation.

Materials:

• Cells of interest (e.g., HEK293, primary endothelial cells, macrophages)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

• Lactate Dehydrogenase (LDH) cytotoxicity assay kit

• Plate reader

Procedure (MTT Assay Example):

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight.

• Treatment: Remove the old medium and replace it with fresh medium containing various concentrations of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (e.g., 0, 0.1, 1, 5, 10, 25, 50 µM). Include a vehicle control (medium with the same final concentration of DMSO or EtOH).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well according to the manufacturer's instructions and incubate for 2-4 hours at 37°C.

• Solubilization: Add the solubilization solution (e.g., DMSO or a proprietary solution from the kit) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Protocol 3: Measurement of Intracellular cAMP Levels

Rationale: To test the hypothesis that the compound signals through a GPCR that modulates adenylate cyclase activity, measuring changes in intracellular cAMP is a direct approach.

Materials:

• Cells of interest cultured in multi-well plates

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• Forskolin (a direct activator of adenylate cyclase, used as a positive control)

• IBMX (a phosphodiesterase inhibitor, often used to prevent cAMP degradation)

• cAMP ELISA kit or other cAMP detection assay

• Lysis buffer

Procedure:

• Cell Seeding and Growth: Seed cells in a multi-well plate and grow to 80-90% confluency.

• Pre-treatment (Optional): Pre-treat cells with IBMX (e.g., 100 µM) for 30 minutes to inhibit phosphodiesterase activity.

• Treatment: Treat cells with various non-toxic concentrations of the compound for a short duration (e.g., 15-30 minutes). Include vehicle and positive (Forskolin) controls.

• Cell Lysis: Aspirate the medium and lyse the cells using the lysis buffer provided with the cAMP assay kit.

• cAMP Measurement: Perform the cAMP ELISA or other detection assay according to the manufacturer's protocol.

• Data Analysis: Quantify the concentration of cAMP in each sample and normalize to the total protein concentration of the cell lysate.

Experimental Workflow Visualization

The following diagram outlines a logical workflow for characterizing the cellular effects of this novel compound.

Caption: A logical workflow for the characterization of a novel bioactive compound in cell culture.

References

• Inceoglu, B., Schmelzer, K. R., & Hammock, B. D. (2014). Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids.
• Brodowsky, I. D., Hamberg, M., & Oliw, E. H. (1992).
• Korkina, L. G., De Luca, C., Kostyuk, V. A., & Pastore, S. (2011). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 934-944.
• Dix, T. A., & Marnett, L. J. (1985). Conversion of linoleic acid hydroperoxide to hydroxy, keto, epoxyhydroxy, and trihydroxy fatty acids by hematin. Journal of Biological Chemistry, 260(9), 5351-5357.
• Edin, M. L., Gruzdev, A., Zeldin, D. C., & Lih, F. B. (2022). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms.
• Wagner, K., Inceoglu, B., Gill, S. S., & Hammock, B. D. (2014). The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling.

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Retrieved from [Link]

• Hamberg, M., & Zhang, L. Y. (2013). Steric analysis of epoxyalcohol and trihydroxy derivatives of 9-hydroperoxy-linoleic acid from hematin and enzymatic synthesis. Chemistry and Physics of Lipids, 167, 21-28.

• Dobarganes, M. C., & Velasco, J. (2019). Formation of Epoxy-, Keto- and Hydroxy-Fatty Acids. AOCS. Retrieved from [Link]

• McReynolds, C. B., D-C, Z., & Wagner, K. M. (2021).
• Loury, D. J., Nyska, A., & Hammock, B. D. (1998). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 11(2), 103-111.
• Goodfriend, T. L., Ball, D. L., Gardner, H. W., & Egan, B. M. (2004). Epoxy-keto derivative of linoleic acid stimulates aldosterone secretion. Hypertension, 43(2), 358-363.
• Oh, D. K., & Kim, J. F. (2008). Production of hydroxy fatty acid (10-hydroxy-12(Z)-octadecenoic acid) by Lactobacillus plantarum from linoleic acid and its cardiac effects to guinea pig papillary muscles. Biotechnology Progress, 24(3), 736-740.
• Goodfriend, T. L., Ball, D. L., Gardner, H. W., & Egan, B. M. (2004). Epoxy-Keto Derivative of Linoleic Acid Stimulates Aldosterone Secretion. Hypertension, 43(2), 358-363.

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Application of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in Lipidomics: A Technical Guide for Researchers

Introduction: Unveiling a Key Player in Linoleic Acid Metabolism

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a specific stereoisomer of an oxidized linoleic acid metabolite belonging to the octadecanoid class of lipids.[1][2][3] With a molecular formula of C₁₉H₃₄O₄ and a molecular weight of 326.47 g/mol , this esterified epoxyalcohol is a subject of growing interest in the field of lipidomics due to its potential involvement in a range of physiological and pathological processes.[2] As our understanding of the intricate signaling networks governed by lipid mediators expands, the precise characterization and quantification of individual isomers like Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate become paramount.

This technical guide provides a comprehensive overview of the application of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in lipidomics research. It is designed for researchers, scientists, and drug development professionals seeking to investigate the biological roles of this and related oxylipins. We will delve into its biosynthetic origins, known biological significance, and provide detailed, field-proven protocols for its extraction, detection, and quantification using state-of-the-art liquid chromatography-mass spectrometry (LC-MS) techniques.

Scientific Foundation: The Biological Significance of Epoxy-Hydroxy Octadecenoates

The biological relevance of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stems from its origin as a metabolite of linoleic acid, an essential omega-6 polyunsaturated fatty acid (PUFA). Oxylipins, the umbrella term for oxidized fatty acids, are potent signaling molecules involved in a myriad of biological processes, including inflammation, pain perception, and tissue homeostasis.[4][5][6]

Biosynthesis Pathway

The formation of epoxy-hydroxy octadecenoates is a multi-step enzymatic process. Initially, linoleic acid is oxidized by lipoxygenase (LOX) enzymes to form hydroperoxy-octadecadienoic acids (HpODEs).[1][7] These intermediates can then be further metabolized by other enzymes, including those with epoxyalcohol synthase activity, to generate various hydroxy-epoxy derivatives.[1][7] The specific stereochemistry of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate suggests a highly regulated enzymatic synthesis. These epoxy-hydroxy fatty acids can be further metabolized by soluble epoxide hydrolase (sEH) to form trihydroxy-octadecenoates (triols).[1][8]

Caption: Biosynthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Emerging Roles in Physiology and Disease

Recent research has begun to shed light on the specific functions of hydroxy-epoxy derivatives of linoleic acid:

• Epidermal Barrier Function: One of the most well-documented roles for these metabolites is in the formation and maintenance of the skin's permeability barrier.[8][9][10] Specific stereoisomers of hydroxy-epoxy-octadecenoates, esterified in ceramides, are crucial for the covalent linking of lipids to proteins in the cornified envelope, a process essential for preventing water loss.[8][10]

• Inflammation and Pain: The balance between epoxy fatty acids and their corresponding diols and triols is critical in modulating inflammation and pain.[11] While some epoxy fatty acids exhibit anti-inflammatory and analgesic properties, their hydrolyzed products can have opposing, pro-inflammatory effects.[11][12] The specific role of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate within this paradigm is an active area of investigation. Some studies suggest that related hydroxy- and keto-epoxide derivatives of linoleic acid can activate trigeminal neurons, potentially contributing to nociception.[13]

• Cancer Biology: Emerging evidence points to the involvement of linoleic acid epoxy metabolites (epoxyoctadecenoic acids or EpOMEs) in cancer progression. For instance, certain EpOMEs have been shown to promote the development of breast cancer.[14]

Analytical Protocols for the Quantification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

The low endogenous concentrations and the existence of numerous isomers make the accurate quantification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in biological matrices a significant analytical challenge.[4][15] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold-standard technique for this purpose, offering the required sensitivity and selectivity.[16][17][18]

Sample Preparation: The Critical First Step

The choice of sample preparation method is crucial for reliable quantification and depends on the biological matrix. The primary goals are to efficiently extract the analyte, remove interfering substances, and minimize analyte degradation.

SPE is a highly effective method for cleaning up and concentrating oxylipins from biofluids.[4][16][19][20]

Materials:

• Plasma or serum samples

• Internal Standard (IS) solution (e.g., a deuterated analog of a related epoxy-hydroxy fatty acid)

• Methanol (MeOH), HPLC grade

• Deionized water

• SPE cartridges (e.g., C18 or a mixed-mode cation/anion exchange)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Thawing and Spiking: Thaw plasma/serum samples on ice. To 100 µL of plasma, add a known amount of the internal standard solution.[4]

• Protein Precipitation (Optional but Recommended): Add 3 volumes of cold methanol to the sample, vortex vigorously, and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.[4]

• Sample Loading: Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1.5 mL of 5% methanol in water to remove polar impurities.[4]

• Elution: Elute the analyte with 1.2 mL of methanol.[4]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 50 µL) of the initial mobile phase for LC-MS/MS analysis.[4]

LLE is a classic method for extracting lipids from solid tissues.[5]

Materials:

• Tissue sample (e.g., skin, brain)

• Internal Standard (IS) solution

• Homogenizer

• Chloroform, HPLC grade

• Methanol (MeOH), HPLC grade

• Saline solution (0.9% NaCl)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Tissue Homogenization: Weigh the tissue sample and homogenize it in a suitable buffer on ice.

• Internal Standard Spiking: Add a known amount of the internal standard solution to the homogenate.

• Lipid Extraction (Folch Method): Add a 20-fold volume of a 2:1 chloroform:methanol mixture to the homogenate.[5] Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.2 volumes of saline solution, vortex again, and centrifuge to separate the organic and aqueous phases.[5]

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids into a clean tube.

• Drying and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.

Caption: Sample preparation workflows for lipidomics analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A reversed-phase C18 column is typically used for the separation of oxylipins (e.g., 2.1 x 100 mm, 1.7 µm particle size).[16]

• Mobile Phase A: Water with 0.1% acetic acid or 0.02% formic acid.[16][17]

• Mobile Phase B: Acetonitrile/Methanol mixture (e.g., 86:14 v/v) with 0.1% acetic acid or Acetonitrile/Isopropanol (50:50 v/v).[16][17]

• Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B is employed to resolve the various oxylipins. A typical gradient might start at 30-33% B and ramp up to 95% B over 15-20 minutes.[17]

• Flow Rate: Typically in the range of 0.3-0.4 mL/min.[16][17]

• Column Temperature: Maintained at around 40-50°C to ensure reproducible retention times.[16][17]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization in negative ion mode (ESI-) is preferred for the analysis of oxylipins due to the presence of the carboxylic acid group.[4][15]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[4][15] This involves monitoring a specific precursor ion to product ion transition for the analyte and the internal standard.

• MRM Transitions: The precursor ion for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate will be its [M-H]⁻ ion at m/z 325.47. The specific product ions will need to be determined by infusing a standard of the compound and performing product ion scans. However, based on the fragmentation of similar compounds, characteristic losses of water (H₂O) and cleavage at the epoxy and hydroxyl groups are expected.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate	325.5	To be determined empirically	To be determined empirically	To be determined empirically
Deuterated Internal Standard	Dependent on IS	Dependent on IS	Dependent on IS	Dependent on IS

Note: The optimal MRM transitions and collision energies must be determined experimentally using a pure standard of the analyte.

Data Analysis and Interpretation

Quantification is achieved by creating a calibration curve using a series of known concentrations of the analytical standard, each spiked with a constant amount of the internal standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte. The concentration of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in the biological samples is then determined by interpolating their peak area ratios from the calibration curve.

Conclusion and Future Perspectives

The study of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its isomers is a rapidly evolving area of lipidomics. The protocols outlined in this guide provide a robust framework for the reliable quantification of this and other oxylipins in various biological matrices. As our understanding of the roles of these lipid mediators in health and disease continues to grow, the application of these precise analytical techniques will be instrumental in uncovering novel therapeutic targets and diagnostic biomarkers. Further research is needed to fully elucidate the specific signaling pathways modulated by Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and to understand its contribution to the complex interplay of lipid signaling networks.

References

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• Keyes, G. S., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

• Liakh, I., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8), 1639. [Link]

• Zhang, X., et al. (2022). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. International Journal of Molecular Sciences, 23(19), 11883. [Link]

• Wang, Y., et al. (2020). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. Journal of the American Society for Mass Spectrometry, 31(1), 103-112. [Link]

• Zhang, Q., et al. (2021). Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Methods in Molecular Biology, 2306:171-186. [Link]

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• Schuchardt, J. P., et al. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry, 404(5), 1437-1448. [Link]

• Mika, A., & Sledzinski, T. (2019). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 24(15), 2774. [Link]

• Liakh, I., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8), 1639. [Link]

• Gole, M. D., et al. (2008). Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. Free Radical Biology and Medicine, 44(12), 2049-2057. [Link]

• Kim, D., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-κB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 25(18), 4118. [Link]

• Keyes, G. S., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

• McDougle, D. R., et al. (2017). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. Journal of Medicinal Chemistry, 60(16), 7066-7077. [Link]

• Ni, K. D., et al. (2024). Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. Cell Death & Disease, 15(12), 901. [Link]

• Keyes, G. S., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Prostaglandins & Other Lipid Mediators, 148, 106431. [Link]

• Gabbs, M., et al. (2015). Pathways for oxylipin biosynthesis. Plant Journal, 83(1), 15-31. [Link]

• Zhang, G., et al. (2014). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. Progress in Lipid Research, 53, 108-123. [Link]

• Brash, A. R., et al. (2021). Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals. Journal of the American Chemical Society, 143(34), 13697-13706. [Link]

• O'Donnell, V. B., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 50(6), 1587-1599. [Link]

• Dix, T. A., & Marnett, L. J. (1985). Conversion of linoleic acid hydroperoxide to hydroxy, keto, epoxyhydroxy, and trihydroxy fatty acids by hematin. The Journal of Biological Chemistry, 260(9), 5351-5357. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 119058196, 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. [Link]

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• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 35-42. [Link]

• Deng, Y., et al. (2019). Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. Analytica Chimica Acta, 1086, 118-126. [Link]

• ResearchGate. (n.d.). Multiple reaction monitoring (MRM) transition list. [Link]

• Zhukova, M. V., & Inozemtseva, L. S. (2024). Skin Lipid Barrier: Structure, Function and Metabolism. Biochemistry (Moscow), 89(Suppl 1), S1-S17. [Link]

• O'Donnell, V. B., et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Welcome to the technical support center for the synthesis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions that you may encounter during your synthetic experiments.

Introduction to the Molecule and its Synthetic Challenges

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids.[1][2] Its structure, featuring a specific stereochemistry for the epoxide and hydroxyl groups, presents significant synthetic challenges. The successful synthesis of this molecule is critical for studying its biological functions, which are implicated in various physiological and pathological processes, including inflammation and cardiovascular health.[2]

The core challenges in synthesizing this molecule lie in achieving the desired stereocontrol at three chiral centers and managing the sensitive nature of the epoxy and hydroxyl functional groups. This guide will address common issues encountered in the key synthetic steps, including stereoselective epoxidation and purification.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific problems you may face.

Section 1: Stereoselective Epoxidation

The formation of the 9(S),10(R)-epoxide is a critical step that dictates the stereochemistry of the final product. The Sharpless asymmetric epoxidation is a commonly employed method for this transformation.[3][4]

Question 1: My Sharpless epoxidation is yielding a low enantiomeric excess (ee) of the desired 9(S),10(R)-epoxide. What are the likely causes and how can I improve it?

Answer: Low enantioselectivity in a Sharpless epoxidation can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Reagents and Solvents: The Sharpless epoxidation is highly sensitive to impurities.

  • Titanium (IV) isopropoxide: Ensure it is freshly distilled or from a newly opened bottle. It readily hydrolyzes, which deactivates the catalyst.

  • Tartrate Ligand (DET): Use high-purity diethyl tartrate. The presence of even small amounts of the wrong enantiomer will significantly erode the enantioselectivity.

  • Oxidant (TBHP): Use anhydrous tert-butyl hydroperoxide in decane. Water can interfere with the catalyst formation and activity.

  • Solvent: Dichloromethane (DCM) is the typical solvent. Ensure it is anhydrous.

• Catalyst Loading and Stoichiometry:

  • The catalytic system is typically composed of Ti(OiPr)₄ and DET in a 1:1.2 ratio. Deviations from this can lead to the formation of less selective catalytic species.

  • Ensure accurate measurement of all components. A slight excess of the tartrate ligand is generally beneficial.

• Reaction Temperature:

  • The reaction is typically run at low temperatures (-20 °C to -40 °C) to enhance enantioselectivity.[5] Running the reaction at higher temperatures can lead to a decrease in ee. Ensure your cooling bath maintains a stable, low temperature throughout the reaction.

• Substrate-Related Issues:

  • The substrate, the allylic alcohol precursor, must be of high purity. Impurities can chelate to the titanium center and disrupt the chiral environment of the catalyst.

Troubleshooting Workflow for Low Enantioselectivity:

Caption: Troubleshooting workflow for low enantioselectivity in Sharpless epoxidation.

Question 2: The epoxidation reaction is sluggish or stalls completely. What should I investigate?

Answer: A stalled reaction is often due to catalyst deactivation or issues with the oxidant.

• Catalyst Deactivation:

  • Water: As mentioned, water is detrimental. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., argon or nitrogen).

  • Substrate Impurities: Functional groups that can coordinate strongly to the titanium center (e.g., amines, phosphines) can act as catalyst poisons.

• Oxidant Issues:

  • TBHP Decomposition: Tert-butyl hydroperoxide can decompose over time. Use a fresh, properly stored bottle. You can test its activity using a potassium iodide/starch paper test.

• Temperature: While low temperatures are crucial for selectivity, extremely low temperatures can significantly slow down the reaction rate. If the reaction is too slow at -40 °C, consider gradually warming it to -20 °C.

Experimental Protocol: Sharpless Asymmetric Epoxidation

• Preparation: Under an inert atmosphere, add anhydrous dichloromethane (DCM) to a flame-dried round-bottom flask equipped with a magnetic stirrer and cooled to -20 °C.

• Catalyst Formation: Add L-(+)-diethyl tartrate (1.2 equivalents) to the cooled DCM, followed by the slow, dropwise addition of titanium (IV) isopropoxide (1.0 equivalent). Stir the resulting solution for 30 minutes at -20 °C.

• Substrate Addition: Add a solution of the allylic alcohol precursor in anhydrous DCM to the catalyst mixture.

• Oxidation: Add anhydrous tert-butyl hydroperoxide (1.5 equivalents) in decane dropwise to the reaction mixture.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench by adding a saturated aqueous solution of sodium sulfite.

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the product with DCM, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Section 2: Purification Challenges

The purification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate can be challenging due to its polarity and the potential for the epoxide ring to open under certain conditions.

Question 3: I am having difficulty separating my product from byproducts using silica gel chromatography. What are my options?

Answer: Co-elution of closely related byproducts is a common issue. Here are some strategies to improve separation:

• Solvent System Optimization:

  • Systematically vary the polarity of your mobile phase. A common starting point is a hexane/ethyl acetate gradient.

  • Adding a small amount of a third solvent, such as methanol or dichloromethane, can sometimes improve the separation of polar compounds.

• Alternative Stationary Phases:

  • Florisil or Alumina: These can offer different selectivity compared to silica gel. Neutral alumina is generally preferred to avoid epoxide ring-opening.

  • Reverse-Phase Chromatography (C18): If the byproducts have different hydrophobicities, reverse-phase chromatography using a water/acetonitrile or water/methanol gradient can be very effective.

• Derivatization:

  • Temporarily protecting the hydroxyl group as a silyl ether (e.g., TBS or TBDMS ether) can alter the polarity and improve chromatographic separation. The protecting group can then be removed in a subsequent step.

Question 4: I am observing decomposition of my product during purification. How can I minimize this?

Answer: The epoxide ring is susceptible to opening under acidic or nucleophilic conditions.

• Avoid Acidic Conditions:

  • Standard silica gel can be slightly acidic. To mitigate this, you can use deactivated silica gel (pre-treated with a small amount of triethylamine in the eluent) or neutral alumina.

  • Avoid using acidic workup procedures if possible.

• Temperature Control: Perform the purification at room temperature or below if possible. Prolonged exposure to heat can promote decomposition.

• Promptness: Purify the product as quickly as possible after the reaction is complete. Do not let the crude product sit for extended periods.

Purification Strategy Flowchart:

Caption: Strategies for overcoming purification challenges.

Section 3: Characterization

Question 5: What are the key analytical techniques for confirming the structure and stereochemistry of the final product?

Answer: A combination of spectroscopic and chromatographic methods is essential for unambiguous characterization.

Technique	Purpose	Key Expected Observations
¹H NMR	Structural elucidation and confirmation of functional groups.	Signals corresponding to the epoxide protons (around 2.9-3.2 ppm), the vinyl protons of the trans double bond, and the proton on the carbon bearing the hydroxyl group.
¹³C NMR	Confirmation of the carbon skeleton.	Signals for the epoxide carbons (typically in the 50-60 ppm range) and other carbons in the molecule.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the calculated mass of the compound.
Chiral HPLC or GC	Determination of enantiomeric excess (ee).	Separation of the enantiomers, allowing for the calculation of the ee.
Gas Chromatography (GC)	Purity assessment and quantification.[6]	A single major peak for the pure product. Often requires derivatization of the hydroxyl group (e.g., as a TMS ether).[6]

References

• The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Pharmacology. [Link]

• Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. International Journal of Molecular Sciences. [Link]

• On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules. [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A. [Link]

• Mechanism of the Sharpless Epoxidation Reaction: A DFT Study. The Journal of Organic Chemistry. [Link]

Sources

• 1. Frontiers | The Biosynthesis of Enzymatically Oxidized Lipids [frontiersin.org]
• 2. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Yield of Epoxy Fatty Acid Synthesis

Welcome to the technical support center for the synthesis of epoxy fatty acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of fatty acid epoxidation and enhance experimental outcomes. Here, we dissect common challenges, offer evidence-based solutions, and provide detailed protocols to empower your research and development efforts.

Section 1: Frequently Asked Questions (FAQs)

This section addresses preliminary questions that researchers often have when embarking on or optimizing the synthesis of epoxy fatty acids.

Q1: What are the most common methods for synthesizing epoxy fatty acids?

There are two primary methods for the epoxidation of unsaturated fatty acids: the Prilezhaev reaction using peroxy acids and chemoenzymatic epoxidation.

• Prilezhaev Reaction: This is the traditional and most widely used industrial method. It involves the reaction of an alkene (the double bond in the fatty acid) with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), to form an epoxide.[1] Often, the peroxy acid (e.g., peracetic or performic acid) is generated in situ from hydrogen peroxide and a carboxylic acid (acetic or formic acid) in the presence of a mineral acid catalyst like sulfuric acid.[2][3]

• Chemoenzymatic Epoxidation: This method utilizes a lipase, such as immobilized Candida antarctica lipase B (Novozym® 435), to catalyze the formation of a peroxy fatty acid from the fatty acid substrate and hydrogen peroxide.[4][5][6] This peroxy fatty acid then epoxidizes another unsaturated fatty acid molecule.[5] This approach is considered a "greener" alternative due to its milder reaction conditions (25–55 °C) and neutral pH.[4]

Q2: What is the key difference in the reaction mechanism between the Prilezhaev reaction and chemoenzymatic epoxidation?

The fundamental difference lies in the catalyst and the formation of the epoxidizing agent.

• In the Prilezhaev reaction , a strong acid catalyst facilitates the formation of a peroxycarboxylic acid from hydrogen peroxide and a short-chain carboxylic acid. This peroxy acid then acts as an electrophile, attacking the nucleophilic double bond of the fatty acid in a concerted "butterfly mechanism".[1]

• In chemoenzymatic epoxidation , a lipase enzyme catalyzes the perhydrolysis of the unsaturated fatty acid itself with hydrogen peroxide to form an unsaturated peroxy fatty acid intermediate.[5][6] This intermediate then epoxidizes another molecule of the unsaturated fatty acid. This process is often referred to as "self-epoxidation" because it does not require an external carboxylic acid as an oxygen carrier.[5][6]

Q3: What are the main advantages of chemoenzymatic epoxidation over the traditional Prilezhaev reaction?

Chemoenzymatic epoxidation offers several advantages, aligning with the principles of green chemistry:

• Milder Reaction Conditions: The process operates at lower temperatures (typically 25-55°C) and neutral pH, which minimizes side reactions.[3][4]

• Higher Selectivity: It can avoid undesirable oxirane ring-opening reactions that are more common under the acidic conditions of the Prilezhaev reaction.[3][7]

• Reduced Corrosion and Waste: The absence of strong mineral acids mitigates corrosion issues and reduces salt production during product workup.[3][5]

• Solvent-Free Options: The reaction can often be carried out without a solvent, simplifying product separation.[4]

Q4: How can I monitor the progress of my epoxidation reaction?

Several analytical techniques can be employed to track the reaction progress:

• Titrimetric Methods: The concentration of double bonds can be determined by measuring the Iodine Value, while the formation of epoxide groups is quantified by the Oxirane Number.[5]

• Spectroscopy:

  • Fourier-Transform Infrared (FTIR) Spectroscopy: The disappearance of the C=C bond peak (around 3010 cm⁻¹) and the appearance of epoxide ring peaks (doublet at approximately 825 and 843 cm⁻¹) can confirm the reaction.[8][9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the formation of epoxides.[10][11]

• Chromatography:

  • Gas Chromatography (GC): Coupled with a Flame Ionization Detector (GC-FID) or Mass Spectrometry (GC-MS), GC is used to identify and quantify the fatty acid methyl esters (FAMEs) and their epoxidized derivatives.[12][13][14]

  • High-Performance Liquid Chromatography (HPLC): HPLC with an Evaporative Light-Scattering Detector (ELSD) can separate and quantify hydroxy and epoxy fatty acids.[15]

Section 2: Troubleshooting Guide

This guide is structured to address specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: Low or No Epoxidation Yield

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Inactive Catalyst (Chemical)	In the Prilezhaev reaction, the acid catalyst (e.g., H₂SO₄, ion-exchange resin) may be old, contaminated, or used in insufficient quantity.	- Use a fresh batch of catalyst. - Ensure the catalyst is properly activated if using a solid catalyst. - Optimize catalyst loading; for H₂SO₄, around 2% (by weight of the aqueous phase) is a common starting point.[16] - For ion-exchange resins, ensure adequate loading (e.g., 22 wt.% of total oil has been shown to be effective).[16]
Enzyme Deactivation (Chemoenzymatic)	Lipases, particularly Novozym® 435, are sensitive to high concentrations of hydrogen peroxide and elevated temperatures.[4][5][16] This is a primary cause of decreased activity.	- Add hydrogen peroxide gradually or in a semi-batch mode to maintain a low concentration throughout the reaction.[5] - Maintain the reaction temperature within the optimal range for the enzyme (typically 40-60°C).[16] At 60°C, lipase activity can rapidly decrease in the presence of H₂O₂.[4][16] - Ensure the pH of the reaction medium is neutral.[4]
Insufficient Reactant Concentration	The molar ratios of hydrogen peroxide and the carboxylic acid (in the Prilezhaev reaction) to the unsaturated bonds are critical for driving the reaction to completion.	- An excess of hydrogen peroxide is generally required.[16] Molar ratios of H₂O₂ to unsaturation between 1.5:1 and 2.0:1 are often optimal.[8][16] - For the Prilezhaev reaction, optimize the molar ratio of carboxylic acid to unsaturation. A common starting point is a 0.5:1 ratio of acetic acid to unsaturation.[8][16]
Sub-optimal Reaction Temperature	Temperature significantly impacts the reaction rate. Too low, and the reaction is slow; too high, and it can lead to catalyst deactivation (enzymatic) or increased side reactions (both methods).	- For the Prilezhaev reaction, temperatures between 60-75°C are often optimal.[2][8][16] - For chemoenzymatic reactions, the optimal temperature is typically between 40-60°C.[4][16] Increasing temperature can improve the rate but may require compensating for H₂O₂ decomposition.[16]
Poor Mass Transfer	Epoxidation reactions are often multiphase systems (organic, aqueous, solid catalyst). Inadequate mixing can limit the interaction between reactants and the catalyst.	- Ensure vigorous stirring (e.g., >1500 rpm) to create a stable emulsion and overcome mass transfer limitations.[16] - In solvent-free chemoenzymatic systems, the formation of a highly viscous or solid phase can hinder mass transfer; consider using a suitable solvent like toluene if this occurs.[16]

Issue 2: Poor Selectivity (Presence of Byproducts)

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Oxirane Ring Opening	This is a major side reaction, particularly in the PrilezhaAev method, where the acidic conditions and presence of nucleophiles (water, carboxylic acid) lead to the formation of diols, hydroxy esters, and other byproducts.[5][7]	- Use milder reaction conditions: lower temperature and shorter reaction times. - In the Prilezhaev reaction, minimize the amount of water and acid catalyst. - Consider using a chemoenzymatic method, which operates at neutral pH and significantly reduces ring-opening reactions.[3]
Hydrogen Peroxide Decomposition	At higher temperatures (>50°C), hydrogen peroxide can decompose, reducing its availability for epoxidation and potentially leading to oxidative side reactions.[16]	- Maintain the reaction temperature within the recommended range. - Add H₂O₂ gradually to the reaction mixture.
Accumulation of Peracids	Prolonged reaction times, especially with an excess of hydrogen peroxide, can lead to the accumulation of peracids in the final product, which is a safety concern and a contaminant.[4][16]	- Optimize the reaction time. Monitor the reaction progress and stop it once the desired conversion is reached. A typical duration is 4-8 hours.[8][16]

Issue 3: Difficulty in Product Purification

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Emulsion Formation	The presence of fatty acids, water, and organic solvents can lead to stable emulsions, making phase separation difficult.	- After the reaction, add a solvent like chlorobenzene to help break the emulsion and separate the organic layer.[14] - Wash the organic layer with a sodium bicarbonate solution and then with distilled water until a neutral pH is achieved.[14]
Co-elution of Products and Byproducts	The polarity of epoxy fatty acids can be similar to that of byproducts like hydroxy fatty acids, making chromatographic separation challenging.	- Utilize solid-phase extraction (SPE) with a silica cartridge to separate FAMEs.[12][13] - For purification, silica gel chromatography can be effective. Unreacted fatty acids can be eluted with a non-polar solvent system (e.g., hexane:ethyl acetate 20:1), and the epoxy fatty acids can then be eluted with a more polar system (e.g., hexane:ethyl acetate 80:20).[12]

Section 3: Experimental Protocols & Data

Protocol 1: Optimized Prilezhaev Epoxidation of Fatty Acid Methyl Esters (FAMEs)

This protocol is based on optimized conditions reported for achieving high epoxidation yields.[8][17]

Materials:

• Fatty Acid Methyl Esters (FAMEs) derived from a suitable oil (e.g., Jatropha oil)

• Acetic Acid (glacial)

• Hydrogen Peroxide (30-50% aqueous solution)

• Acid Catalyst (e.g., Amberlite IR-120H resin or H₂SO₄)

• Heptane or Toluene (optional solvent)

• Sodium Bicarbonate (for washing)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• Charge a round-bottom flask equipped with a reflux condenser, mechanical stirrer, and thermometer with the FAMEs.

• Add the calculated amount of acetic acid. An optimal molar ratio of acetic acid to unsaturation is approximately 0.65:1.[8][17]

• Begin vigorous stirring and heat the mixture to the desired reaction temperature, typically 65°C.[8][16][17]

• Slowly add the hydrogen peroxide solution dropwise. An optimal molar ratio of H₂O₂ to unsaturation is around 2.2:1.[8][17]

• Add the acid catalyst.

• Maintain the reaction at 65°C with continuous stirring for approximately 6 hours.[8][17]

• Monitor the reaction progress using TLC or by determining the iodine value of withdrawn samples.

• Upon completion, cool the reaction mixture. If a solid catalyst was used, filter it off.

• Wash the organic phase with a saturated sodium bicarbonate solution, followed by distilled water until neutral.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the epoxidized product.

Protocol 2: Chemoenzymatic Epoxidation of Oleic Acid

This protocol utilizes Novozym® 435 for a greener synthesis.[4][5][6]

Materials:

• Oleic Acid (or other unsaturated fatty acid)

• Immobilized Candida antarctica Lipase B (Novozym® 435)

• Hydrogen Peroxide (30-50% aqueous solution)

• Toluene (optional, if mass transfer becomes an issue)

• Phosphate Buffer (if pH control is needed)

Procedure:

• Add oleic acid and the immobilized lipase (e.g., 2.0 wt% relative to the oil weight) to a temperature-controlled reactor with vigorous stirring.[4]

• Heat the mixture to the optimal temperature, typically around 50°C.[4]

• Gradually add the hydrogen peroxide solution over an extended period (semi-batch addition) to maintain a low concentration in the reaction medium. A molar ratio of H₂O₂ to C=C bonds of 4:1 has been used for high conversion.[4]

• Maintain the reaction for 4-8 hours.[4][5]

• Monitor the reaction by analyzing the oxirane number and iodine value of samples.

• After the reaction, recover the immobilized enzyme by filtration for reuse.

• The product can be purified by washing with water to remove any residual hydrogen peroxide, followed by drying.

Data Summary: Optimized Reaction Parameters

The following table summarizes optimized conditions from various studies to achieve high epoxidation yields.

Parameter	Prilezhaev Reaction (FAMEs)	Chemoenzymatic Reaction (Fatty Acids)
Temperature	65 °C[8][17]	50 °C[4]
H₂O₂ : Unsaturation (mol)	2.2 : 1[8][17]	4 : 1[4]
Carboxylic Acid : Unsaturation (mol)	0.65 : 1 (Acetic Acid)[8][17]	N/A (Self-epoxidation)
Catalyst Loading	Varies (e.g., 22 wt% for resin)[16]	~2.0 wt% Novozym® 435[4]
Reaction Time	~6 hours[8][17]	~7 hours[4]
Achieved Yield / Conversion	~91%[8][17]	~90%[4]

Section 4: Visualizing the Process

Workflow for Troubleshooting Low Epoxidation Yield

The following diagram outlines a logical workflow for diagnosing and resolving issues of low product yield in fatty acid epoxidation experiments.

Caption: A troubleshooting workflow for diagnosing low epoxidation yield.

Comparative Reaction Mechanisms

This diagram illustrates the key differences between the conventional Prilezhaev reaction and the chemoenzymatic epoxidation pathway.

Caption: A comparison of Prilezhaev and Chemoenzymatic reaction pathways.

References

• Milchert, E., Malarczyk, K., & Kłos, M. (2015). Technological Aspects of Chemoenzymatic Epoxidation of Fatty Acids, Fatty Acid Esters and Vegetable Oils: A Review. Molecules, 20(12), 21481-21493. [Link]

• Sustaita-Rodríguez, A., Ramos-Sánchez, V. H., Camacho-Dávila, A., Chávez-Flores, D., & Licea-Claverie, A. (2018). Lipase catalyzed epoxidation of fatty acid methyl esters derived from unsaturated vegetable oils in absence of carboxylic acid. Chemistry Central Journal, 12(1), 38. [Link]

• Derahman, A., & Abidin, Z. Z. (2022). Optimization of the Epoxidation Process Parameters of Fatty Acid Methyl Esters using Response Surface Methodology (RSM) based on Central Composite Design (CCD). Scientific Research Journal, 19(1). [Link]

• Garrido, P. D., Cogliano, E., & Baltanás, M. A. (2024). Epoxidation of Vegetable Oils via the Prilezhaev Reaction Method: A Review of the Transition from Batch to Continuous Processes. Industrial & Engineering Chemistry Research. [Link]

• Goud, V. V., Patwardhan, A. V., & Pradhan, N. C. (2016). Modification of olefinic double bonds of unsaturated fatty acids and other vegetable oil derivatives via epoxidation. Grasas y Aceites, 67(2), e132. [Link]

• Sustaita-Rodríguez, A., et al. (2018). Lipase catalyzed epoxidation of fatty acid methyl esters derived from unsaturated vegetable oils in absence of carboxylic acid. Chemistry Central Journal, 12(1), 38. [Link]

• Eränen, K., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(25), 9679–9690. [Link]

• Abdullah, B. M., & Salimon, J. (2010). Epoxidation of Vegetable Oils and Fatty Acids: Catalysts, Methods and Advantages. Journal of Applied Sciences, 10(15), 1545-1553. [Link]

• Eränen, K. (2021). Lipase catalyzed chemo-enzymatic epoxidation of fatty acids using ultrasound as a process intensification method. Doria. [Link]

• Derahman, A., & Abidin, Z. Z. (2022). Optimization of the Epoxidation Process Parameters of Fatty Acid Methyl Esters using Response Surface Methodology (RSM) based on Central Composite Design (CCD). Scientific Research Journal. [Link]

• Prilezhaev reaction. (2023). In Wikipedia. [Link]

• Yoshinaga, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science. [Link]

• Preparation of triglyceride and fatty acid epoxides. Fraunhofer Institute for Interfacial Engineering and Biotechnology IGB. [Link]

• Gérard, H. C., et al. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 69(4), 301-304. [Link]

• Xia, W., & Ismail, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 52-60. [Link]

• Hidalgo, P., et al. (2020). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 12(11), 2588. [Link]

• Vanags, E., et al. (2022). Impact of Different Epoxidation Approaches of Tall Oil Fatty Acids on Rigid Polyurethane Foam Thermal Insulation. Polymers, 14(19), 4053. [Link]

• Yusli, M. I., et al. (2017). Epoxidation of fatty acid from palm olein, palm kernel oil and sunflower oil. AIP Conference Proceedings, 1885(1), 020108. [Link]

Sources

• 1. Prilezhaev reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of triglyceride and fatty acid epoxides - Fraunhofer IGB [igb.fraunhofer.de]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. doria.fi [doria.fi]
• 7. Impact of Different Epoxidation Approaches of Tall Oil Fatty Acids on Rigid Polyurethane Foam Thermal Insulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ir.uitm.edu.my [ir.uitm.edu.my]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. Lipase catalyzed epoxidation of fatty acid methyl esters derived from unsaturated vegetable oils in absence of carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. scialert.net [scialert.net]
• 17. Optimization of the Epoxidation Process Parameters of Fatty Acid Methyl Esters using Response Surface Methodology (RSM) based on Central Composite Design (CCD) | Scientific Research Journal [journal.uitm.edu.my]

"Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate" stability and degradation

Welcome to the technical support center for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and obtain reliable results.

Introduction

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. Its structure, featuring a reactive epoxide ring and a hydroxyl group, makes it a molecule of significant biological interest but also susceptible to degradation. Understanding its stability profile is paramount for accurate experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the handling and stability of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Q1: What are the primary degradation pathways for this compound?

A1: The two main degradation pathways are enzymatic and chemical hydrolysis of the epoxide ring.

• Enzymatic Hydrolysis: In biological systems, the epoxide is readily hydrolyzed to the corresponding vicinal diol (9,10-dihydroxy-13(S)-hydroxy-11(E)-octadecenoate) by epoxide hydrolases, particularly soluble epoxide hydrolase (sEH) and microsomal epoxide hydrolase (mEH).[1][2] sEH is often the major enzyme responsible for this transformation in vivo.[2][3]

• Acid-Catalyzed Hydrolysis: The epoxide ring is susceptible to opening under acidic conditions, leading to the formation of the diol.[4][5] This is a critical consideration during sample extraction, purification, and analysis.

Q2: How should I store Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate to ensure its stability?

A2: Proper storage is crucial to maintain the integrity of the compound. We recommend the following:

• Temperature: Store the compound in a freezer at -20°C or, for long-term storage, at -80°C.[6]

• Solvent: The compound is typically supplied in a solution.[6] If you need to aliquot or dilute it, use a high-purity, anhydrous aprotic solvent such as acetonitrile, ethanol, or dimethyl sulfoxide (DMSO). Avoid acidic or aqueous solutions for long-term storage.

• Atmosphere: For maximum stability, store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. Some related lipids are sensitive to air and light.

Q3: Can I use acidic conditions during the extraction of this compound from biological matrices?

A3: Caution is advised when using acidic conditions. While acidifying the sample can improve the extraction efficiency of fatty acids, it can also promote the hydrolysis of the epoxide ring.[5] If acidic extraction is necessary, it should be performed quickly and at low temperatures to minimize degradation. It is recommended to neutralize the extract as soon as possible. A pilot experiment to assess the stability of the compound under your specific extraction conditions is highly recommended.

Q4: Is the compound sensitive to high temperatures?

A4: Yes, epoxy fatty acids can be formed and degrade during heating.[7][8] While specific data for this molecule is limited, it is prudent to avoid high temperatures during experimental procedures. If heating is unavoidable, it should be for the shortest possible duration and at the lowest effective temperature.

Troubleshooting Guide

Inconsistent experimental results can often be traced back to the degradation of a key reagent. This guide will help you troubleshoot common issues you might encounter.

Symptom	Possible Cause	Recommended Solution
Loss of biological activity or inconsistent dose-response curves.	Degradation of the parent compound, leading to lower effective concentrations.	1. Verify Compound Integrity: Analyze your stock solution and working solutions by LC-MS to confirm the presence of the parent compound and check for the appearance of the diol metabolite. 2. Fresh Preparations: Prepare fresh working solutions from your frozen stock for each experiment. 3. Minimize Freeze-Thaw Cycles: Aliquot your stock solution upon receipt to avoid repeated freeze-thaw cycles.
Appearance of an unexpected peak in my chromatogram (e.g., LC-MS, GC-MS).	Hydrolysis of the epoxide to the corresponding diol.	1. Check Mobile Phase pH: Ensure your mobile phase is not acidic, or minimize the time the sample is exposed to acidic conditions. 2. Sample Preparation: Avoid acidic conditions during sample preparation and extraction.[5] 3. Temperature Control: Keep your samples cool in the autosampler.
Poor recovery after solid-phase extraction (SPE).	The compound may be degrading on the SPE sorbent, especially if it has acidic properties.	1. Sorbent Selection: Choose a neutral or basic SPE sorbent. 2. Elution Solvent: Ensure your elution solvent is compatible with the compound and does not promote degradation. 3. Optimize Protocol: Minimize the time the compound is in contact with the sorbent.

Visualizing the Primary Degradation Pathway

The following diagram illustrates the enzymatic hydrolysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate to its corresponding diol.

Caption: Enzymatic or acid-catalyzed hydrolysis of the epoxide.

Experimental Protocols

To assist you in assessing the stability of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in your own experimental systems, we provide the following general protocols.

Protocol 1: Assessment of pH Stability

This protocol allows you to determine the stability of the compound at different pH values.

Materials:

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stock solution (e.g., 1 mg/mL in acetonitrile)

• Buffers of varying pH (e.g., pH 4, 7.4, 9)

• Acetonitrile

• LC-MS system

Procedure:

• Prepare a series of working solutions by diluting the stock solution in the different pH buffers to a final concentration of 10 µg/mL. Ensure the final concentration of the organic solvent from the stock solution is low (e.g., <1%) to not significantly alter the buffer pH.

• Immediately after preparation (t=0), inject an aliquot of each solution onto the LC-MS to determine the initial peak area of the parent compound.

• Incubate the remaining solutions at a controlled temperature (e.g., room temperature or 37°C).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot from each solution onto the LC-MS.

• Monitor the peak area of the parent compound and the appearance of the diol metabolite over time.

• Plot the percentage of the remaining parent compound against time for each pH to determine the stability profile.

Protocol 2: Assessment of Stability in Biological Matrices

This protocol is designed to evaluate the stability of the compound in a relevant biological matrix (e.g., plasma, cell culture media).

Materials:

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stock solution

• Biological matrix of interest (e.g., human plasma, DMEM)

• Acetonitrile (for protein precipitation)

• LC-MS system

Procedure:

• Spike the biological matrix with the compound to a final concentration relevant to your experiments (e.g., 1 µM).

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the mixture.

• Immediately stop the reaction by adding 3 volumes of ice-cold acetonitrile to precipitate proteins.

• Vortex and centrifuge to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS to quantify the remaining parent compound and the formation of the diol.

• Plot the concentration of the parent compound versus time to determine its half-life in the biological matrix.

Workflow for Stability Assessment

The following diagram outlines a general workflow for assessing the stability of the compound.

Caption: General workflow for stability assessment.

References

• Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC. (n.d.). PubMed Central. [Link]

• Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. (2021, May 8). MDPI. [Link]

• Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC. (n.d.). PubMed Central. [Link]

• Soluble epoxide hydrolase inhibition, epoxygenated fatty acids and nociception. (n.d.). PubMed. [Link]

• Epoxy Fatty Acids. (n.d.). ResearchGate. [Link]

• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation | Industrial & Engineering Chemistry Research. (2023, June 2). ACS Publications. [Link]

• Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase | Chemical Research in Toxicology. (n.d.). ACS Publications. [Link]

• Strecker-type degradation of phenylalanine by methyl 9,10-epoxy-13-oxo-11-octadecenoate... (n.d.). PubMed. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC. (n.d.). NIH. [Link]

• Stability of epoxy fatty acids under acidic conditions? (2018, September 16). ResearchGate. [Link]

• Heme-catalyzed degradation of linoleate 9-hydroperoxide (9-HPODE) forms two allylic epoxy-ketones via a proposed pseudo-symmetrical diepoxy radical intermediate - PMC. (n.d.). NIH. [Link]

• Preparation and characterization of vernolic acid methyl ester functionalized ordered mesoporous materials | Bulletin of the Chemical Society of Ethiopia. (2023, March 6). [Link]

• (PDF) An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. (2025, August 9). ResearchGate. [Link]

• Epoxy Fatty Acids in Fats and Oils and their Formation during Heating. (n.d.). OpenAgrar. [Link]

• PREPARATION AND CHARACTERIZATION OF VERNOLIC ACID METHYL ESTER FUNCTIONALIZED ORDERED MESOPOROUS MATERIALS Yonas Chebude1*, Gutt. (n.d.). The Distant Reader. [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. (n.d.). J-Stage. [Link]

• MS of derivatives of methyl esters of vernolic acid (A and B) and epoxy... (n.d.). ResearchGate. [Link]

• Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals - PMC. (2025, August 25). NIH. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (n.d.). PubMed. [Link]

• Chemical Standards. (n.d.). ResearchGate. [Link]

• Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. (2023, March 21). [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4. (n.d.). PubChem. [Link]

• Methyl 9,10-epoxystearate | C19H36O3. (n.d.). PubChem. [Link]

• On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative - PMC. (2025, April 21). PubMed Central. [Link]

• Installing the “magic methyl” – C–H methylation in synthesis. (2021, March 10). Chemical Society Reviews (RSC Publishing). [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Soluble epoxide hydrolase inhibition, epoxygenated fatty acids and nociception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 8. jstage.jst.go.jp [jstage.jst.go.jp]

Technical Support Center: Optimization of HPLC Separation for Epoxy Fatty Acid Isomers

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of epoxy fatty acid (EpFA) isomers. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth troubleshooting advice and answers to frequently asked questions. The separation of EpFA isomers—both regioisomers (differing in the position of the epoxide) and stereoisomers (enantiomers)—presents unique challenges due to their structural similarity. This resource synthesizes established methodologies and expert experience to help you navigate these complexities and achieve robust, reproducible separations.

Troubleshooting Guide: Resolving Common Separation Issues

This section addresses specific problems you may encounter during your HPLC experiments in a direct question-and-answer format.

Issue 1: Poor Resolution Between Regioisomers (e.g., 11,12-EpETrE vs. 14,15-EpETrE)

Question: My chromatogram shows broad, overlapping peaks for my epoxy fatty acid regioisomers. How can I improve their separation?

Answer:

Poor resolution between regioisomers is a common challenge stemming from their similar physicochemical properties. The key is to enhance the differential interactions between the analytes and the stationary phase. Here’s a systematic approach to troubleshoot this issue:

Probable Causes & Step-by-Step Solutions:

• Suboptimal Mobile Phase Composition: The organic modifier and its ratio to the aqueous phase are critical for achieving selectivity.[1][2]

  • Step 1: Modify the Organic Solvent. If you are using acetonitrile, try switching to methanol, or vice-versa. Methanol is a protic solvent that can engage in different hydrogen bonding interactions with the analytes compared to the aprotic acetonitrile, potentially altering selectivity.[2]

  • Step 2: Adjust the Mobile Phase Strength. Systematically vary the percentage of the organic modifier. A shallower gradient or a lower isocratic percentage of the organic solvent will increase retention times and provide more opportunity for the isomers to interact differently with the stationary phase, often leading to better resolution.[3]

  • Step 3: Optimize the Aqueous Phase pH. The addition of a small amount of acid (e.g., 0.05-0.2% acetic acid or formic acid) to the mobile phase is crucial.[4][5][6] This suppresses the ionization of the carboxylic acid moiety of the EpFAs, leading to better peak shape and more consistent retention on a reversed-phase column. Ensure the pH is at least 2 units below the pKa of the fatty acids.[2]

• Inadequate Stationary Phase Selectivity: A standard C18 column may not provide sufficient selectivity for closely related isomers.[7]

  • Step 1: Evaluate Alternative Stationary Phases. Consider columns with different selectivities. A phenyl-hexyl phase can offer π-π interactions, which may differentiate isomers based on subtle differences in their three-dimensional structure. For enhanced shape selectivity, a cholesteryl-bonded silica phase has been shown to be effective for separating geometrical isomers.[7]

  • Step 2: Consider Chiral Stationary Phases (for enantiomers). If you are attempting to separate enantiomers, a chiral stationary phase is mandatory.[8][9] Columns like those based on polysaccharide derivatives (e.g., Chiralpak AD) are effective for resolving hydroxy and hydroperoxy fatty acid enantiomers and can be applied to their epoxy counterparts.[10][11]

• Insufficient Column Efficiency: Broad peaks can be a sign of a poorly performing column or suboptimal operating conditions.

  • Step 1: Check System Performance. Ensure your HPLC system is in good working order (e.g., pump seals, injector). Perform a standard column efficiency test.

  • Step 2: Decrease the Flow Rate. Lowering the flow rate can improve efficiency and resolution, although it will increase the analysis time.[12]

  • Step 3: Adjust Column Temperature. Temperature affects mobile phase viscosity and mass transfer kinetics.[13][14] Experiment with temperatures between 25°C and 40°C. Increasing the temperature generally decreases retention time but can sometimes improve peak shape and efficiency.[13][14] Conversely, for some applications like silver-ion HPLC, lower temperatures can paradoxically decrease retention and improve resolution.[15]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Question: My EpFA peaks are tailing significantly, which is affecting my ability to accurately quantify them. What is causing this and how can I fix it?

Answer:

Peak tailing is often a result of secondary interactions between the analyte and the stationary phase or issues with the sample solvent.

Probable Causes & Step-by-Step Solutions:

• Secondary Silanol Interactions: Free silanol groups on the silica backbone of the stationary phase can interact with the polar epoxide and carboxyl groups of your analytes, causing tailing.

  • Step 1: Use an End-Capped Column. Ensure you are using a high-quality, end-capped reversed-phase column. Modern, high-purity silica columns (Type B) minimize exposed silanols.[16]

  • Step 2: Adjust Mobile Phase pH. As mentioned previously, adding a small amount of acid (e.g., 0.1% formic acid) to the mobile phase will suppress the ionization of both the analyte's carboxylic acid group and the surface silanols, minimizing unwanted ionic interactions.[2][17]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Step 1: Dilute Your Sample. Perform a dilution series (e.g., 1:2, 1:5, 1:10) and inject again. If the peak shape improves with dilution, you were likely overloading the column.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion and broadening.

  • Step 1: Reconstitute in a Weaker Solvent. After sample preparation (e.g., solid-phase extraction), evaporate the solvent and reconstitute the sample in a solution that is as close as possible to, or weaker than, the initial mobile phase composition.[18][19] For a reversed-phase separation, this often means a higher percentage of water.

Issue 3: Low Detection Sensitivity or No Peaks Detected

Question: I'm injecting my extracted biological sample, but I'm not seeing any peaks for my target EpFAs, or the signal is too low. What should I check?

Answer:

Low sensitivity can be due to issues with the sample itself, the HPLC method, or the detector settings. When coupled with mass spectrometry (LC-MS), EpFAs can be detected with high sensitivity.[6]

Probable Causes & Step-by-Step Solutions:

• Inefficient Sample Preparation: EpFAs are often present at low concentrations in complex biological matrices, requiring efficient extraction and concentration.[20][21]

  • Step 1: Review Your Extraction Protocol. Ensure your solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method is validated for EpFAs. Check for analyte breakthrough during SPE loading or incomplete elution.

  • Step 2: Prevent Analyte Degradation. Epoxides can be susceptible to hydrolysis under acidic conditions. Minimize exposure to strong acids during sample workup. Ensure samples are stored at low temperatures (-80°C) and protected from light.

• Suboptimal Detection Method: The choice and settings of your detector are critical.

  • For Mass Spectrometry (MS) Detection: This is the preferred method for its sensitivity and specificity.[6][22]

    • Action: Operate in negative ion mode using electrospray ionization (ESI).[6][23] Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for maximum sensitivity and specificity.[6][22] Optimize source parameters (e.g., spray voltage, gas flows, temperature) by infusing a standard.

  • For UV Detection: EpFAs lack a strong chromophore, making UV detection challenging.

    • Action: Detection at low wavelengths (e.g., 205-210 nm) is possible but often lacks sensitivity and is prone to interference.[24]

    • Action: Consider derivatization to introduce a UV-absorbing tag.[25] For example, phenacyl esters can be prepared for detection at higher, more specific wavelengths.[24]

  • For Evaporative Light Scattering Detection (ELSD): This detector can be used but may lack the sensitivity required for trace analysis in biological samples.[4][5]

• Derivatization Issues (if applicable):

  • Step 1: Verify Reaction Completion. If you are using derivatization, ensure the reaction has gone to completion. Incomplete derivatization will result in a lower signal for the target derivative.

  • Step 2: Check for Derivatization of Epoxide Ring. Be cautious with derivatization reagents. For instance, strongly acidic conditions like those used for preparing methyl esters with boron trifluoride-methanol can open the epoxide ring, leading to loss of the target analyte.[25] Diazomethane is a milder reagent for methylating the carboxylic acid without affecting the epoxide.[25]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a separation method for EpFA regioisomers?

A great starting point is a high-quality reversed-phase C18 column (e.g., 2.1 or 4.6 mm ID, 100-150 mm length, sub-2 µm or 2.7 µm particle size for high efficiency) coupled with a simple binary gradient.[4][5] A typical mobile phase system would be:

• Mobile Phase A: Water with 0.1% Acetic Acid or 0.1% Formic Acid

• Mobile Phase B: Acetonitrile or Methanol with the same concentration of acid

A good starting gradient could be 50-95% B over 15-20 minutes. This initial run will indicate the general retention behavior of your isomers and can be optimized from there by adjusting the gradient slope and initial/final conditions.[2]

Q2: How do I separate the enantiomers of a specific EpFA?

Enantiomers require a chiral environment to be separated. This is achieved using a chiral stationary phase (CSP).[9]

• Column Selection: Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralpak AD, AD-RH), are widely used for separating hydroxylated and epoxidized fatty acid enantiomers.[8][10]

• Mobile Phase: Chiral separations are often performed in normal-phase (e.g., hexane/isopropanol) or reversed-phase modes, depending on the specific column. Refer to the column manufacturer's guidelines for recommended mobile phases.

• Workflow: It is common to first perform a non-chiral (achiral) separation to isolate the specific regioisomer of interest, followed by a second chiral separation to resolve its enantiomers.

Q3: Is derivatization necessary for EpFA analysis?

It depends on your detection method.

• For LC-MS: Derivatization is generally not required. Modern mass spectrometers are sensitive enough to detect native EpFAs in negative ion mode.[23] Avoiding derivatization simplifies the workflow and eliminates potential side reactions.[23]

• For HPLC-UV: Because EpFAs lack a strong chromophore, derivatization is often necessary to achieve adequate sensitivity. Reagents that add a phenyl or naphthyl group can significantly improve detection limits.[24] However, one must be careful that the derivatization conditions do not degrade the epoxide.[26]

Q4: How does temperature affect my separation of EpFA isomers?

Temperature is a powerful but sometimes overlooked parameter for optimizing selectivity.[13]

• Effect on Retention: Increasing temperature generally decreases the mobile phase viscosity, which lowers backpressure and shortens retention times.[13][14]

• Effect on Selectivity: Changes in temperature can alter the selectivity between closely eluting isomers. The retention of different compounds can change at different rates with temperature, potentially reversing elution order or improving resolution. It is worthwhile to screen a range of temperatures (e.g., 25°C, 35°C, 45°C) during method development.[13]

Data and Protocol Summaries

Table 1: Recommended Starting HPLC Conditions for EpFA Isomer Separation

Parameter	Recommendation for Regioisomer Separation	Recommendation for Enantiomer Separation	Rationale & Key Considerations
Column	Reversed-Phase C18 or Phenyl-Hexyl (e.g., 150 x 4.6 mm, 5 µm)	Chiral Stationary Phase (e.g., Chiralpak AD-RH)	C18 is a robust starting point. Phenyl-Hexyl offers alternative selectivity.[27] A CSP is essential for enantiomers.[9]
Mobile Phase A	Water + 0.1% Acetic Acid or Formic Acid	Per column manufacturer's guidelines (often Acetonitrile/Water or Hexane/Alcohol)	Acid suppresses ionization for better peak shape in RP-HPLC.[2] Chiral separations are highly column-dependent.
Mobile Phase B	Acetonitrile or Methanol + 0.1% Acid	Per column manufacturer's guidelines	Acetonitrile often provides sharper peaks, while methanol can offer different selectivity.[2][28]
Gradient Profile	Start with a broad screening gradient (e.g., 50% to 95% B in 20 min)	Often isocratic, but a shallow gradient may be used.	A screening gradient helps locate the analytes, then it can be flattened to improve resolution.[2][3]
Flow Rate	1.0 mL/min (for 4.6 mm ID)	0.5 - 1.0 mL/min	Adjust as needed to balance resolution and run time.[12]
Temperature	30 - 40 °C	20 - 30 °C	Temperature affects viscosity and selectivity; must be controlled for reproducibility.[13][14]
Detection	ESI-MS/MS (Negative Ion Mode)	ESI-MS/MS (Negative Ion Mode)	MS offers the best sensitivity and specificity for confirmation and quantification.[6]

Protocol: Sample Preparation from Plasma/Serum

This is a general protocol for extracting EpFAs from a biological matrix prior to LC-MS analysis.

• Internal Standard Spiking: To 100 µL of plasma, add an internal standard mixture (e.g., deuterated EpFA analogs like d11-14,15-EpETrE) to account for extraction variability.

• Hydrolysis (Optional): To measure total EpFAs (free and esterified), perform a gentle basic hydrolysis (e.g., with NaOH) to release them from complex lipids.

• Protein Precipitation & LLE: Add 3-4 volumes of a cold organic solvent (e.g., acetonitrile or methanol) to precipitate proteins. Vortex and centrifuge.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a mixed-mode or polymeric reversed-phase sorbent) according to the manufacturer's instructions.

  • Load the supernatant from the previous step.

  • Wash the cartridge with a weak solvent (e.g., water/methanol mixture) to remove polar interferences.

  • Elute the EpFAs with a stronger organic solvent (e.g., methanol or ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 50-100 µL) of a solvent compatible with the initial HPLC mobile phase (e.g., 50:50 methanol:water).[18]

Visual Diagrams

HPLC Troubleshooting Workflow

Caption: A decision tree for troubleshooting common HPLC separation issues.

General Workflow for EpFA Isomer Analysis

Caption: Standard workflow from sample preparation to data analysis.

References

• Sjövall, O., et al. (2006). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry.
• Christie, W.W. (2019).
• Adlof, R.O. (2007). Analysis of triacylglycerol and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: limitations of the methodology.
• Lin, Y., et al. (2020). Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. Talanta, 208, 120435.
• Sjövall, O., et al. (2006). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Gao, L., et al. (2013). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments, (78), e50684.
• Christie, W.W. (2020).
• Kandlakunta, B., & Kodavanti, P. R. (2007). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. Analytical and Bioanalytical Chemistry, 387(5), 1837-1844.
• Kandlakunta, B., & Kodavanti, P. R. (2007).
• Kühn, H., et al. (2005). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography.
• Mastelf Technologies. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf.
• Chrom Tech, Inc. (2025). How Does Column Temperature Affect HPLC Resolution?. Chrom Tech.
• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• Pharma Approach. (2025).
• Yang, L., et al. (2024). Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies. Analytical and Bioanalytical Chemistry, 416(9), 2371-2387.
• Agilent Technologies. (n.d.).
• Nacalai Tesque. (n.d.). Fatty Acid Analysis by HPLC. Nacalai Tesque.
• Buczynski, M.W., et al. (2013). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS.
• Christie, W.W. (2019). Fatty Acid Analysis by HPLC. AOCS Lipid Library.
• CHROMacademy. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• Blum, M., et al. (2019). Chiral lipidomics of monoepoxy and monohydroxy metabolites derived from long-chain polyunsaturated fatty acids. Journal of Lipid Research, 60(1), 135-148.
• Christie, W.W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library.
• Feussner, I., & Kühn, H. (2015). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. Methods in Molecular Biology, 1208, 85-95.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide. Sigma-Aldrich.
• Dolan, J.W. (2014). Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry.
• Agilent Technologies. (2007).
• Sigma-Aldrich. (n.d.). HPLC and UHPLC Column Selection Guide. Sigma-Aldrich.
• Waters Corporation. (n.d.). HPLC Separation Modes - Stationary Phase in HPLC.

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Technical Support Center: Overcoming Solubility Challenges with Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Introduction

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a bioactive lipid belonging to the family of epoxy fatty acid methyl esters (FAMEs). These molecules, derived from the oxidation of polyunsaturated fatty acids, are implicated in various physiological processes, including the regulation of inflammation and blood pressure.[1][2] Researchers often encounter significant challenges in achieving and maintaining the solubility of this lipophilic compound in aqueous buffers and cell culture media, which is critical for obtaining reliable and reproducible experimental results.

This guide provides a comprehensive framework for researchers to systematically overcome these solubility issues. It combines theoretical principles with practical, step-by-step protocols to ensure the successful preparation and use of this compound in a variety of experimental settings. While specific solubility data for this exact molecule is not extensively published, the principles outlined here are based on established methods for handling sparingly soluble lipids.[3][4]

Frequently Asked Questions (FAQs)

Q1: Why is my compound precipitating when I add it to my aqueous buffer or cell culture medium?

A1: This is the most common issue faced with lipophilic compounds like Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. Precipitation occurs when the concentration of the compound exceeds its solubility limit in the aqueous environment.[3] This is often due to:

• Direct Dilution: Adding the compound, especially if it's a neat oil or solid, directly into an aqueous solution is highly discouraged.

• Inadequate Stock Solution: The initial stock solution may not be concentrated enough in a suitable organic solvent, or the chosen solvent may not be miscible enough with the final aqueous system.

• High Final Concentration: The target concentration in your assay may be too high for the compound's aqueous solubility, which can be in the low micromolar or even nanomolar range.[3]

• Improper Mixing: Pipetting the organic stock directly into the buffer without vigorous and immediate mixing can create localized areas of high concentration, causing the compound to crash out of solution.[3]

Q2: What is the best organic solvent to use for my initial stock solution?

A2: The ideal solvent dissolves the compound effectively and is compatible with your downstream application. For most cell-based assays, Dimethyl Sulfoxide (DMSO) and Ethanol (EtOH) are the primary choices.[5][6]

• DMSO: An excellent, polar aprotic solvent that can dissolve many hydrophobic compounds.[7] However, it can be toxic to cells at concentrations typically above 0.5-1%.[6]

• Ethanol: A polar protic solvent that is often less cytotoxic than DMSO.[5] It is a preferred choice for many in vivo and in vitro systems.

• Other Solvents: Methanol (MeOH) and isopropanol (IPA) can also be used, but their effects on your specific experimental system should be validated.[8]

Q3: My solution appears cloudy or hazy after dilution. Is this precipitation?

A3: Yes, cloudiness or turbidity is a clear indicator of precipitation or the formation of micelles/aggregates. This suggests that the compound is not fully solubilized.[3] This can lead to inaccurate concentration measurements and unreliable experimental outcomes. Using techniques like sonication on the stock solution before dilution can sometimes help.[4]

Q4: Can I warm the solution to improve solubility?

A4: Gentle warming can be an effective strategy, particularly for dissolving the compound in the initial organic solvent. However, be cautious. The stability of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate at elevated temperatures should be considered, as prolonged heat can lead to degradation. For aqueous solutions, pre-warming the buffer to the experimental temperature (e.g., 37°C) before adding the stock solution can be beneficial.[3]

Q5: How should I store my stock solution?

A5: Stock solutions of lipid compounds should be stored at -20°C or lower in a tightly sealed vial to prevent solvent evaporation and degradation.[3] It is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles, which can compromise the compound's integrity.

In-Depth Troubleshooting Guide

The Critical Role of the Stock Solution

The foundation of a successful experiment with a sparingly soluble compound is a well-prepared, high-concentration stock solution in an appropriate organic solvent.

• Causality: Creating a concentrated stock allows for a large dilution factor when preparing the final working solution. This ensures that the final concentration of the organic solvent in the aqueous medium is kept to a minimum (typically <1%, and ideally <0.1%), thereby reducing solvent-induced artifacts or cytotoxicity.[5]

• Best Practices:

  • Start by attempting to dissolve the compound in a high-purity, anhydrous organic solvent like DMSO or ethanol to a concentration of 1-10 mM.

  • If the compound does not readily dissolve at room temperature, gentle warming (37-50°C) or bath sonication for 5-10 minutes can be employed.[3][4]

  • Visually inspect the solution against a light source to ensure it is completely clear and free of any particulate matter before proceeding.

Systematic Solvent Selection

If solubility issues persist, a systematic approach to solvent selection is necessary. The choice of solvent can significantly impact the final particle size and stability of the compound in the aqueous phase.[8]

Solvent	Polarity (Dielectric Constant)	Common Use in Bio-assays	Key Considerations
DMSO	47.2	High	Excellent solubilizing power for hydrophobic compounds.[7] Potential for cell toxicity at >0.5-1%.[6]
Ethanol	24.6	High	Generally less toxic than DMSO.[5] Good for in vivo and in vitro use.
Methanol	32.7	Moderate	Can be more toxic than ethanol. Often used in analytical chemistry.[8]
Isopropanol	19.9	Moderate	Less polar than ethanol; may offer different solubility characteristics.[8]

• Expert Insight: The "like dissolves like" principle is a useful starting point. However, for amphipathic molecules, the interplay of polar and non-polar regions can be complex. Sometimes a mixture of solvents can be effective. For instance, a combination of a highly effective solubilizer like DMSO with a less toxic solvent like ethanol can be optimized.

The Art of Dilution: Preventing Precipitation

The method of dilution from the organic stock into the aqueous buffer is as critical as the choice of solvent. Abrupt changes in solvent polarity can cause the compound to precipitate instantly.

• Mechanism: When a concentrated organic stock is added to an aqueous buffer, the solvent environment rapidly shifts from non-polar to polar. If the lipid molecules cannot disperse quickly enough, they will aggregate and precipitate.

• Validated Technique (Rapid Dilution):

  • Pre-warm your aqueous buffer or cell culture medium to the final experimental temperature.

  • While vigorously vortexing or stirring the aqueous solution, rapidly inject the required volume of the organic stock solution directly into the vortex.[3]

  • Continue vortexing for an additional 10-15 seconds to ensure thorough mixing.

  • This method promotes the rapid dispersion of the lipid molecules, minimizing the formation of aggregates.

Visualized Workflows and Protocols

Diagram 1: Decision-Making Workflow for Solvent Selection

Caption: A decision tree for selecting a suitable solvent system.

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol details the steps for preparing a primary stock solution, which is the most critical phase for ensuring solubility.

Materials:

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (assume MW: 326.47 g/mol )

• Anhydrous, high-purity DMSO or 200-proof Ethanol

• Glass vial with a PTFE-lined cap

• Calibrated micropipettes

• Analytical balance

• Bath sonicator

Procedure:

• Weigh the Compound: Accurately weigh out 1 mg of the compound into a clean glass vial.

  • Calculation: To make a 10 mM solution from 1 mg: Volume (µL) = (Mass (mg) / MW ( g/mol )) * 1000 = (1 / 326.47) * 1000 = 3.06 µL. This is too small to measure accurately. Therefore, we will add a precise volume of solvent.

  • Revised Calculation: We will add 306.3 µL of solvent to 1 mg of compound to yield a 10 mM stock solution. (1 mg / 326.47 g/mol ) / 0.3063 L = 0.01 M = 10 mM.

• Add Solvent: Carefully add 306.3 µL of your chosen solvent (DMSO or Ethanol) to the vial.

• Initial Dissolution: Cap the vial tightly and vortex for 30-60 seconds at room temperature.

• Visual Inspection: Check for complete dissolution. If any solid particles or oil residue remains, proceed to the next step.

• Assisted Dissolution: Place the vial in a bath sonicator for 5-10 minutes, or until the solution becomes completely clear.[3] Gentle warming in a 37°C water bath can also be used.

• Final Confirmation: Once the solution is perfectly clear, it is ready for use or storage.

• Storage: Store at -20°C in small, single-use aliquots.

Diagram 2: Experimental Workflow for Preparing Working Solutions

Caption: Step-by-step workflow for diluting the organic stock into an aqueous medium.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Preventing Precipitation of NBD-Labeled Lipids in Aqueous Solutions. BenchChem.

• Lungu-Mitea, S. (2021). Answer to "How to dissolve a lipophilic compund in media?". ResearchGate. Available from: [Link]

• Zhang, X., et al. (2024). Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. STAR Protocols. Available from: [Link]

• Xiong, Z., et al. (2021). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. Chemical Science. Available from: [Link]

• Lehto, T., et al. (2022). Choosing an Optimal Solvent Is Crucial for Obtaining Cell-Penetrating Peptide Nanoparticles with Desired Properties and High Activity in Nucleic Acid Delivery. Pharmaceutics. Available from: [Link]

• YMC. (n.d.). HPLC Troubleshooting Guide. YMC. Available from: [Link]

• Hancock, M., et al. (2022). The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics. Pharmaceutics. Available from: [Link]

• Holm, C., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. MethodsX. Available from: [Link]

• Auvergne, A., et al. (2020). Fully Biobased Epoxy Resins from Fatty Acids and Lignin. Polymers. Available from: [Link]

• Biotage. (2023). How to prevent compound precipitation during flash column chromatography. Biotage. Available from: [Link]

• Various Authors. (2014). What is the best way to carry out preparation of a cholesterol solution?. ResearchGate. Available from: [Link]

• BOKU. (n.d.). Extraction of lipophilic compounds. Core Facility Analysis of Lignocellulosics. Available from: [Link]

• Yang, M., et al. (2020). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science. Available from: [Link]

• Tariq, R., et al. (2026). Ionic Liquids in Pharmaceuticals: A Scoping Review of Formulation Strategies. ACS Omega. Available from: [Link]

• Sirish, P., et al. (2019). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. The Journal of Lipid Research. Available from: [Link]

• Falck, J.R., et al. (2015). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Wikipedia. Available from: [Link]

Sources

• 1. The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]

Epoxy Lipid Analysis: Technical Support &amp; Troubleshooting Guide

Welcome to the technical support center for the analysis of epoxy lipids. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the experimental analysis of these reactive signaling molecules. Epoxy lipids, including epoxyeicosatrienoic acids (EETs) and other epoxy fatty acids (EpFAs), are notoriously challenging to analyze due to their low abundance, inherent instability, and the complexity of biological matrices.[1][2] This resource provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and optimize your analytical workflows.

Section 1: Sample Handling and Storage - The First Line of Defense

The stability of epoxy lipids is a critical factor that can significantly impact the accuracy and reproducibility of your results.[3][4] Improper handling and storage can lead to degradation through hydrolysis and oxidation, resulting in the underestimation of their concentrations.[3]

Frequently Asked Questions (FAQs)

Q1: My epoxy lipid concentrations are consistently lower than expected. What could be the cause?

A1: This is a common issue often rooted in sample handling and storage. Epoxy lipids are susceptible to hydrolysis to their corresponding diols by epoxide hydrolases (EHs) and to non-enzymatic degradation.[5][6] Additionally, their double bonds are prone to oxidation.[3][4]

Troubleshooting Steps:

• Immediate Enzyme Inactivation: Are you immediately quenching enzymatic activity upon sample collection? For tissues, flash-freezing in liquid nitrogen is crucial. For biofluids like plasma, immediate acidification or the addition of an epoxide hydrolase inhibitor is recommended.

• Storage Conditions: How are your samples and extracts being stored? Epoxy lipids should be stored at -80°C under an inert atmosphere (argon or nitrogen) to minimize oxidation.[7] Avoid repeated freeze-thaw cycles.

• Solvent Purity: Are you using high-purity solvents? Impurities in solvents can catalyze degradation.[8] For instance, chloroform can contain phosgene, which can react with your analytes.[8]

• Antioxidant Addition: Consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent to prevent oxidation during sample processing.[9]

Q2: I'm observing high levels of diols in my samples, even with fresh samples. Why is this happening?

A2: The presence of high diol concentrations relative to their parent epoxides is a strong indicator of epoxide hydrolysis. This can occur both in vivo and ex vivo during sample handling.[5][6]

Troubleshooting Steps:

• Review Sample Collection: Ensure that sample collection is rapid and that tissues are immediately processed or flash-frozen. For blood samples, use appropriate collection tubes containing anticoagulants and process them promptly to separate plasma or serum.

• Use of Epoxide Hydrolase Inhibitors: Incorporate a soluble epoxide hydrolase (sEH) inhibitor, such as trans-4-[4-(3-adamantan-1-yl-ureido)-cyclohexyloxy]-benzoic acid (t-AUCB), during sample homogenization and extraction to prevent enzymatic hydrolysis.

• pH Control: Maintain a slightly acidic pH during extraction, as alkaline conditions can promote non-enzymatic hydrolysis of the epoxide ring.

Workflow for Optimal Sample Preservation

Caption: Workflow for sample handling and storage to ensure epoxy lipid stability.

Section 2: Extraction and Purification - Isolating Your Analytes of Interest

The extraction of epoxy lipids from complex biological matrices is a critical step that dictates the cleanliness of your sample and the overall sensitivity of your analysis.[1][10] Solid-phase extraction (SPE) is a commonly used technique, but it can be a source of significant analyte loss if not optimized.[11][12]

Frequently Asked Questions (FAQs)

Q3: My recovery of epoxy lipids after solid-phase extraction (SPE) is poor and inconsistent. What can I do to improve it?

A3: Poor recovery from SPE is a frequent challenge. Several factors can contribute to this, including the choice of sorbent, elution solvents, and the sample load.

Troubleshooting Steps:

• Sorbent Selection: Are you using the appropriate SPE sorbent? For general lipid extraction, a C18 reversed-phase sorbent is a good starting point. However, for class separation, aminopropyl-bonded silica can be effective for isolating different lipid classes.[12][13]

• Column Conditioning and Equilibration: Ensure the SPE cartridge is properly conditioned and equilibrated. Inadequate conditioning can lead to poor retention and breakthrough of your analytes.

• Sample Loading: Avoid overloading the SPE column. Overloading can lead to analyte breakthrough during the loading and washing steps. A general guideline is to load no more than 1-5% of the sorbent's total binding capacity.

• Elution Solvent Optimization: The elution solvent must be strong enough to desorb your epoxy lipids from the sorbent. A common issue is using a solvent that is too weak, leaving your analytes on the column. Experiment with different solvent mixtures and polarities. For C18 cartridges, a final elution with a non-polar solvent like ethyl acetate or methyl formate is often necessary.

• Drying Step: Ensure the elution solvent is completely evaporated before reconstitution. However, avoid harsh drying conditions (high temperature, prolonged nitrogen stream) as this can lead to oxidation.

Protocol: Solid-Phase Extraction for Epoxy Lipids from Plasma

• Sample Preparation: To 1 mL of plasma, add an internal standard mix and 3 mL of methanol containing an antioxidant (e.g., 0.01% BHT). Vortex thoroughly and centrifuge to precipitate proteins.

• SPE Column Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) with 5 mL of methanol, followed by 5 mL of water.

• Sample Loading: Load the supernatant from step 1 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water, followed by 5 mL of 15% methanol in water to remove polar interferences.

• Elution: Elute the epoxy lipids with 5 mL of methanol, followed by 5 mL of ethyl acetate.

• Drying and Reconstitution: Evaporate the combined eluates to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Section 3: Derivatization - Enhancing Detection and Structural Elucidation

For certain analytical platforms, especially GC-MS, and to improve sensitivity in LC-MS, derivatization is often necessary.[2][14] However, the derivatization process itself can introduce artifacts and variability.

Frequently Asked Questions (FAQs)

Q4: I am considering derivatization to improve the sensitivity of my LC-MS analysis. What are the potential pitfalls?

A4: Derivatization can significantly enhance ionization efficiency, but it's not without its challenges.[14]

Potential Pitfalls:

• Incomplete Reactions: The derivatization reaction may not go to completion, leading to a mixture of derivatized and underivatized analytes and inaccurate quantification.

• Byproduct Formation: The reaction can produce unwanted byproducts that may interfere with your analysis.

• Analyte Degradation: The reaction conditions (e.g., high temperature, harsh reagents) can degrade the epoxy lipids.

• Introduction of Contaminants: Derivatization reagents can be a source of contamination.

Q5: When performing chemical epoxidation for double bond localization, I see multiple products. How do I interpret this?

A5: Chemical epoxidation, for example using m-CPBA, is a powerful technique for determining the position of double bonds in fatty acids.[15] However, for polyunsaturated fatty acids, the reaction can yield a mixture of mono-, di-, and tri-epoxides.[15]

Interpretation and Optimization:

• Controlled Reaction Conditions: Carefully control the stoichiometry of the epoxidizing agent to favor the formation of mono-epoxides, which are often easier to analyze by tandem mass spectrometry.

• Chromatographic Separation: Utilize a robust chromatographic method to separate the different epoxidation products.

• Tandem Mass Spectrometry (MS/MS): The fragmentation of the epoxidized lipids in the mass spectrometer will yield diagnostic ions that reveal the original position of the double bond.[15]

Section 4: LC-MS/MS Analysis - The Gold Standard and Its Challenges

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of epoxy lipids due to its high sensitivity and specificity.[2][16] However, achieving reliable and reproducible results requires careful optimization of both the chromatography and the mass spectrometry parameters.

Frequently Asked Questions (FAQs)

Q6: I'm experiencing poor peak shape (tailing or fronting) for my epoxy lipids in my LC-MS analysis. What are the likely causes?

A6: Poor peak shape can compromise both quantification and resolution.[17][18]

Troubleshooting Peak Tailing:

• Secondary Interactions: Acidic epoxy lipids can interact with residual silanol groups on the silica-based column. Try adding a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress this interaction.

• Column Contamination: The column frit or the head of the column may be contaminated. Try flushing the column or, if necessary, replacing it.

• Extra-column Volume: Excessive tubing length or poorly made connections can contribute to peak broadening and tailing.[17]

Troubleshooting Peak Fronting:

• Sample Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.

• Injection Solvent: If the injection solvent is significantly stronger than the initial mobile phase, it can cause peak distortion.[17] Ideally, the sample should be dissolved in the initial mobile phase.

Q7: My signal intensity for epoxy lipids is low and variable. How can I improve sensitivity and reproducibility?

A7: Low and variable signal intensity is a common frustration.

Troubleshooting Low Sensitivity:

• Ionization Efficiency: Epoxy lipids can have poor ionization efficiency in electrospray ionization (ESI). Consider using atmospheric pressure chemical ionization (APCI) or derivatization to a more readily ionizable species.

• MS Parameter Optimization: Ensure that the mass spectrometer parameters (e.g., spray voltage, gas flows, collision energy) are optimized for your specific analytes.

• Mobile Phase Additives: The choice of mobile phase additive can significantly impact ionization. Experiment with different additives like ammonium acetate or ammonium formate.

Data Summary: Common LC-MS/MS Parameters for Epoxy Lipid Analysis

Parameter	Typical Setting	Rationale
Ionization Mode	Negative ESI	The carboxylic acid group of epoxy fatty acids is readily deprotonated.
Mobile Phase A	Water + 0.1% Formic Acid	Acid modifier to improve peak shape and ionization.
Mobile Phase B	Acetonitrile/Methanol + 0.1% Formic Acid	Organic solvent for elution from a reversed-phase column.
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation of lipids.
Detection Mode	Multiple Reaction Monitoring (MRM)	Highly specific and sensitive for targeted quantification.[16]

References

• MetwareBio. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism. Available at: [Link]

• Kodali, D. R. (2014). Quantification of eicosanoids and their metabolites in biological matrices: a review. Journal of Chromatography B, 964, 1-13. Available at: [Link]

• Pasilis, S. P., & Kelleher, N. L. (2020). Photochemical epoxidation for the mass spectrometric elucidation of lipid structures. ChemRxiv. Available at: [Link]

• Ma, X., et al. (2019). Deep Lipidomics and Molecular Imaging of Unsaturated Lipid Isomers: A Universal Strategy Initiated by mCPBA Epoxidation. bioRxiv. Available at: [Link]

• Murphy, R. C. (2009). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Prostaglandins & other lipid mediators, 88(3-4), 131-137. Available at: [Link]

• American Chemical Society. (2023). Analytical Challenges and Recent Advances in Mass Spectrometry Based Lipidomics. Journal of the American Society for Mass Spectrometry, 34(1), 75-81. Available at: [Link]

• MDPI. (2022). Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. International Journal of Molecular Sciences, 23(15), 8267. Available at: [Link]

• American Chemical Society. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(25), 9675-9686. Available at: [Link]

• UltraClear Epoxy. Proper storage, shelf life, and preventing "yellowing". Available at: [Link]

• CHILL EPOXY. (2023). Epoxy Storage Temperature. Available at: [Link]

• Porter, N. A. (2023). Epoxides: an underestimated lipid oxidation product. Lipids, 58(6), 499-510. Available at: [Link]

• Astro Chemical Company, Inc. Shelf-Life & Storage Conditions. Available at: [Link]

• ResearchGate. (2022). Enabling High Structural Specificity to Lipidomics by Coupling Photochemical Derivatization with Tandem Mass Spectrometry. Available at: [Link]

• Jamestown Distributors. (2022). What are the best conditions for storing epoxy? Available at: [Link]

• Yoshinaga, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(4), 467-474. Available at: [Link]

• Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A, 1081(2), 167-174. Available at: [Link]

• Li, Y., et al. (2023). Chemical derivatization strategy for mass spectrometry-based lipidomics. Mass Spectrometry Reviews, 42(1), 432-452. Available at: [Link]

• ResearchGate. (2015). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Available at: [Link]

• The Marine Lipids Lab. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Available at: [Link]

• ResearchGate. (2023). Epoxides: an underestimated lipid oxidation product. Available at: [Link]

• ResearchGate. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Available at: [Link]

• ResearchGate. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Available at: [Link]

• Kuhl Research Group. Design and Processing of Functionalized Epoxy Thin Films for Black Lipid Membrane Support and Testing. Available at: [Link]

• National Institutes of Health. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Available at: [Link]

• MDPI. (2021). Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. International Journal of Molecular Sciences, 22(9), 4945. Available at: [Link]

• National Institutes of Health. (2014). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Available at: [Link]

• Springer. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids, 55, 341–357. Available at: [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Available at: [Link]

• National Institutes of Health. (2021). Advances in Lipid Extraction Methods—A Review. Available at: [Link]

• BOC Sciences. (2023). How to Analyze Lipids in Food — Beginner's Lab Guide for Accurate Lipid Profiling. Available at: [Link]

• SCIEX. (2023). Pro Tips for Maintenance and Troubleshooting (LC-MS/MS 101). Available at: [Link]

• Chromatography Online. (2023). LC Troubleshooting. Available at: [Link]

• Lipid Maps. (2018). Solvent Challenges Associated with the Storing and Extraction of Lipids. Available at: [Link]

• ResearchGate. (2009). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Available at: [Link]

• AOCS. (2019). Solid-phase extraction columns in the analysis of lipids. Available at: [Link]

• National Center for Biotechnology Information. (2012). Role of epoxide hydrolases in lipid metabolism. Available at: [Link]

• National Institutes of Health. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Available at: [Link]

• Frontiers. (2015). Lipid Extraction Methods from Microalgae: A Comprehensive Review. Available at: [Link]

• PubMed. (1993). Separation of lipid classes by solid phase extraction. Available at: [Link]

• MDPI. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(21), 3731. Available at: [Link]

• PubMed. (2014). Lipid mediators generated by the cytochrome P450-Epoxide hydrolase pathway. Available at: [Link]

Sources

• 1. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
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• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues [mdpi.com]
• 6. Role of epoxide hydrolases in lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. youtube.com [youtube.com]

Technical Support Center: Quantification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate in Tissues

Answering the user's request.

Welcome to the technical support guide for the quantitative analysis of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols designed for researchers, scientists, and drug development professionals. Our approach is grounded in established lipidomic methodologies to ensure accuracy, precision, and reproducibility in your tissue-based analyses.

The quantification of specific oxidized fatty acids like Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate presents unique challenges due to its low endogenous abundance, potential for isomeric interferences, and susceptibility to degradation during sample preparation. This guide is structured to address these challenges head-on, providing not just steps, but the scientific reasoning behind them.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental hurdles in a question-and-answer format.

Question: I'm experiencing low recovery of my analyte after the extraction process. What are the likely causes and how can I improve it?

Answer: Low recovery is a frequent issue stemming from several stages of sample preparation. Let's break down the primary culprits and their solutions:

• Inefficient Tissue Homogenization: The lipid analyte must be fully released from the tissue matrix. Incomplete homogenization is a major source of analyte loss.[1]

  • Cause: Insufficient mechanical disruption or use of suboptimal homogenization methods for the specific tissue type (e.g., fibrous vs. soft tissue).

  • Solution: Ensure the tissue is flash-frozen in liquid nitrogen immediately after collection and kept at -80°C to prevent enzymatic degradation. Use a bead-beating homogenizer with stainless steel or ceramic beads in an ice-cold solvent like methanol for robust and rapid disruption.[2] This method is generally more effective than manual grinding for achieving a consistent homogenate.

• Suboptimal Lipid Extraction: The choice of extraction solvent system is critical for selectively and efficiently partitioning lipids.

  • Cause: Using a single-solvent system or an inappropriate biphasic system can lead to poor extraction of moderately polar lipids like your target analyte.

  • Solution: We recommend a biphasic extraction method using methyl tert-butyl ether (MTBE), methanol, and water.[2][3] This method provides excellent recovery for a broad range of lipid classes and results in a cleaner lipid phase compared to traditional Folch or Bligh-Dyer methods, which can sometimes carry over more non-lipid contaminants.[4] The protocol involves a sequential addition of solvents to the tissue homogenate to induce phase separation, with the target analyte partitioning into the upper MTBE layer.

• Analyte Adsorption: The analyte can adsorb to plasticware or glassware, especially at low concentrations.

  • Solution: Use polypropylene tubes and pipette tips wherever possible. If glassware is necessary, ensure it is silanized to minimize active sites for adsorption.

• Inclusion of an Internal Standard: Without a proper internal standard, it's difficult to distinguish between actual low concentration and experimental loss.

  • Solution: The gold standard is a stable isotope-labeled version of the analyte (e.g., ¹³C or D-labeled). If unavailable, a closely related epoxy fatty acid that is not endogenously present in the sample can be used.[5][6] The internal standard should be added at the very beginning of the workflow—to the homogenization buffer—to account for losses at every step.

Question: My chromatograms show significant peak tailing and poor peak shape for the analyte. What's causing this?

Answer: Poor chromatography compromises both identification and quantification. The issue usually lies within the LC system or method.

• Column Contamination or Degradation:

  • Cause: Accumulation of phospholipids or other matrix components on the column can degrade performance. The stationary phase can also degrade over time, especially at extreme pH.

  • Solution: Implement a solid-phase extraction (SPE) cleanup step after lipid extraction to remove highly abundant interfering lipids like phospholipids.[7][8][9] A silica-based SPE cartridge can effectively separate your methyl ester analyte from more polar and non-polar interferences. Additionally, always use a guard column and perform regular column washes.

• Inappropriate Mobile Phase:

  • Cause: The mobile phase composition, including pH and additives, directly impacts peak shape. The hydroxyl group on your analyte can interact with residual silanols on the column, causing tailing.

  • Solution: Use a C18 reversed-phase column specifically designed for lipidomics, which often has advanced end-capping. The mobile phase should consist of high-purity solvents (LC-MS grade) like water and methanol or acetonitrile.[10][11] Adding a small amount of a weak acid, such as 0.1% acetic acid or formic acid, to the mobile phase can suppress the ionization of free silanols on the column and improve the peak shape of your analyte.[11]

• Secondary Interactions in the Flow Path:

  • Cause: The analyte can interact with stainless steel components in the LC system (a phenomenon known as metal chelation).

  • Solution: If possible, use an LC system with PEEK or other bio-inert tubing and components to minimize these interactions.

Frequently Asked Questions (FAQs)

Q1: Do I need to derivatize my analyte before LC-MS/MS analysis?

A1: Not necessarily. Your analyte is already a methyl ester, which is suitable for GC analysis. For LC-MS/MS, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate can be ionized directly. It can be detected in positive ion mode as [M+H]⁺ or [M+Na]⁺ adducts, or in negative ion mode as [M-H]⁻. However, derivatization can be employed to enhance ionization efficiency if sensitivity is a limiting factor.[12] For instance, derivatizing the hydroxyl group could be explored, but it adds complexity and potential for sample loss. We recommend first optimizing the analysis without derivatization.

Q2: What are the best practices for sample collection and storage to ensure the stability of this epoxy fatty acid?

A2: Epoxy fatty acids are susceptible to degradation through hydrolysis of the epoxide ring. To maintain sample integrity:

• Rapid Freezing: Tissues must be excised and immediately flash-frozen in liquid nitrogen.[1]

• Storage: Store all samples at -80°C. Avoid repeated freeze-thaw cycles.

• Antioxidants: During homogenization, include an antioxidant like butylated hydroxytoluene (BHT) in the solvent to prevent auto-oxidation of any remaining unsaturated lipids, which could artificially generate interfering species.

Q3: How do I set up the MS/MS parameters for quantification?

A3: You will use the Multiple Reaction Monitoring (MRM) mode for its high selectivity and sensitivity.

• Parent Ion Selection: First, determine the mass of the most abundant precursor ion in full scan mode. For your analyte (MW: 326.47), this will likely be the [M+H]⁺ ion at m/z 327.5.

• Fragmentation (MS/MS): Fragment the precursor ion using collision-induced dissociation (CID). The epoxide and hydroxyl groups are key fragmentation points.

• Product Ion Selection: Identify 2-3 specific and abundant product ions. These will be unique fragments of your analyte. The transition from the precursor ion to these product ions constitutes your MRM transitions for quantification (quantifier) and confirmation (qualifier).

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Generally provides good sensitivity for this class of compounds.
Precursor Ion (Q1)	m/z 327.5 ([M+H]⁺)	Based on the molecular weight of the analyte (C19H34O4).[13]
Product Ions (Q3)	Hypothetical e.g., fragments from water loss, cleavage near epoxide.	Must be determined empirically by infusing a pure standard.
Collision Energy	Optimize for max signal	Varies by instrument; requires tuning with a standard.
Dwell Time	50-100 ms	Balances sensitivity with the number of data points across the peak.

Validated Experimental Protocols

This section provides a detailed, step-by-step workflow for the quantification of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Overall Quantification Workflow

The entire process, from sample preparation to data analysis, is a multi-stage procedure requiring careful execution at each step to ensure data integrity.

Caption: High-level workflow for tissue analysis.

Protocol 1: Tissue Homogenization and Lipid Extraction

This protocol is adapted from the method described for metabolomics and lipidomics sample preparation.[2]

• Preparation: Weigh approximately 20-30 mg of frozen tissue in a pre-chilled 2 mL polypropylene bead-beating tube containing two 5 mm stainless steel beads.

• Homogenization: Add 500 µL of ice-cold methanol containing your internal standard and 0.1% BHT. Immediately homogenize using a bead beater (e.g., 2 cycles of 45 seconds at 4°C).

• Extraction - Step 1: Transfer 300 µL of the homogenate to a new 2 mL tube. Add 1 mL of MTBE.

• Extraction - Step 2: Vortex vigorously for 1 minute, then agitate on a shaker at 4°C for 30 minutes.

• Phase Separation: Add 250 µL of LC-MS grade water. Vortex for 1 minute and then centrifuge at 14,000 x g for 5 minutes at 20°C.

• Collection: Three layers will form: an upper organic (MTBE) layer containing lipids, a lower aqueous layer, and a protein pellet. Carefully collect the upper organic phase (~700 µL) into a new tube.

• Drying and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the lipid extract in 100 µL of methanol/water (1:1, v/v) or your initial mobile phase conditions for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This optional step is recommended for tissues with high lipid content (e.g., brain, adipose).

Caption: Steps for silica-based SPE cleanup.

• Preparation: Reconstitute the dried lipid extract from Protocol 1 in a small volume of hexane.

• Cartridge Setup: Use a 1 g silica SPE cartridge.

• Conditioning & Equilibration: Condition the cartridge with 5 mL of hexane, followed by 5 mL of hexane/diethyl ether (98:2, v/v). Do not let the cartridge run dry.

• Loading: Load the sample onto the cartridge.

• Washing: Wash the cartridge with 15 mL of hexane/diethyl ether (98:2, v/v) to remove non-polar lipids like triglycerides.[7]

• Elution: Elute your target analyte, the methyl ester, using 15 mL of hexane/diethyl ether (80:20, v/v).[7]

• Final Step: Evaporate the eluate to dryness and reconstitute as described in Protocol 1.

References

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. (n.d.). J-Stage. Retrieved January 3, 2026, from [Link]

• Xia, W., & Ismail, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 29-37. [Link]

• Bermúdez, L., et al. (2016). Quantitative determination of epoxy stearic acids derived from oxidized frying oil based on solid-phase extraction and gas chromatography. Food Chemistry, 212, 53-59. [Link]

• Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids, 37(9), 917-24. [Link]

• Wang, Y., et al. (2019). Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. Analytica Chimica Acta, 1085, 93-101. [Link]

• Sjögren, I., et al. (2004). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A, 1052(1-2), 147-154. [Link]

• Xia, W., & Ismail, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. ResearchGate. [Link]

• Lescaille, G. (2021). Metabolomics and Lipidomics Sample Preparation. protocols.io. [https://www.protocols.io/view/metabolomics-and-lipidomics-sample-preparation-b qayivt6]([Link] qayivt6)

• McDougall, M., et al. (2017). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Molecules, 22(10), 1633. [Link]

• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. Biocompare. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (2016). PMC. [Link]

• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. (2021). PMC. [Link]

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (2019). MDPI. [Link]

• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. (2021). PMC. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (2022). MDPI. [Link]

• Solid-phase extraction of long-chain fatty acids from aqueous solution. (2013). Separation and Purification Technology, 106, 1-7. [Link]

• A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards. (2022). MDPI. [Link]

• Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. (2023). MDPI. [Link]

• Quantitative Analysis and Structural Elucidation of Fatty Acids by Isobaric Multiplex Labeling Reagents for Carbonyl-Containing Compound (SUGAR) Tags and m-CPBA Epoxidation. (2023). PMC. [Link]

Sources

• 1. biocompare.com [biocompare.com]
• 2. Metabolomics and Lipidomics Sample Preparation [protocols.io]
• 3. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. larodan.com [larodan.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the Structural Validation of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate by NMR Spectroscopy

For researchers, scientists, and drug development professionals engaged in the study of lipid mediators and related signaling pathways, the unambiguous structural confirmation of bioactive molecules is paramount. This guide provides an in-depth technical comparison for the validation of the structure of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a significant oxylipin, with a primary focus on Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the expected spectral features, the application of advanced 2D NMR techniques for complete structural elucidation, and a comparative analysis with alternative analytical methods.

Introduction to Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a methylated derivative of a naturally occurring oxylipin derived from the enzymatic oxidation of linoleic acid.[1] These molecules are implicated in various physiological and pathological processes, making their precise identification and characterization critical for advancing research in areas such as inflammation, immunology, and cardiovascular disease. The molecule possesses several key structural features that can be interrogated by NMR: a methyl ester, an epoxide ring, a hydroxyl group, and a trans double bond, along with a long aliphatic chain. The specific stereochemistry at C9, C10, and C13 is a crucial aspect of its biological activity and requires careful spectroscopic analysis.

Structural Validation by NMR Spectroscopy: A Step-by-Step Approach

NMR spectroscopy stands as the most powerful tool for the de novo structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms within a molecule.

Expected ¹H NMR Spectral Characteristics

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Expected Coupling Constant (J, Hz)	Comments
H-11, H-12	~5.4-6.0	dd, m	J ≈ 15 (trans)	Olefinic protons, trans coupling is characteristic.
-OCH₃	~3.65	s	-	Singlet for the methyl ester protons.
H-13	~3.9-4.2	m	-	Proton attached to the carbon bearing the hydroxyl group.
H-9, H-10	~2.8-3.1	m	-	Protons of the epoxide ring. Their chemical shifts are influenced by the trans stereochemistry.
H-2	~2.3	t	J ≈ 7.5	Protons alpha to the carbonyl group of the methyl ester.
Aliphatic Chain (-CH₂-)	~1.2-1.6	m	-	Complex multiplet for the long methylene chain.
Terminal -CH₃	~0.9	t	J ≈ 7	Terminal methyl group of the fatty acid chain.

Disclaimer: These are predicted values based on analogous structures and general principles. Actual experimental values may vary depending on the solvent and other experimental conditions.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, MeOD) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire the spectrum on a high-field NMR spectrometer (≥400 MHz) to achieve optimal signal dispersion.

• Acquisition Parameters:

  • Use a standard single-pulse experiment.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Confirming Connectivity with 2D NMR: COSY and HMBC

To definitively assign the proton signals and establish the carbon skeleton, two-dimensional (2D) NMR experiments are indispensable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) correlations between adjacent protons (typically through 2-3 bonds). It is crucial for tracing the connectivity of the aliphatic chain and the spin systems of the functionalized regions.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH). It is instrumental in connecting different spin systems and confirming the positions of the methyl ester, epoxide, and hydroxyl groups.

Caption: Workflow for 2D NMR based structural elucidation.

Determining Stereochemistry with NOESY/ROESY

The relative stereochemistry of the epoxide and the hydroxyl group can be investigated using Nuclear Overhauser Effect (NOE) experiments, such as NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy). These experiments detect through-space interactions between protons that are in close proximity. For instance, NOE correlations between H-9 and H-10 with adjacent protons can help to confirm their relative orientation.

Comparison with Alternative Analytical Methods

While NMR is the gold standard for structural elucidation, other techniques provide complementary and confirmatory data.

Table 2: Comparison of Analytical Methods for the Validation of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Method	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed structural information (connectivity, stereochemistry), quantification.	Unambiguous structure determination, non-destructive.	Lower sensitivity compared to MS, requires higher sample amounts.
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation pattern.	High sensitivity, suitable for complex mixtures (LC-MS).	Does not provide detailed stereochemical information.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., -OH, C=O, C-O-C).	Fast and simple for functional group identification.	Provides limited information on the overall structure and no stereochemistry.
Chiral Chromatography	Separation of enantiomers and diastereomers.	Essential for determining enantiomeric purity and separating stereoisomers.[2]	Requires specific chiral stationary phases, does not provide structural information.

Conclusion

The structural validation of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a multi-faceted process that relies heavily on the power of NMR spectroscopy. A combination of 1D ¹H and ¹³C NMR, along with 2D techniques like COSY, HSQC, HMBC, and NOESY, allows for the complete and unambiguous assignment of its structure, including its critical stereochemistry. While other analytical methods such as mass spectrometry and chiral chromatography provide valuable complementary information regarding molecular weight and enantiomeric purity, NMR remains the cornerstone for definitive structural elucidation in solution. By following the systematic approach outlined in this guide, researchers can confidently validate the structure of this and similar bioactive lipids, ensuring the integrity and reliability of their scientific findings.

References

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC - NIH. (n.d.). Retrieved from [Link]

• Diagnostic 1 H NMR Chemical Shifts and Coupling Constants of Products B and C a Number - ResearchGate. (n.d.). Retrieved from [Link]

• The Chromatographic Resolution of Chiral Lipids – AOCS. (2019, July 23). Retrieved from [Link]

Sources

• 1. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Comparative Bioactivity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate Stereoisomers

For researchers and drug development professionals navigating the intricate world of lipid mediators, understanding the nuanced bioactivity of stereoisomers is paramount. This guide provides an in-depth technical comparison of the stereoisomers of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a fascinating oxidized metabolite of linoleic acid. While direct comparative studies on all stereoisomers are nascent, this document synthesizes current knowledge on related compounds, outlines the critical importance of stereochemistry, and provides detailed experimental protocols to empower researchers to elucidate the distinct biological roles of these molecules.

Introduction: The Significance of Stereochemistry in Epoxy Fatty Acids

Epoxy fatty acids (EpFAs) are a class of lipid mediators derived from the cytochrome P450 (CYP) epoxygenase pathway acting on polyunsaturated fatty acids.[1] These molecules are increasingly recognized for their potent anti-inflammatory, analgesic, and pro-resolving properties, making them exciting targets for therapeutic development.[1][2]

The specific compound of interest, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, possesses three chiral centers at carbons 9, 10, and 13. This gives rise to a total of eight possible stereoisomers. The spatial arrangement of the epoxy and hydroxyl groups can profoundly influence how these molecules interact with enzymes and receptors, thereby dictating their biological activity, potency, and metabolic fate.

While research has begun to uncover the roles of specific stereoisomers of other oxidized linoleic acid metabolites, a comprehensive comparative analysis of all Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stereoisomers is an area ripe for investigation. This guide aims to provide the foundational knowledge and practical methodologies to undertake such a study.

Known Bioactivity and the Importance of Specific Stereoisomers

Evidence from related compounds underscores the critical role of stereochemistry in determining biological function. For instance, in the mammalian epidermis, a specific stereoisomer, 13-(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate, is formed through the sequential action of the enzymes 12-R-lipoxygenase and e-lipoxygenase-3.[3] This stereospecificity suggests a precise biological role, likely related to skin barrier function.

Furthermore, studies on other hydroxy-epoxide derivatives of linoleic acid have demonstrated their ability to activate trigeminal neurons, suggesting a role in pain signaling.[4] The differential activation by various derivatives hints at the importance of the precise molecular geometry for receptor interaction.

The metabolism of EpFAs is also stereoselective. The soluble epoxide hydrolase (sEH), a key enzyme in the degradation of EpFAs to their less active diol counterparts, often exhibits substrate stereopreference.[5] Therefore, the stereochemistry of a given isomer will influence its stability and bioavailability, further impacting its overall bioactivity.

dot

Caption: Metabolic pathway of epoxy fatty acids.

Comparative Bioactivity Assessment: Experimental Protocols

To systematically evaluate the comparative bioactivity of the different stereoisomers of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a combination of in vitro and in vivo assays is recommended.

In Vitro Anti-Inflammatory Activity: LPS-Stimulated Macrophage Assay

This assay assesses the ability of the stereoisomers to suppress the inflammatory response in macrophages, key cells of the innate immune system.

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators such as nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6). The anti-inflammatory potential of the test compounds is determined by their ability to inhibit the production of these mediators.[6][7]

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of each stereoisomer (e.g., 1, 10, 100 µM) or vehicle (e.g., DMSO) for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify NO concentration using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of NO, TNF-α, and IL-6 production for each stereoisomer compared to the LPS-stimulated vehicle control.

dot

Caption: Workflow for the LPS-stimulated macrophage assay.

In Vivo Analgesic and Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

This widely used animal model is excellent for evaluating the potential analgesic and anti-inflammatory effects of novel compounds.[8][9]

Principle: Subplantar injection of carrageenan into the paw of a rodent induces a localized inflammatory response characterized by edema (swelling) and hyperalgesia (increased sensitivity to pain). The efficacy of the test compounds is assessed by their ability to reduce paw edema and reverse the pain hypersensitivity.[10][11]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice to the laboratory conditions for at least one week before the experiment.

• Baseline Measurements: Measure the initial paw volume of each animal using a plethysmometer. Assess baseline pain sensitivity using a von Frey filament test or a hot plate test.

• Compound Administration: Administer the different stereoisomers of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (e.g., at doses of 1, 10, 30 mg/kg) or vehicle intraperitoneally (i.p.) or orally (p.o.). A positive control group receiving a known anti-inflammatory drug (e.g., indomethacin) should be included.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw of each animal.

• Paw Edema Measurement: Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection using the plethysmometer.

• Pain Sensitivity Assessment: Assess pain sensitivity at the same time points using the chosen method (von Frey or hot plate).

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline measurement.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group.

  • Determine the paw withdrawal threshold (in grams) for the von Frey test or the latency to response (in seconds) for the hot plate test.

  • Compare the pain sensitivity of the treated groups to the vehicle control group.

Data Presentation and Interpretation

To facilitate a clear comparison of the bioactivities of the different stereoisomers, all quantitative data should be summarized in tables.

Table 1: In Vitro Anti-Inflammatory Activity of Stereoisomers

Stereoisomer	Concentration (µM)	% Inhibition of NO Production (Mean ± SD)	% Inhibition of TNF-α Secretion (Mean ± SD)	% Inhibition of IL-6 Secretion (Mean ± SD)
Isomer 1	1
10
100
Isomer 2	1
10
100
...	...
Vehicle	-	0	0	0

Table 2: In Vivo Analgesic and Anti-Inflammatory Effects of Stereoisomers in the Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg)	% Inhibition of Paw Edema at 3h (Mean ± SD)	Paw Withdrawal Threshold at 3h (g, Mean ± SD)
Vehicle	-	0
Isomer 1	10
Isomer 2	10
...	...
Indomethacin	10

Interpretation: By comparing the IC50 values (for in vitro data) and the effective doses (for in vivo data) across the different stereoisomers, researchers can rank their potency and efficacy. Significant differences in activity between stereoisomers will highlight the importance of the specific spatial arrangement of the epoxy and hydroxyl groups for their biological function.

Conclusion and Future Directions

The study of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stereoisomers represents a promising frontier in the field of lipid mediators. While direct comparative data is currently limited, the established bioactivity of related epoxy fatty acids and the known importance of stereochemistry in their function provide a strong rationale for further investigation.

The experimental protocols detailed in this guide offer a robust framework for researchers to systematically evaluate the anti-inflammatory and analgesic properties of each stereoisomer. The resulting data will be invaluable for identifying the most potent and selective isomers for potential therapeutic development. Future research should also focus on elucidating the specific molecular targets (receptors and enzymes) that mediate the differential effects of these stereoisomers, further advancing our understanding of their mechanism of action.

References

• Bereiter, D. A., et al. (2009). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Current Protocols in Neuroscience, Chapter 9, Unit 9.25.

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• J-Stage. (2015). A Comparative Study of the Effects upon LPS Induced Macrophage RAW264.7 Inflammation in vitro of the Lipids of Hippocampus trima. Journal of Oleo Science, 64(11), 1215-1223.

• Aragen Life Sciences. (n.d.). Experimental λ-Carrageenan-induced inflammatory pain model for testing novel analgesics. Retrieved from [Link]

• Keyes, G. S., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. eNeuro, 7(3), ENEURO.0065-20.2020.
• MDPI. (2022). Anti-Inflammatory Effect of Specialized Proresolving Lipid Mediators on Mesenchymal Stem Cells: An In Vitro Study. International Journal of Molecular Sciences, 24(1), 473.
• Ramsden, C. E., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier.
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A Researcher's Guide to Linoleic Acid Oxides: Comparing Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate with its Counterparts

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid mediators, understanding the nuanced differences between closely related molecules is paramount. This guide provides an in-depth comparison of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and other key oxidized metabolites of linoleic acid. We will delve into their biosynthesis, known biological activities, and the experimental frameworks required for their differential characterization.

Introduction to Linoleic Acid Oxidation: A Source of Bioactive Mediators

Linoleic acid, an essential omega-6 fatty acid, is a primary component of cellular membranes and a precursor to a diverse array of signaling molecules.[1] Enzymatic and non-enzymatic oxidation of linoleic acid generates a cascade of bioactive metabolites, broadly termed oxylipins. These molecules are integral to a host of physiological and pathological processes, including inflammation, pain perception, and tissue repair.[2][3]

The oxidation of linoleic acid primarily occurs through three enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450).[1][3] This guide will focus on the metabolites generated via the CYP450 and LOX pathways, which give rise to distinct families of oxidized linoleic acid derivatives with often opposing biological effects.

The Landscape of Linoleic Acid Oxides: Key Classes and Their Characteristics

The biological activity of oxidized linoleic acid metabolites is largely dictated by their specific chemical structures, including the presence and stereochemistry of epoxide, hydroxyl, and ketone functional groups. Here, we compare three major classes:

• Epoxyoctadecenoic Acids (EpOMEs): These are primary products of CYP450-mediated epoxidation of linoleic acid. The two major regioisomers are 9,10-EpOME, commonly known as leukotoxin, and 12,13-EpOME, or isoleukotoxin.[1][4]

• Dihydroxyoctadecenoic Acids (DiHOMEs): These are formed by the hydrolysis of EpOMEs, a reaction catalyzed by the soluble epoxide hydrolase (sEH).[1] This conversion is often associated with a change in biological activity, with the diols sometimes being the more potent mediators.[4]

• Hydroxy-Epoxy-Octadecenoates: This class of metabolites is characterized by the presence of both a hydroxyl and an epoxy group. Their formation can be initiated by lipoxygenases, which introduce a hydroperoxy group that is subsequently converted to a hydroxyl group, followed by epoxidation of a double bond.[2][5] Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate falls into this category.

Comparative Analysis of Biological Activities

While direct comparative studies on Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate are limited, we can infer its potential activities by examining its structural class in the context of the broader family of linoleic acid oxides.

Linoleic Acid Oxide Class	Key Examples	Primary Biosynthetic Pathway	Known Biological Activities
Epoxyoctadecenoic Acids (EpOMEs)	9,10-EpOME (Leukotoxin)	Cytochrome P450	Pro-inflammatory, cytotoxic, implicated in acute respiratory distress syndrome.[1][4]
Dihydroxyoctadecenoic Acids (DiHOMEs)	9,10-DiHOME	Soluble Epoxide Hydrolase (from 9,10-EpOME)	Often considered the more toxic metabolite of leukotoxin, contributing to its pathological effects.[4]
Hydroxy-Epoxy-Octadecenoates	Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, 13,9-HEL	Lipoxygenase and other enzymes	Diverse roles including skin barrier function and potential involvement in nociception.[2][5]

In-Depth Look at Key Linoleic Acid Oxides

Leukotoxin (9,10-EpOME) and its Diol (9,10-DiHOME): The Pro-inflammatory Axis

Leukotoxin is a well-characterized pro-inflammatory and cytotoxic metabolite of linoleic acid.[1] Its conversion to 9,10-DiHOME by soluble epoxide hydrolase is a critical step in mediating its toxic effects.[4] These molecules have been implicated in the pathology of acute respiratory distress syndrome (ARDS) and can induce pulmonary edema and vascular leakage.

Signaling Pathway: The cytotoxic effects of leukotoxin and its diol are often attributed to their ability to disrupt mitochondrial function and induce apoptosis.

Figure 1: Simplified signaling pathway for Leukotoxin and its Diol.

Hydroxy-Epoxy-Octadecenoates: A Class with Diverse Functions

This class of linoleic acid oxides, which includes Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, appears to have more varied and context-dependent biological activities. For instance, 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL) is crucial for the formation of the skin's permeability barrier.[5] Other hydroxy-epoxy derivatives have been shown to activate trigeminal neurons, suggesting a role in pain signaling.[2]

The presence of both a hydroxyl and an epoxy group creates multiple stereoisomers, each with potentially unique biological activities. This structural complexity likely underlies the diverse functions observed for this class of molecules.

Experimental Protocols for Comparative Analysis

To objectively compare the performance of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate with other linoleic acid oxides, a battery of in vitro assays is recommended.

Cytotoxicity Assessment

This protocol is designed to determine and compare the cytotoxic effects of different linoleic acid oxides on a relevant cell line (e.g., A549 lung epithelial cells for respiratory effects).

Methodology:

• Cell Culture: Culture A549 cells in appropriate media until they reach 80-90% confluency.

• Treatment: Seed cells in 96-well plates and allow them to adhere overnight. Treat the cells with varying concentrations (e.g., 1-100 µM) of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, leukotoxin, and 9,10-DiHOME for 24 hours. Include a vehicle control (e.g., ethanol or DMSO).

• MTT Assay: After treatment, add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.

Figure 2: Workflow for the cytotoxicity assay.

Neutrophil Activation Assay

This protocol assesses the ability of linoleic acid oxides to activate neutrophils, a key event in the inflammatory response.

Methodology:

• Neutrophil Isolation: Isolate primary human neutrophils from fresh whole blood using density gradient centrifugation.

• Loading with a Fluorescent Indicator: Load the isolated neutrophils with a fluorescent indicator for reactive oxygen species (ROS), such as Dihydrorhodamine 123 (DHR 123).

• Treatment: Aliquot the loaded neutrophils into a 96-well plate and treat with different concentrations of the test compounds. Include a positive control (e.g., PMA) and a vehicle control.

• Measurement of ROS Production: Measure the fluorescence intensity over time using a fluorescence plate reader. An increase in fluorescence indicates the production of ROS, a hallmark of neutrophil activation.

Calcium Imaging for Receptor Activation

This assay can determine if the linoleic acid oxides signal through G-protein coupled receptors (GPCRs) by measuring changes in intracellular calcium levels.

Methodology:

• Cell Culture and Dye Loading: Culture a suitable cell line (e.g., HEK293 cells) on glass-bottom dishes and load them with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.[6]

• Live-Cell Imaging: Mount the dish on a fluorescence microscope equipped for live-cell imaging.

• Stimulation: Perfuse the cells with a buffer containing the test compounds at various concentrations.

• Data Acquisition and Analysis: Record the changes in fluorescence intensity over time. An increase in fluorescence upon stimulation indicates a rise in intracellular calcium, suggesting receptor activation.[6]

LC-MS/MS for Metabolite Profiling

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of lipid mediators.

Methodology:

• Sample Preparation: Extract lipids from cell culture supernatants or biological fluids using solid-phase extraction (SPE).

• Chromatographic Separation: Separate the different lipid mediators using a reverse-phase C18 column on an HPLC or UPLC system.

• Mass Spectrometry Detection: Detect and quantify the individual linoleic acid oxides using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Use stable isotope-labeled internal standards for accurate quantification.[7][8]

Figure 3: Workflow for LC-MS/MS analysis of lipid mediators.

Conclusion and Future Directions

The world of oxidized linoleic acid metabolites is one of immense complexity and profound biological significance. While compounds like leukotoxin and its diol have well-defined pro-inflammatory and cytotoxic roles, the family of hydroxy-epoxy-octadecenoates, including Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, represents a frontier with diverse and potentially more nuanced activities.

Direct comparative studies are essential to fully elucidate the specific biological functions of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate. The experimental protocols outlined in this guide provide a robust framework for such investigations. By systematically comparing its effects on cytotoxicity, neutrophil activation, and intracellular signaling with those of other well-characterized linoleic acid oxides, researchers can begin to unravel the unique contributions of this molecule to health and disease. This knowledge will be invaluable for the development of novel therapeutic strategies targeting the intricate network of lipid mediators.

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A Comparative Guide to the Biological Effects of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and Its Diol Metabolite

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activity of a parent compound versus its metabolite is critical for elucidating mechanisms of action and predicting physiological outcomes. This guide provides an in-depth comparison of the biological effects of the epoxy alcohol, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, and its corresponding diol metabolite, Methyl 9(S),10(R),13(S)-trihydroxy-11(E)-octadecenoate.

While direct comparative studies on these specific molecules are not extensively available in public literature, this guide synthesizes information from closely related analogs and the well-established principles of epoxy fatty acid metabolism to provide a robust predictive comparison.

Introduction: The Metabolic Transformation of an Epoxy Alcohol

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a linoleic acid derivative characterized by both an epoxide and a hydroxyl group. In biological systems, such epoxy fatty acids are often substrates for soluble epoxide hydrolase (sEH), an enzyme that catalyzes the hydrolysis of the epoxide ring to form a vicinal diol.[1][2] This conversion can dramatically alter the biological activity of the molecule, transforming a signaling molecule into one with different, sometimes more potent or entirely distinct, effects.[3] The metabolic conversion of the parent epoxy alcohol to its trihydroxy metabolite is a key consideration in evaluating its physiological role.

Caption: Metabolic conversion of the parent epoxy alcohol to its triol metabolite.

Comparative Biological Activities: An Evidence-Based Postulation

Based on studies of analogous epoxy fatty acids and their diol metabolites, a comparative profile of the likely biological activities of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its triol can be constructed. Often, the diol metabolites of epoxy fatty acids exhibit increased polarity, which can affect their receptor binding, cellular uptake, and overall biological activity.

Biological Effect	Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (Parent Compound)	Methyl 9(S),10(R),13(S)-trihydroxy-11(E)-octadecenoate (Diol Metabolite)	Rationale/Supporting Evidence
Inflammatory Response	Likely possesses anti-inflammatory properties.	Potentially pro-inflammatory or possessing distinct anti-inflammatory activities.	Epoxy fatty acids (EpFAs) are generally considered to have anti-inflammatory effects.[4] However, their diol metabolites, such as dihydroxyoctadecenoic acids (DiHOMEs), have been implicated in pro-inflammatory responses in some contexts.[5] Conversely, other trihydroxyoctadecenoic acids (TriHOMEs) have shown anti-inflammatory potential.[6]
Cytotoxicity	Expected to have low intrinsic cytotoxicity.	May exhibit higher cytotoxicity.	For the related leukotoxin, the diol metabolite is significantly more cytotoxic than the parent epoxide, which is considered a protoxin. This suggests a similar relationship may exist for the compounds .
Vascular Tone Regulation	May act as a vasodilator.	Activity is likely altered, potentially with reduced vasodilatory effect.	EpFAs are known to be potent vasodilators. The conversion to the more polar diol often reduces this activity.[4]
Pain Perception	May have analgesic effects.	The role in pain modulation is likely different from the parent compound.	Inhibition of sEH, which increases the levels of EpFAs, has been shown to have analgesic effects, suggesting a role for the parent epoxide in pain reduction.[4]

Mechanistic Insights: Potential Signaling Pathways

The biological effects of these lipids are mediated through various signaling pathways. While specific pathways for these exact molecules are not yet fully elucidated, we can infer potential mechanisms based on the broader class of epoxy and diol fatty acids.

Epoxy fatty acids often exert their effects through G-protein coupled receptors (GPCRs), leading to changes in intracellular cyclic AMP (cAMP) levels.[7] They can also influence ion channels and activate peroxisome proliferator-activated receptors (PPARs).

The diol metabolites, with their altered chemical properties, may interact with a different set of receptors or enzymes, potentially leading to the activation of pro-inflammatory pathways such as those involving nuclear factor-kappa B (NF-κB).

Caption: Postulated differential signaling pathways.

Experimental Protocols

To empirically determine and compare the biological activities of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its diol metabolite, a series of well-established in vitro assays can be employed.

In Vitro Metabolism Assay

Objective: To confirm the conversion of the parent epoxy alcohol to its diol metabolite by soluble epoxide hydrolase.

Methodology:

• Incubate Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate with recombinant human sEH in a suitable buffer system.

• At various time points, quench the reaction with an organic solvent.

• Extract the lipids using a solid-phase extraction (SPE) method.[8]

• Analyze the extracts by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the parent compound and the diol metabolite.[1][9]

Caption: Workflow for in vitro metabolism assay.

Anti-inflammatory Activity Assay

Objective: To assess the effects of both compounds on inflammatory responses in a cellular model.

Methodology:

• Culture a suitable cell line, such as RAW 264.7 macrophages.

• Pre-treat the cells with varying concentrations of the parent epoxy alcohol or the diol metabolite.

• Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS).

• After a suitable incubation period, measure the levels of inflammatory mediators such as nitric oxide (NO) using the Griess assay, and pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.[10]

• Determine the IC50 values for the inhibition of these inflammatory markers.

Cytotoxicity Assay

Objective: To compare the cytotoxic potential of the parent compound and its metabolite.

Methodology:

• Seed a relevant cell line (e.g., HepG2) in a 96-well plate.

• Treat the cells with a range of concentrations of each compound.

• After 24-48 hours, assess cell viability using a standard method such as the MTT assay or a lactate dehydrogenase (LDH) release assay.

• Calculate the CC50 (50% cytotoxic concentration) for each compound.

Conclusion and Future Directions

The metabolic conversion of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate to its diol metabolite, Methyl 9(S),10(R),13(S)-trihydroxy-11(E)-octadecenoate, is a critical determinant of its ultimate biological effect. Based on the established literature for analogous compounds, it is plausible that the parent epoxy alcohol possesses anti-inflammatory and vasodilatory properties with low cytotoxicity. In contrast, the diol metabolite may have altered, and potentially pro-inflammatory or cytotoxic, activities.

To definitively elucidate the comparative biological effects, direct experimental investigation using the protocols outlined above is essential. Such studies will provide valuable insights for researchers in the fields of pharmacology, biochemistry, and drug development, aiding in the understanding of the physiological roles of these lipid mediators and their potential as therapeutic targets.

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A Comparative Guide to the Functions of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its Isomers

Introduction

Linoleic acid, an essential omega-6 fatty acid, is a crucial component of cellular membranes and a precursor to a diverse array of signaling molecules. Its oxidation gives rise to a family of metabolites, collectively known as oxidized linoleic acid metabolites (OXLAMs), which play significant roles in various physiological and pathological processes. Among these, the epoxy-hydroxy derivatives of octadecenoic acid are emerging as key players in skin barrier function, inflammation, and nociception. This guide provides a comprehensive review of the known functions of a specific stereoisomer, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, and compares its activities with other related linoleic acid derivatives. We will delve into the experimental evidence supporting its roles, provide detailed protocols for key assays, and present a comparative analysis to aid researchers and drug development professionals in this field.

Chemical Identity and Properties

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is an esterified derivative of linoleic acid characterized by an epoxide ring at the 9,10 position and a hydroxyl group at the 13 position.

Property	Value	Reference
CAS Number	71201-26-8	[1]
Molecular Formula	C₁₉H₃₄O₄	[1]
Molecular Weight	326.47 g/mol	[1]
Synonyms	Methyl 13-hydroxy-trans-9,10-epoxy-trans-11-octadecenoate, Methyl 9,10-epoxy-13-hydroxy-11-octadecenoate	[1]

Biological Functions: A Comparative Perspective

The biological activities of epoxy-hydroxy derivatives of linoleic acid are often stereospecific. While research on the precise functions of the Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate stereoisomer is ongoing, studies on closely related compounds provide significant insights into its potential roles.

Role in Skin Barrier Function

The integrity of the epidermal permeability barrier is crucial for preventing water loss and protecting against external insults. Linoleic acid itself is known to be essential for this function[2]. Emerging evidence suggests that its oxidized metabolites, particularly hydroxy-epoxy derivatives, are directly involved in the formation of this barrier[3].

A specific stereoisomer, 13-(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate, formed by the sequential action of 12-R-lipoxygenase and e-lipoxygenase-3 on linoleic acid esterified in acyl-ceramides, is proposed to be a key intermediate in the formation of the cornified lipid envelope, a critical component of the skin barrier. While the exact role of the Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate isomer in this process is not yet fully elucidated, its structural similarity suggests a potential contribution.

Experimental Protocol: In Vivo Skin Barrier Function Assay in Mice

This protocol is adapted from studies investigating the effect of fatty acids on skin barrier function[4][5].

Objective: To assess the effect of topical application of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate on transepidermal water loss (TEWL) in a mouse model.

Materials:

• 8-10 week old male C57BL/6 mice

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• Vehicle control (e.g., propylene glycol)

• Anesthetic (e.g., isoflurane)

• Electric clippers

• TEWL measurement device (e.g., Tewameter®)

Procedure:

• Acclimatize mice for at least one week before the experiment.

• Anesthetize the mice and carefully shave a small area on their dorsal skin.

• Divide the mice into two groups: a control group receiving the vehicle and a treatment group receiving the test compound.

• Topically apply a defined volume (e.g., 20 µL) of the vehicle or the test compound solution to the shaved area.

• Measure baseline TEWL from the treated area before the first application.

• Repeat the topical application daily for a specified period (e.g., 3-5 days).

• Measure TEWL at fixed time points after each application.

• Analyze the data by comparing the TEWL values between the control and treatment groups over time.

Causality Behind Experimental Choices:

• Mouse Model: C57BL/6 mice are a commonly used inbred strain for dermatological research due to their well-characterized skin physiology.

• TEWL Measurement: TEWL is a standard, non-invasive method to quantify the integrity of the skin's barrier function. An increase in TEWL indicates a compromised barrier.

• Vehicle Control: The use of a vehicle control is essential to distinguish the effects of the test compound from any effects of the solvent.

Modulation of Nociception and Pain

Recent studies have implicated oxidized linoleic acid metabolites in the modulation of pain and itch, particularly in the context of inflammatory skin conditions like psoriasis[6]. The free acid form, 9,10-epoxy-13-hydroxy-octadecenoate, has been shown to induce nociceptive behavior in mice[6]. This effect is thought to be mediated, at least in part, through the activation of transient receptor potential (TRP) channels, specifically TRPA1 and TRPV1[6]. These channels are key players in the detection of noxious stimuli and the generation of pain signals.

While the nociceptive properties of the methyl ester form have not been directly compared, it is plausible that it could serve as a pro-drug, being hydrolyzed in vivo to the active free acid.

Experimental Protocol: Cheek Injection Nociception Assay in Mice

This protocol is based on methods used to assess the nociceptive effects of lipids[6].

Objective: To evaluate the pain-inducing potential of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate by observing nocifensive behaviors following injection into the mouse cheek.

Materials:

• 8-10 week old male C57BL/6 mice

• Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• Vehicle control (e.g., saline with a small percentage of ethanol)

• Observation chambers with mirrors for clear viewing

• Video recording equipment

Procedure:

• Acclimatize mice to the observation chambers for at least 30 minutes before the experiment.

• Gently restrain the mouse and inject a small volume (e.g., 10 µL) of the test compound or vehicle into the cheek.

• Immediately place the mouse back into the observation chamber and start video recording.

• Record the number of wipes and scratches directed at the injection site for a defined period (e.g., 20-30 minutes).

• Analyze the data by comparing the number of nocifensive behaviors between the control and treatment groups.

Causality Behind Experimental Choices:

• Cheek Injection Model: The mouse cheek is a sensitive area, and injection here elicits robust and quantifiable nocifensive behaviors (wiping and scratching).

• Behavioral Quantification: Counting the number of wipes and scratches provides a direct measure of the nociceptive response to the injected substance.

Signaling Pathway: Involvement of TRP Channels in Nociception

The diagram below illustrates the proposed mechanism by which epoxy-hydroxy octadecenoates may induce pain signaling.

Sources

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A Researcher's Guide to the Cellular Activities of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and Related Oxylipins

This guide provides a comparative analysis of the biological activity of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its closely related analogs, a class of oxidized linoleic acid metabolites. As researchers and drug development professionals, understanding the nuanced effects of these oxylipins across different cellular contexts is paramount for harnessing their therapeutic potential. This document synthesizes available experimental data, delves into the underlying mechanisms of action, and provides detailed protocols for assessing their cellular effects.

Introduction: A Class of Bioactive Lipid Mediators

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate belongs to a family of oxygenated derivatives of linoleic acid, an essential fatty acid. These metabolites, often generated through enzymatic or non-enzymatic oxidation, are not mere byproducts but active signaling molecules implicated in a range of physiological and pathological processes. Due to the limited direct experimental data on this specific methyl ester, this guide will focus on the well-characterized activities of its close structural relatives, leukotoxin and its corresponding diol, 9,10-dihydroxy-12-octadecenoic acid, to provide a predictive framework for its potential biological functions.

Leukotoxins are known to be produced by leukocytes and have been associated with inflammatory responses.[1] Their conversion to diols by epoxide hydrolases can alter their biological activity, highlighting the importance of cellular metabolism in dictating their ultimate effect.[1] This guide will explore the reported cytotoxic and proliferative effects of these compounds across various cell lines, offering a comparative perspective.

Comparative Biological Activity in Diverse Cell Lines

The cellular response to these oxylipins is highly context-dependent, varying significantly between different cell types. The following table summarizes the observed activities of leukotoxin, its diols, and other relevant linoleic acid derivatives in a range of human cancer and non-cancer cell lines.

Compound/Derivative	Cell Line	Cell Type	Observed Effect	Concentration	Reference
Leukotoxin (9,10-epoxy-12-octadecenoate)	HeLa, Hep-2, MG-63, Chang liver, Wish, FL-Amnion, Flow 2000, Flow 13000	Cervical cancer, Epidermoid carcinoma, Osteosarcoma, Liver, Amnion, Normal lung, Normal embryonic lung	Cytotoxicity, complete growth inhibition	50-100 µg/mL	[1]
Leukotoxin Diol (9,10-dihydroxy-12-octadecenoic acid)	MCF-7	Estrogen-dependent breast cancer	Stimulation of cell proliferation	0.1-10 µg/mL (0.32–1.6 μM)	[2][3]
Leukotoxin Diol	MDA-MB-231	Estrogen-independent breast cancer	Stimulation of cell proliferation	Not specified	[2]
Leukotoxin Diol	LNCaP, PC-3	Prostate cancer	Stimulation of cell proliferation	Not specified	[2]
Conjugated Linoleic Acid (CLA) Isomers	Breast, lung, colon, prostate, and melanoma cancer cell lines	Various cancers	Inhibition of cell proliferation	100 µM	[4]
Conjugated Linoleic Acid (CLA) Isomers	HT-29	Colon carcinoma	Inhibition of cell proliferation, induction of apoptosis	Not specified	[5]
(9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE)	RAW 264.7	Murine macrophage	Inhibition of LPS-induced NO production and inflammatory cytokine secretion	Not specified	[6]

Unraveling the Mechanisms of Action: Signaling Pathways

The diverse biological effects of these oxidized linoleic acid metabolites are underpinned by their interaction with various intracellular signaling pathways. While the precise mechanisms for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate are yet to be fully elucidated, studies on related compounds provide valuable insights.

For instance, the proliferative effects of leukotoxin diols in breast and prostate cancer cells are suggested to occur through non-estrogenic pathways.[2] In inflammatory contexts, related compounds have been shown to modulate the NF-κB and MAPK signaling pathways, which are central regulators of inflammation.[6] The activation of NF-κB, a transcription factor that controls the expression of pro-inflammatory genes, is a critical event in the inflammatory cascade.

Below is a diagram illustrating a plausible signaling pathway for the anti-inflammatory effects of an oxidized linoleic acid metabolite.

Caption: General experimental workflow for cellular activity assessment.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is for determining the effect of the test compound on cell viability and proliferation. [7][8][9][10][11] Materials:

• 96-well tissue culture plates

• Complete cell culture medium

• Test compound stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the medium in the wells with 100 µL of the compound-containing medium. Include vehicle-treated and untreated control wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Detection using Annexin V-FITC Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells. [12][13] Materials:

• 6-well tissue culture plates

• Complete cell culture medium

• Test compound stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the test compound as described in the MTT assay protocol.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Protocol 3: Signaling Pathway Analysis by Western Blotting

This protocol is for analyzing the expression and phosphorylation status of key proteins in a signaling pathway, such as NF-κB. [14][15][16] Materials:

• 6-well tissue culture plates

• Complete cell culture medium

• Test compound stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-IκBα)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Cell Lysis: After compound treatment, wash cells with cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Separate the proteins by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Analysis: Quantify the band intensities to determine changes in protein expression or phosphorylation.

Comparison with Alternative Fatty Acid Derivatives

The biological activities of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate and its analogs can be benchmarked against other classes of fatty acid derivatives, such as conjugated linoleic acids (CLAs). CLAs, which are isomers of linoleic acid, have demonstrated potent anti-proliferative effects in a variety of cancer cell lines, including breast, colon, and prostate cancer. [4][5][17]The mechanisms of action for CLAs are also multifaceted, involving the induction of apoptosis and cell cycle arrest. [17]In contrast to the proliferative effects observed for leukotoxin diols in some cancer cell lines, CLAs generally exhibit growth-inhibitory properties. This highlights the critical role of specific structural features, such as the position and configuration of double bonds and functional groups, in determining the ultimate biological outcome.

Conclusion

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is part of a complex and fascinating class of bioactive lipids with diverse cellular effects. While direct data on this specific compound is emerging, the activities of its close relatives, leukotoxin and leukotoxin diol, provide a valuable framework for predicting its potential to modulate cell proliferation, apoptosis, and inflammatory signaling. The provided protocols offer a robust starting point for researchers to systematically investigate the cellular and molecular activities of this and other novel oxylipins. Further research is warranted to fully delineate the structure-activity relationships within this class of compounds and to explore their therapeutic potential in oncology and inflammatory diseases.

References

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 6(19), e1952.

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. Retrieved from [Link]

• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S. J., Benink, H. A., Worzella, T. J., & Minor, L. K. (2013). Cell Viability Assays. In Assay Guidance Manual.
• MTT (Assay protocol). (2023, February 27). protocols.io.
• Protocol for Cell Viability Assays. (2022, January 18). BroadPharm.
• Markaverich, B. M., Crowley, J. R., Alejandro, M. A., Shoulars, K., Casajuna, N., Mani, S., ... & Sharp, J. (2005). Leukotoxin diols from ground corncob bedding disrupt estrous cyclicity in rats and stimulate MCF-7 breast cancer cell proliferation. Environmental health perspectives, 113(12), 1698–1704.
• De la Torre, A., Debiton, E., Durand, D., Chardigny, J. M., Berdeaux, O., Loreau, O., ... & Gruffat, D. (2005). Conjugated linoleic acid isomers and their conjugated derivatives inhibit growth of human cancer cell lines. Anticancer research, 25(6B), 3943–3949.
• Markaverich, B. M., Crowley, J. R., Alejandro, M., Shoulars, K., Casajuna, N., Mani, S., ... & Sharp, J. (2005). Leukotoxin diols from ground corncob bedding disrupt estrous cyclicity in rats and stimulate MCF-7 breast cancer cell proliferation. Environmental health perspectives, 113(12), 1698–1704.
• Yang, B., Chen, H., & Chen, Y. Q. (2015). Anti-Cancer Activities of ω-6 Polyunsaturated Fatty Acids. Current pharmaceutical design, 21(38), 5525–5532.
• Application Notes and Protocols for Western Blot Analysis of Signaling Pathways Affected by AVE 0991. (n.d.). Benchchem.
• NF-kB, p65 assay kit for the determination of NF-kB activity. (n.d.). Bio-protocol.
• Maciejewska, M., Szpicer, A., & Wawrzeńczyk, C. (2017). Synthesis and evaluation of cytotoxic activity of conjugated linoleic acid derivatives (esters, alcohols, and their acetates) toward cancer cell lines. Journal of the American Oil Chemists' Society, 94(10), 1265-1277.
• D'Eliseo, D., & Velotti, F. (2016). The Effects of Conjugated Linoleic Acids on Cancer. Nutrients, 8(3), 125.
• NF-kappa B Activation Assay Kits. (n.d.). Fivephoton Biochemicals.
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• Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. (2012). In Assay Guidance Manual.
• 9,10-Dihydroxy-12,13-epoxyoctadecano
• De la Torre, A., Debiton, E., Durand, D., Chardigny, J. M., Berdeaux, O., Loreau, O., ... & Gruffat, D. (2005). Conjugated linoleic acid isomers and their conjugated derivatives inhibit growth of human cancer cell lines. Anticancer research, 25(6B), 3943-3949.
• Dissect Signaling Pathways with Multiplex Western Blots. (n.d.). Thermo Fisher Scientific.
• NF-kappa B (NF-kB) Activation Assay Kit. (n.d.). Antibodies-online.com.
• Western Blotting Protocol. (n.d.). Cell Signaling Technology.
• Advanced Western Blotting Solutions for Cell Signaling P
• What will be the best way to test NFkb activation via western blot? (2024, July 19).
• Hayakawa, M., Sugiyama, S., Takamura, T., Yokoo, K., Iwata, M., Taki, F., & Ozawa, T. (1988). Cytotoxic activity of leukotoxin, a neutrophil-derived fatty acid epoxide, on cultured human cells.
• Kim, E. A., Hyun, C. G., & Kim, J. S. (2016). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules (Basel, Switzerland), 21(10), 1335.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: A Comprehensive Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of specialized chemical reagents are paramount to ensuring a safe laboratory environment and regulatory compliance. This guide provides a detailed, step-by-step framework for the proper disposal of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS 71201-26-8), a complex fatty acid methyl ester with an epoxy functional group. While a specific Safety Data Sheet (SDS) for this compound is available upon request from suppliers, this guide synthesizes established principles for handling similar epoxy-containing fatty acid esters, grounded in federal and state environmental health and safety regulations.[1]

Hazard Assessment: Understanding the Chemical Profile

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a fatty acid methyl ester (FAME) containing an epoxy group. While many FAMEs are not classified as hazardous, the presence of the reactive oxirane (epoxy) ring necessitates careful handling and disposal considerations.[2] Uncured epoxy resins and their components are often categorized as skin irritants and potential sensitizers.[3]

Key Considerations:

• Uncured vs. Cured State: In its uncured, liquid form, the primary concern is the reactivity of the epoxy group. Once cured or polymerized into a solid, inert state, epoxy compounds are generally considered non-hazardous solid waste.[1][4][5]

• Regulatory Framework: The primary federal legislation governing hazardous waste in the United States is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[1] Additionally, the Occupational Safety and Health Administration (OSHA) mandates workplace safety standards, including hazard communication and the use of personal protective equipment (PPE).[6] It is crucial to be aware that state and local regulations may be more stringent than federal laws.[1]

Personal Protective Equipment (PPE): The First Line of Defense

A proactive approach to safety begins with the consistent and correct use of PPE. When handling Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, the following PPE is recommended:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a full-face shield.	Protects against accidental splashes of the liquid chemical.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber).	Prevents skin contact, which can lead to irritation or sensitization.
Body Protection	A laboratory coat, long pants, and closed-toe shoes. For larger quantities, a chemically resistant apron is advised.	Minimizes the risk of skin exposure from spills or splashes.
Respiratory	Generally not required if handled in a well-ventilated area or a chemical fume hood.	If there is a risk of aerosolization or if working in a poorly ventilated space, an appropriate respirator should be used.

Spill Management: A Swift and Safe Response

In the event of a spill, a prompt and informed response is critical to mitigate potential hazards.

Step-by-Step Spill Cleanup Protocol:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Ensure Ventilation: Work in a well-ventilated area. If the spill is significant, evacuate the immediate area and assess the need for respiratory protection.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent pads, to contain the liquid.

• Absorb the Material: Carefully apply the absorbent material to the spill, working from the outside in.

• Collect the Waste: Using non-sparking tools, collect the absorbed material and place it into a clearly labeled, sealable container for hazardous waste.[2]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., acetone or ethanol), followed by soap and water. All cleaning materials should also be treated as hazardous waste.

• Dispose of Waste: The container with the collected spill waste must be disposed of as hazardous chemical waste, following your institution's specific procedures.

Waste Disposal Procedures: A Decision-Based Approach

The proper disposal route for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate depends on its state and any potential contamination. The following decision tree illustrates the proper disposal pathway:

Caption: Disposal Decision Tree for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Detailed Steps for Uncured Waste Disposal:

• Waste Characterization: Unused or spilled Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate should be treated as hazardous waste due to the reactive epoxy group.

• Container Selection: Use a chemically compatible container with a secure, leak-proof lid.[7][8] Avoid using containers that may react with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name, and any known hazard characteristics (e.g., "Skin Irritant").[9]

• Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA), away from incompatible materials.[10] Specifically, keep it separate from acids and strong oxidizing agents.

• Accumulation Time Limits: Be aware of the accumulation time limits for hazardous waste in your SAA, as regulated by the EPA and your state.[10][9]

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's environmental health and safety department or a licensed hazardous waste disposal company.

Empty Container Disposal:

Empty containers that once held Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. Once thoroughly decontaminated, the empty container can typically be disposed of as non-hazardous solid waste.[1]

Conclusion: Fostering a Culture of Safety and Responsibility

The proper disposal of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate is a critical component of responsible laboratory practice. By understanding the potential hazards, utilizing appropriate personal protective equipment, and adhering to established disposal protocols, researchers can ensure a safe working environment, maintain regulatory compliance, and contribute to the protection of our environment. Always consult your institution's specific safety and disposal guidelines and the manufacturer's Safety Data Sheet for the most accurate and comprehensive information.

References

• Atkinson, T., & House, G. (n.d.). Proper Disposal of Leftover Resin & Hardener. Epoxyworks. Retrieved from [Link]

• Lion Technology. (2013, April 23). How to Dispose of 2-Part Epoxy Solutions. Retrieved from [Link]

• EcoPoxy. (n.d.). How do I dispose of epoxy resins and hardeners?. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Wessex Resins and Adhesives. (n.d.). How Can You Safely Dispose Of Epoxy?. Retrieved from [Link]

• WEST SYSTEM. (n.d.). Environmental Impact of Epoxy. Retrieved from [Link]

• Wolverine Coatings Corporation. (n.d.). Safe Handling of Epoxy Resin Systems. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• OccuSafe Industrial Hygiene & Safety, Inc. (2021, August 27). Occupational Exposure to Epoxy Resins. Retrieved from [Link]

• The Center for Construction Research and Training. (n.d.). Working with Epoxy Resin Systems in Construction - Best Practices Guide to Skin Protection. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• American Chemical Society. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• NACE International Institute. (n.d.). Working Safely with Epoxy Coatings. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

This guide provides essential safety and handling protocols for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS 71201-26-8). As a specialized lipid molecule, its unique structure—containing an epoxide, a hydroxyl group, and a methyl ester—necessitates a cautious and informed approach. This document is structured to provide researchers, scientists, and drug development professionals with the critical information needed to establish safe laboratory practices, moving beyond a simple checklist to explain the scientific rationale behind each procedural step.

Hazard Analysis: A Structural Perspective

A specific Safety Data Sheet (SDS) for this compound is not publicly available; suppliers recommend requesting it directly[1]. In the absence of a specific SDS, a risk assessment must be performed based on the chemical's constituent functional groups and data from analogous structures.

• Epoxide Ring: The three-membered epoxide ring is the primary feature of concern. This strained ring is susceptible to nucleophilic attack, making epoxides reactive alkylating agents. This reactivity is the basis for their potential toxicity, including irritation, sensitization, and genotoxicity[2]. Related epoxy fatty acids have been flagged for further toxicological study[2][3]. For instance, 9,10-epoxy-12-octadecenoic acid is noted as a toxic metabolite of leukocytes[4].

• Hydroxy Group & Alkyl Chain: The long C18 alkyl chain makes the molecule lipophilic, suggesting it can be absorbed through the skin. The secondary alcohol is less reactive but contributes to the molecule's overall chemical properties.

• Physical State: The compound is typically supplied in a solution, and its high molecular weight (326.47 g/mol ) suggests low volatility at room temperature[1]. The primary routes of exposure are therefore direct contact (skin, eyes) and aerosol inhalation, rather than vapor inhalation.

Based on this analysis, Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate should be handled as a potential skin and eye irritant, a possible sensitizer, and a substance with unknown long-term toxicity. All handling procedures should aim to rigorously prevent direct contact and aerosol generation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not merely a regulatory requirement but a critical, science-driven decision to create a barrier between the researcher and the potential hazard.

Eye and Face Protection

• Mandatory: Chemical splash goggles are required at all times when handling the compound, including its solutions and waste. Standard safety glasses are insufficient as they do not protect from splashes originating from the side, top, or bottom[5][6].

• Recommended for High-Risk Tasks: When handling larger volumes (>25 mL) or performing operations with a high risk of splashing (e.g., vortexing, sonicating), a face shield should be worn in addition to chemical splash goggles[6][7].

• Causality: The epoxide functional group warrants heightened protection for the eyes. A splash could lead to severe, irreversible damage due to the compound's reactivity with biological macromolecules in the eye tissue.

Skin and Body Protection

• Gloves: Nitrile or butyl rubber gloves are the recommended choice for handling this compound[7][8]. Double-gloving is advised when handling the neat compound or concentrated stock solutions.

  • Rationale: No single glove material is impervious to all chemicals. Nitrile provides good resistance to a range of chemicals and is a common laboratory choice. However, because this lipid is carried in a solvent, the solvent's properties must also be considered. Always check the glove manufacturer's compatibility chart for the specific solvent in use. Gloves should be inspected for tears or pinholes before use and changed immediately upon contamination[9].

• Laboratory Coat: A standard cotton lab coat is a minimum requirement. For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is recommended[9].

• Full Coverage: Long pants and closed-toe shoes are mandatory in any laboratory where chemicals are handled[6].

Respiratory Protection

• Primary Control: All handling of the neat compound or its volatile solutions should be performed inside a certified chemical fume hood to control exposure to aerosols and potential vapors[6][9].

• When Required: A respirator is generally not required if work is conducted within a fume hood. If a procedure with a high likelihood of generating aerosols must be performed outside of a hood (a practice that should be avoided), a comprehensive risk assessment must be conducted, and a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates may be necessary[5][7].

The following table summarizes the recommended PPE for handling Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Stock Vial	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Work in Chemical Fume Hood
Weighing/Aliquoting	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Work in Chemical Fume Hood
Dilutions/Experiment	Chemical Splash Goggles	Single Nitrile Gloves	Lab Coat	Work in Chemical Fume Hood
Spill Cleanup	Goggles & Face Shield	Heavy-duty Nitrile/Butyl	Lab Coat & Apron	As per risk assessment
Waste Disposal	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	N/A (handled in hood)

Operational and Disposal Plans

A self-validating protocol ensures that safety is integrated into the workflow, minimizing the chance of error or exposure.

Safe Handling and Experimental Workflow

The following diagram outlines the logical flow for safely handling this compound from receipt to disposal.

Caption: Safe handling workflow for epoxy-containing lipids.

Step-by-Step Protocol:

• Preparation:

  • Before beginning, consult the supplier-provided SDS and internal Standard Operating Procedures (SOPs).

  • Designate a specific area within a chemical fume hood for the work.

  • Assemble all necessary equipment: vials, pipettes, solvents, and a dedicated chemical waste container.

  • Ensure a chemical spill kit is accessible[10][11].

• Handling:

  • Don the PPE as specified in the table above.

  • Allow the vial containing the compound to equilibrate to room temperature before opening to prevent moisture condensation.

  • Open containers slowly and carefully to avoid splashes[6][10].

  • Conduct all transfers of the neat compound or solutions within the fume hood.

  • Use positive displacement pipettes for viscous solutions to avoid aerosol generation.

• Post-Handling:

  • Securely cap all containers immediately after use.

  • Decontaminate the work surface in the fume hood with a suitable solvent.

  • Wipe down the exterior of primary containers before returning them to storage. The compound should be stored in a freezer as recommended by suppliers[1].

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and gloves[10]. Seek medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open[10]. Seek immediate medical attention.

• Spill: For a small spill inside a fume hood, absorb the material with a chemical absorbent pad or vermiculite. Wipe the area clean, and place all contaminated materials into a sealed container for hazardous waste disposal. Do not attempt to clean up large spills or any spill outside of a fume hood; evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

Waste Disposal Plan

Due to the reactive epoxide group, all waste streams containing this compound must be treated as hazardous chemical waste. Do not pour any solutions down the drain[12][13].

• Liquid Waste: Collect all solutions containing the compound in a dedicated, clearly labeled, and sealed hazardous waste container. The container should be compatible with the solvents used[14].

• Solid Waste: All contaminated consumables (pipette tips, microfuge tubes, gloves, absorbent pads) must be collected in a separate, sealed plastic bag or container labeled as hazardous waste[14].

• Empty Containers: "Empty" containers of the neat compound are not truly empty and will contain residue. These should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste, and the defaced container can then be discarded according to institutional policy[14].

• Final Disposal: All generated waste must be disposed of through your institution's certified hazardous waste management program[14]. Cured epoxy resins are often considered non-hazardous, but as this is a mono-epoxide not intended for polymerization, it should not be treated this way. The safest route is collection by a professional service[15][16].

By adhering to these scientifically-grounded safety protocols, researchers can confidently and safely handle Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, ensuring both personal safety and the integrity of their research.

References

• (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii - ResearchGate. Available at: [Link]

• Methyl 9,10-epoxystearate | C19H36O3 | CID 92931 - PubChem. Available at: [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4 | CID 119058196. Available at: [Link]

• 9,10-Epoxy-12-octadecenoic acid | C18H32O3 | CID 5283018 - PubChem. Available at: [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC - NIH. Available at: [Link]

• 12-Hydroxy-9-octadecenoic acid methyl ester | C19H36O3 | CID 6032867 - PubChem. Available at: [Link]

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• Chemical Safety - Environmental Health and Safety - Missouri S&T. Available at: [Link]

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